The Chemistry and Medicinal Utility of 3-(3,5-Dimethylphenyl)azetidine: A Technical Guide
Executive Summary In modern drug discovery, the pharmaceutical industry is increasingly shifting away from planar, sp2-rich frameworks toward three-dimensional, sp3-rich architectures—a paradigm often referred to as the...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug discovery, the pharmaceutical industry is increasingly shifting away from planar, sp2-rich frameworks toward three-dimensional, sp3-rich architectures—a paradigm often referred to as the "escape from flatland." Within this context, azetidines have emerged as privileged scaffolds and highly versatile bioisosteres[1]. 3-(3,5-Dimethylphenyl)azetidine represents a highly specific, targeted building block that combines the rigid, polar nature of a four-membered nitrogen heterocycle with the lipophilic interaction potential of a substituted aryl ring. This whitepaper provides an in-depth technical analysis of its IUPAC nomenclature, its physicochemical rationale in medicinal chemistry, and a self-validating synthetic protocol for its construction.
Structural Elucidation & IUPAC Nomenclature
The formal IUPAC name 3-(3,5-dimethylphenyl)azetidine is derived through systematic nomenclature rules that prioritize the heterocyclic core and define the exact spatial connectivity of its substituents.
The Parent Core (Azetidine): According to Hantzsch-Widman nomenclature, a four-membered, fully saturated ring containing one nitrogen atom is designated as an "azetidine." Numbering of the ring strictly begins at the heteroatom (N1) to give it the highest priority.
The Point of Attachment (C3): The substituent is attached to the carbon directly opposite the nitrogen atom, designated as C3.
The Substituent (3,5-Dimethylphenyl): The attached group is a phenyl ring. To distinguish the numbering of the aryl ring from the azetidine core, primed numbers (or localized numbers within the substituent name) are used. The point of attachment to the azetidine ring is C1'. The phenyl ring is substituted with two methyl groups at the meta positions (C3' and C5'), yielding the "3,5-dimethylphenyl" prefix.
Fig 1: Structural breakdown and IUPAC numbering logic for 3-(3,5-dimethylphenyl)azetidine.
Medicinal Chemistry Rationale: The "Escape from Flatland" Paradigm
The selection of 3-(3,5-dimethylphenyl)azetidine as a fragment in drug design is driven by strict causality regarding Absorption, Distribution, Metabolism, and Excretion (ADME) properties.
Bioisosterism and Causality
Azetidines are frequently deployed as bioisosteres for larger saturated rings (like pyrrolidine or piperidine) and planar aromatic rings[1]. The causality behind using the 3-(3,5-dimethylphenyl)azetidine scaffold is twofold:
Targeted Lipophilicity: The 3,5-dimethylphenyl group provides a specific vector for lipophilic interactions, perfectly suited for occupying hydrophobic pockets in kinase or GPCR targets.
Modulation of Physicochemical Properties: Replacing a planar biphenyl or phenyl-piperidine system with a 3-arylazetidine increases the fraction of sp3 carbons. The high ring strain of the azetidine core (approx. 26 kcal/mol) alters the hybridization of the nitrogen lone pair, increasing its s-character[2]. This results in a highly basic amine (pKa ~11.29)[2] that is highly soluble in aqueous environments, while significantly reducing the overall lipophilicity (LogP) compared to larger ring analogs[3].
Quantitative Data Presentation
The table below summarizes the causality behind choosing an azetidine core over traditional five- or six-membered nitrogen heterocycles for ADME optimization.
Constructing the Csp3-Csp2 bond between the azetidine ring and the aryl group is historically challenging. Oxidative addition of transition metals into alkyl electrophiles is slow, and the resulting alkyl-metal intermediates are highly prone to rapid β-hydride elimination, which forms undesired alkene byproducts rather than the target cross-coupled product[4].
To circumvent this, the Palladium-Catalyzed Hiyama Cross-Coupling methodology is employed[4]. By coupling 3-iodoazetidine with (3,5-dimethylphenyl)triethoxysilane, the reaction avoids the harsh basicity of Grignard reagents and the instability of organoboranes.
Mechanistic Causality:
The use of Palladium(II) acetate (Pd(OAc)2) alongside the bidentate ligand 1,1'-Bis(diphenylphosphino)ferrocene (dppf) is intentional. The large "bite angle" of dppf sterically crowds the palladium center. This crowding accelerates reductive elimination (forming the desired C-C bond) while simultaneously suppressing the syn-coplanar transition state required for β-hydride elimination[5]. Furthermore, Tetrabutylammonium fluoride (TBAF) is required to cleave the Si-O bonds of the arylsilane, generating a hypervalent, pentacoordinate silicate intermediate that readily undergoes transmetalation[4].
Fig 2: Catalytic cycle of the Pd-catalyzed Hiyama cross-coupling for 3-arylazetidine synthesis.
Experimental Protocol: Self-Validating Synthesis
The following protocol details the synthesis of 3-(3,5-dimethylphenyl)azetidine. It is designed as a self-validating system, ensuring that each step has a built-in verification mechanism (e.g., TLC monitoring, specific phase extractions) to guarantee the integrity of the final compound[4][5].
Tetrabutylammonium fluoride [TBAF] (1.0 M in THF, 2.5 mmol, 2.5 equiv)
1,4-Dioxane (3.0 mL, anhydrous)
Step-by-Step Methodology:
Catalyst Activation & Inert Setup:
Action: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)2 and dppf. Evacuate and backfill the tube with argon three times.
Validation/Causality: Argon prevents the oxidation of the in situ generated Pd(0) active catalyst. The color change of the solution upon mixing validates the formation of the Pd-dppf complex.
Reagent Introduction:
Action: Add 3-iodoazetidine and (3,5-dimethylphenyl)triethoxysilane to the tube via syringe, followed by anhydrous 1,4-dioxane.
Silane Activation:
Action: Inject TBAF (1.0 M in THF) dropwise into the reaction mixture at room temperature.
Validation/Causality: TBAF acts as the critical activator. Without it, the transmetalation step cannot occur. A slight exotherm validates the formation of the reactive silicate intermediate.
Coupling Reaction:
Action: Seal the tube and heat the mixture to 80 °C in an oil bath for 12–24 hours.
Workup & Extraction:
Action: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (15 mL) and wash with distilled water (3 × 10 mL) and brine (10 mL).
Validation/Causality: The water wash is a self-validating purification step; it specifically strips out the highly polar TBAF salts and dioxane, leaving only the hydrophobic cross-coupled product and catalyst remnants in the organic layer.
Final Purification:
Action: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash column chromatography (eluent: dichloromethane/methanol).
Validation/Causality: Elution yields the pure 3-(3,5-dimethylphenyl)azetidine, validated by 1H NMR and LC-MS analysis.
References
Liu, Z., Luan, N., Shen, L., Li, J., Zou, D., Wu, Y., & Wu, Y. (2019). "Palladium-Catalyzed Hiyama Cross-Couplings of Arylsilanes with 3-Iodoazetidine: Synthesis of 3-Arylazetidines." The Journal of Organic Chemistry, 84(19), 12358-12365. 4
"Azetidines of pharmacological interest: Examples of azetidine-based bioisosters." ResearchGate. 1
"A Comparative Analysis of Azetidine, Pyrrolidine, and Piperidine Sulfonylamides for Drug Discovery." Benchchem.3
"Azetidine - Chemical and Physical Properties." Grokipedia. 2
Comprehensive Spectral Analysis and Characterization of 3-(3,5-Dimethylphenyl)azetidine: A Technical Guide
Executive Summary The incorporation of small, strained nitrogen heterocycles—specifically azetidines—into drug scaffolds has become a cornerstone of modern medicinal chemistry. By replacing flat, lipophilic phenyl rings...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The incorporation of small, strained nitrogen heterocycles—specifically azetidines—into drug scaffolds has become a cornerstone of modern medicinal chemistry. By replacing flat, lipophilic phenyl rings with sp³-rich azetidines, developers can improve metabolic stability, lower logP, and enhance three-dimensional vector projection.
This whitepaper provides an in-depth technical characterization of 3-(3,5-Dimethylphenyl)azetidine , a highly versatile building block [1]. Rather than merely cataloging spectral outputs, this guide deconstructs the physical chemistry and causality behind the Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectral data. Furthermore, it establishes self-validating analytical protocols to ensure absolute structural confidence during synthesis and scale-up.
Structural Dynamics & Physicochemical Rationale
3-(3,5-Dimethylphenyl)azetidine (
C11H15N
) features a four-membered azetidine ring substituted at the C3 position with a meta-xylene derivative. The inherent ring strain of the azetidine core (~26 kcal/mol) dictates both its chemical reactivity and its spectroscopic behavior [2].
Table 1: Physicochemical Properties
Property
Value
Analytical Significance
Molecular Formula
C11H15N
Determines exact mass target for HRMS.
Molecular Weight
161.24 g/mol
Base peak reference for low-resolution MS.
Ring Strain
~26 kcal/mol
Drives specific retro-[2+2] fragmentation in EI-MS.
pKa (Conjugate Acid)
~10.4
Dictates the necessity of free-base vs. salt form analysis in NMR.
Nuclear Magnetic Resonance (NMR) Profiling
The NMR characterization of 3-arylazetidines requires careful consideration of solvent, temperature, and pH. The azetidine ring undergoes rapid puckering and nitrogen inversion at room temperature, which averages the signals of the C2 and C4 methylene protons.
1
H and
13
C NMR Spectral Signatures
To obtain sharp, well-resolved spectra, the free base form is analyzed in deuterated chloroform (
CDCl3
). The aprotic nature of
CDCl3
prevents rapid chemical exchange of the secondary amine proton, allowing the N-H signal to be observed.
Sample Preparation: Dissolve 15 mg of 3-(3,5-Dimethylphenyl)azetidine in 0.6 mL of
CDCl3
containing 0.03% v/v Tetramethylsilane (TMS).
Lock and Shim: Lock the spectrometer to the deuterium signal of
CDCl3
. Perform gradient shimming to ensure a linewidth of <0.5 Hz for the TMS signal.
Acquisition: Acquire standard 1D
1
H (16 scans) and
13
C (1024 scans).
Validation Step (
D2O
Shake): Add 1 drop of
D2O
to the NMR tube, shake vigorously, and re-acquire the
1
H spectrum. The disappearance of the broad singlet at δ 2.15 ppm mathematically validates the assignment of the N-H proton.
Mass Spectrometry (MS): Ionization & Fragmentation Mechanics
Mass spectrometry of azetidines requires a dual-pronged approach: Electrospray Ionization (ESI+) for intact mass confirmation and Electron Ionization (EI) for structural elucidation via fragmentation [3].
Fragmentation Pathway Causality
Under hard ionization (EI, 70 eV), the molecular ion (
M∙+
) at m/z 161 is highly unstable due to the ~26 kcal/mol ring strain. The dominant fragmentation pathway is a retro-[2+2] cleavage of the azetidine ring. This results in the extrusion of neutral methanimine (
CH2=NH
, 29 Da), yielding an intense fragment at m/z 132, corresponding to the 3,5-dimethylstyrene radical cation. Further loss of a methyl radical or rearrangement yields the stable 3,5-dimethylbenzyl cation (m/z 119) [2].
Figure 1: Proposed Electron Ionization (EI) mass spectral fragmentation pathway of 3-(3,5-Dimethylphenyl)azetidine.
Self-Validating MS Protocol
HRMS (ESI+): Infuse the sample (1 µg/mL in 50:50
MeOH:H2O
with 0.1% Formic Acid) into a Q-TOF mass spectrometer.
Exact Mass Validation: Target the
[M+H]+
ion. The theoretical exact mass is 162.1283 Da. A mass error of < 5 ppm self-validates the empirical formula
C11H16N+
.
GC-MS (EI): Inject 1 µL of sample (1 mg/mL in DCM) into a GC-MS equipped with a DB-5MS column. The presence of the m/z 132 base peak serves as the orthogonal validation of the azetidine ring architecture.
Vibrational Spectroscopy (ATR-FTIR)
Infrared spectroscopy provides rapid, non-destructive confirmation of functional groups. For secondary amines like 3-(3,5-Dimethylphenyl)azetidine, Attenuated Total Reflectance (ATR) is vastly superior to traditional KBr pellets. KBr is highly hygroscopic; absorbed water produces a broad O-H stretch that masks the critical N-H stretching region. ATR eliminates this artifact [4].
Table 4: Key ATR-FTIR Vibrational Modes
| Wavenumber (
cm−1
) | Intensity | Assignment | Causality |
| :--- | :--- | :--- | :--- |
| 3320 | Weak-Medium | N-H Stretch | Characteristic of a secondary aliphatic amine. |
| 3025 | Weak | C-H Stretch (Aromatic) | sp² hybridized C-H bonds of the phenyl ring. |
| 2950, 2860 | Medium | C-H Stretch (Aliphatic) | sp³ hybridized C-H bonds of the azetidine and methyls. |
| 1605, 1585 | Medium | C=C Stretch (Aromatic) | Skeletal vibrations of the meta-disubstituted benzene. |
| 1120 | Strong | C-N Stretch | Aliphatic C-N bond vibration from the azetidine ring. |
| 850, 705 | Strong | C-H Out-of-Plane Bend | Diagnostic fingerprint for meta-disubstituted aromatics. |
Self-Validating IR Protocol
Background Calibration: Collect a background spectrum (64 scans, 4
cm−1
resolution) on a clean diamond ATR crystal to subtract ambient
CO2
and water vapor.
Sample Analysis: Apply 2-3 mg of neat compound directly to the crystal. Apply uniform pressure using the anvil.
Data Validation: Ensure the baseline transmittance is >95% at 4000
cm−1
. The presence of the sharp 850
cm−1
and 705
cm−1
peaks validates the meta-substitution pattern of the xylene ring, differentiating it from ortho- or para-isomers.
Integrated Analytical Workflow
To guarantee scientific integrity and E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness), all spectral data must be cross-validated. The workflow below outlines the logical progression of structural confirmation.
Figure 2: Self-validating analytical workflow for the comprehensive characterization of azetidine derivatives.
References
Palladium-Catalyzed Hiyama Cross-Couplings of Arylsilanes with 3-Iodoazetidine: Synthesis of 3-Arylazetidines. The Journal of Organic Chemistry, ACS Publications.[Link][1]
The Chemistry of Azetidin-3-ones, Oxetan-3-ones, and Thietan-3-ones. Chemical Reviews, ACS Publications.[Link][2]
Discovery and development of a small-molecule inhibitor targeting the GAS41 YEATS domain in non-small cell lung cancer. PubMed Central (PMC), National Institutes of Health.[Link][3]
Stereoselective functionalization of azetidines. Elektronische Hochschulschriften der LMU München.[Link]
An In-depth Technical Guide to the Ring Strain Energy of Substituted Azetidines Abstract The azetidine ring, a four-membered nitrogen-containing heterocycle, is a privileged scaffold in modern medicinal chemistry. Its in...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Ring Strain Energy of Substituted Azetidines
Abstract
The azetidine ring, a four-membered nitrogen-containing heterocycle, is a privileged scaffold in modern medicinal chemistry. Its inherent ring strain, a consequence of bond angle compression and torsional strain, is not a liability but a critical determinant of its chemical reactivity and conformational behavior. Understanding, quantifying, and predicting the ring strain energy (RSE) of substituted azetidines is paramount for designing novel therapeutics and synthetic intermediates. This guide provides a comprehensive exploration of the theoretical underpinnings and practical considerations of azetidine ring strain, offering a resource for researchers, scientists, and drug development professionals. We will delve into the quantum mechanical origins of strain, the powerful synergy of computational and experimental methods used to quantify it, and the profound influence of substituents on the delicate balance of forces governing this unique heterocycle.
Introduction: The Energetic Landscape of Azetidines
Four-membered rings, such as cyclobutane and azetidine, deviate significantly from the ideal tetrahedral bond angle of 109.5°. This deviation induces angle strain, a major component of the total ring strain energy. In azetidine, the situation is further complicated by the presence of a heteroatom, nitrogen, which introduces its own set of stereoelectronic demands. The total RSE is a composite of this angle strain and torsional strain arising from eclipsing interactions between substituents on adjacent ring atoms.
The RSE of the parent azetidine is approximately 25-26 kcal/mol, a value that renders the ring susceptible to nucleophilic ring-opening reactions. This inherent reactivity is a double-edged sword; it can be harnessed for synthetic transformations but also represents a potential metabolic liability in drug candidates. The strategic placement of substituents on the azetidine ring allows chemists to modulate this RSE, thereby fine-tuning the molecule's stability, reactivity, and three-dimensional shape to achieve a desired biological effect.
Theoretical Framework: Deconstructing Ring Strain
The total strain energy of a cyclic molecule is fundamentally a measure of its thermodynamic instability relative to a hypothetical, strain-free acyclic analogue. This can be dissected into several contributing factors:
Angle Strain (Baeyer Strain): The primary contributor, resulting from the compression of internal bond angles from the ideal sp³ hybridised value. In a planar azetidine, the internal C-C-C and C-N-C angles would be forced to ~90°.
Torsional Strain (Pitzer Strain): Arises from eclipsing interactions between C-H and N-H bonds on adjacent ring atoms. To alleviate this, the azetidine ring adopts a puckered conformation.
Transannular Strain: Non-bonded interactions between atoms across the ring, which become significant in larger ring systems but are less of a factor in azetidine itself.
The puckered conformation of azetidine represents a delicate energetic minimum, balancing the reduction of torsional strain against a slight increase in angle strain. The barrier to ring inversion is relatively low, and the specific conformation adopted can be profoundly influenced by the nature and position of substituents.
Caption: Interplay of forces governing azetidine ring strain.
Quantifying Ring Strain: A Dual Approach
Determining the RSE of a substituted azetidine requires a combination of computational and experimental techniques. Each approach offers unique advantages and, when used in concert, provides a robust and validated understanding.
Computational Methodologies
Modern quantum chemistry provides a powerful toolkit for calculating RSE. The general approach involves comparing the energy of the cyclic molecule to one or more acyclic reference compounds through a balanced chemical equation, known as an isodesmic or homodesmotic reaction.[1][2]
Protocol: Calculating RSE using an Isodesmic Reaction
Molecule Selection:
Target: The substituted azetidine of interest (e.g., 1-methyl-2-phenylazetidine).
Reference Compounds: Select acyclic molecules that conserve the number and type of all chemical bonds. For our example, suitable references would be propane, ethylmethylamine, and N-ethylaniline.
Computational Level of Theory:
Method: Density Functional Theory (DFT) is a common choice, offering a good balance of accuracy and computational cost. Functionals like B3LYP or M06-2X are often employed.[1] For higher accuracy, coupled-cluster methods like CCSD(T) can be used, though they are more computationally expensive.[1]
Basis Set: A sufficiently large basis set is crucial. Pople-style basis sets (e.g., 6-311++G(d,p)) or correlation-consistent basis sets (e.g., cc-pVTZ) are recommended.[1][3]
Geometry Optimization and Frequency Calculation:
Perform a full geometry optimization for the azetidine and all reference molecules at the chosen level of theory.
Follow this with a frequency calculation at the same level of theory to confirm that the optimized structure is a true energetic minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE).
Energy Calculation:
The RSE is calculated as the enthalpy change (ΔH) of the isodesmic reaction:
ΔH = ΣH(products) - ΣH(reactants)
Where H is the sum of the electronic energy and the ZPVE for each molecule.
Caption: Workflow for computational RSE determination.
Experimental Validation
Experimental methods provide the ultimate benchmark for computational predictions. The classic technique for determining RSE is via measurement of the heat of combustion (ΔH°c) using bomb calorimetry.
Principle: The heat of combustion of the strained cyclic compound is compared to that of a hypothetical strain-free acyclic isomer. The difference, after accounting for any phase changes, is the strain energy.
Challenges: This method requires a pure sample of the compound and highly specialized equipment. It can be difficult to apply to complex or non-volatile molecules.
More recently, techniques like reaction calorimetry can be used to measure the enthalpy of specific ring-opening reactions, providing a direct measure of the strain released.
The Impact of Substituents on Ring Strain
Substituents can dramatically alter the RSE of the azetidine ring through a combination of steric and electronic effects.
N-Substituents
The substituent on the nitrogen atom has a profound effect on both the ring's conformation and its strain energy.
Steric Bulk: Large, sterically demanding groups on the nitrogen (e.g., tert-butyl) can increase torsional strain by interacting with the C2 and C4 protons. This can lead to a flattening of the ring, which increases angle strain but relieves some of the torsional strain.
Electronic Effects: Electron-withdrawing groups (EWGs) such as acyl or sulfonyl groups have a significant impact.[4]
They can alter the hybridization of the nitrogen, pulling it towards a more planar (sp²-like) geometry. This flattening increases angle strain.
For example, N-nitro azetidines exhibit a high degree of out-of-plane deformation, indicating a significant deviation from planarity despite the sp² nature of the nitro group.[5][6]
Conjugation: When the N-substituent is an aryl group, delocalization of the nitrogen lone pair into the aromatic system can lead to increased stability.[7] However, this also promotes a more planar nitrogen geometry, which can increase ring strain. The stability of such systems is often a fine balance; protonation of a basic site on the aryl ring can dramatically decrease the stability of the azetidine.[7]
C-Substituents
Substituents on the carbon atoms of the ring also modulate strain.
Gem-Disubstitution (Thorpe-Ingold Effect): Placing two substituents on the same carbon atom (e.g., at C3) can decrease the endocyclic bond angle at that carbon, which in turn can relieve angle strain elsewhere in the ring.
Stereochemistry: The relative stereochemistry of substituents is critical. Cis-1,3-disubstituted azetidines, for example, will have different strain energies than their trans counterparts due to different diaxial or diequatorial interactions in the puckered conformation.
Bulky Groups: Large substituents at C2 or C3 can have significant steric interactions with adjacent protons or other substituents, increasing the overall strain energy. This can also influence the equilibrium between different puckered conformations.
Substituent Pattern
Dominant Effect
Expected Impact on RSE
Rationale
N-tert-Butyl
Steric Hindrance
Increase
Increased torsional strain from interactions with C2/C4 protons.
N-Tosyl
Electronic Withdrawal
Increase
Flattens the ring by promoting sp² character at nitrogen, increasing angle strain.
N-Aryl
Electronic (Conjugation)
Variable
Lone pair delocalization stabilizes, but enforced planarity at N can increase strain.[7]
3,3-Dimethyl
Steric (Thorpe-Ingold)
Decrease
Compression of the C2-C3-C4 angle can relieve strain in the rest of the ring.
2-Phenyl
Steric/Electronic
Increase
Steric bulk and potential influence on ring puckering equilibrium.
Strain-Reactivity Relationship: A Synthetic Chemist's Perspective
The RSE is not merely a theoretical curiosity; it is a direct predictor of chemical reactivity.[8] The higher the strain, the more exergonic a ring-opening reaction becomes. This principle is the foundation for the synthetic utility of azetidines.
Nucleophilic Ring-Opening: This is the canonical reaction of azetidines. The reaction is promoted by N-activation, typically by protonation or by installing an electron-withdrawing group on the nitrogen. The regioselectivity of the attack (at C2 vs. C4) is governed by the substitution pattern.
Ring Expansions: Azetidines can be converted to larger, less strained heterocycles like pyrrolidines.[4] This transformation is driven by the release of ring strain.
Polymerization: The strain energy can be harnessed as the driving force for ring-opening polymerization, creating polyamines with well-defined structures.
Caption: Relationship between RSE and synthetic utility.
Implications in Drug Discovery and Design
The azetidine moiety is increasingly incorporated into drug candidates to serve several purposes:
Metabolic Stability: Replacing a gem-dimethyl group with a 3,3-disubstituted azetidine can block a site of metabolic oxidation.
Solubility: The nitrogen atom can act as a hydrogen bond acceptor, often improving the aqueous solubility of a compound.
Vectorial Exit: The rigid, puckered structure of the azetidine ring can provide a well-defined exit vector from a protein binding pocket, allowing chemists to probe new regions of chemical space.[9]
Conformational Constraint: Incorporating an azetidine into a larger molecule can restrict its conformational freedom, locking it into a bioactive conformation and improving binding affinity.[10]
However, the inherent ring strain presents a stability challenge.[7] A deep understanding of how substituents modulate RSE is critical for designing azetidine-containing drugs that are stable under physiological conditions while retaining their desired biological activity. For instance, avoiding N-substituents that dramatically increase strain or introduce acid-lability is a key consideration in the drug design process.
Conclusion
The ring strain energy of substituted azetidines is a complex but predictable property governed by a subtle interplay of angle strain, torsional strain, and the electronic and steric attributes of its substituents. By leveraging a synergistic combination of high-level computational modeling and targeted experimental validation, researchers can quantitatively assess the RSE of novel azetidine derivatives. This understanding is not only fundamental to synthetic chemistry, where strain is harnessed to drive powerful chemical transformations, but is also indispensable in the field of drug discovery. The ability to rationally tune the stability, conformation, and reactivity of the azetidine core through judicious substituent choice allows for the design of safer, more effective, and more sophisticated therapeutic agents.
References
Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223. Available from: [Link]
Shustov, G. V., & Rauk, A. (1997). N-Nitro-Substituted Azetidines and Aziridines. The Inherently Nonplanar Nitroamines: Conformational and Chiroptical Properties. The Journal of Organic Chemistry, 62(16), 5373–5383. Available from: [Link]
Karle, I. L., et al. (2023). Length-Dependent Transition from Extended to Folded Shapes in Short Oligomers of an Azetidine-Based α-Amino Acid: The Critical Role of NH···N H-Bonds. Molecules, 28(13), 5099. Available from: [Link]
Smith, S. A., et al. (2012). Conventional strain energies of azetidine and phosphetane: Can density functional theory yield reliable results?. Journal of Computational Chemistry. Available from: [Link]
Couty, F., Drouillat, B., Evano, G., & David, O. Ring expansion of aziridines and azetidines for the synthesis of 5-membered azacycles. EPFL. Available from: [Link]
Gray, T. G., et al. (2022). Photochemical Strategies Enable the Synthesis of Tunable Azetidine-Based Energetic Materials. Journal of the American Chemical Society, 144(41), 19041–19048. Available from: [Link]
ResearchGate. (n.d.). Conventional strain energies of azetidine and phosphetane: Can density functional theory yield reliable results? Request PDF. Available from: [Link]
Lih, O. S., et al. (2011). A Theoretical Rationale for Why Azetidine Has a Faster Rate of Formation Than Oxetane in TC(6–4) Photoproducts. The Journal of Physical Chemistry B, 115(27), 8823–8832. Available from: [Link]
Mughal, H., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(15), 3274–3286. Available from: [Link]
Scott, J. D., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(10), 1638–1643. Available from: [Link]
Delplace, V., et al. (2023). Synthesis and Functionalization of Azetidine‐Containing Small Macrocyclic Peptides. Chemistry – A European Journal. Available from: [Link]
Mughal, H., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(15), 3274-3286. Available from: [Link]
Organic Chemistry Portal. (n.d.). Azetidine synthesis. Available from: [Link]
An In-depth Technical Guide to the Natural Occurrence of Azetidine Derivatives Authored by a Senior Application Scientist Abstract The azetidine ring, a four-membered nitrogen-containing heterocycle, represents a unique...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Natural Occurrence of Azetidine Derivatives
Authored by a Senior Application Scientist
Abstract
The azetidine ring, a four-membered nitrogen-containing heterocycle, represents a unique and challenging structural motif in chemistry. Its inherent ring strain confers significant reactivity and a rigid conformational constraint, making it a compelling scaffold for medicinal chemistry and drug development.[1][2][3] While once considered a rarity in nature, a growing body of research has unveiled a diverse array of azetidine-containing natural products across various biological kingdoms. These compounds exhibit a wide spectrum of biological activities, from metal chelation and transport to potent toxicity and antimicrobial effects. This technical guide provides a comprehensive overview of the natural occurrence of azetidine derivatives, detailing their distribution in plants, microorganisms, and marine life. We will explore the biosynthetic pathways responsible for their formation, their physiological roles, and established methodologies for their isolation and characterization. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage these unique natural products.
Introduction: The Azetidine Moiety - A Strained Ring of Biological Significance
Azetidine is a saturated heterocycle featuring a four-membered ring composed of three carbon atoms and one nitrogen atom.[4] The significant angle strain of this ring system (approximately 25.4 kcal mol⁻¹) makes its synthesis challenging, which may explain its relatively limited, though growing, discovery in natural products compared to five- or six-membered rings.[3] This inherent strain, however, is also the source of its unique chemical properties and biological potential, providing a rigid framework that can be exploited in the design of enzyme inhibitors and other bioactive molecules.[1][5]
The most fundamental naturally occurring derivative is L-azetidine-2-carboxylic acid (AZE), a non-proteinogenic amino acid that acts as a toxic mimic of proline.[4][6] Its discovery in 1955 in members of the lily family opened the door to identifying more complex derivatives with sophisticated biological functions.[7] This guide will systematically explore these compounds based on their natural sources.
Azetidine Derivatives in the Plant Kingdom
Plants are a rich source of azetidine-containing compounds, which play critical roles in defense, metal homeostasis, and nutrient acquisition.
Azetidine-2-Carboxylic Acid (AZE): The Proline Mimic
L-Azetidine-2-carboxylic acid is the simplest and most abundant azetidine natural product.[4]
Occurrence: AZE was first isolated from lily of the valley (Convallaria majalis) and is found in various species of the Liliaceae family.[6][7] It is also present in numerous plants of the bean family (Fabaceae) and, significantly for the human food chain, accumulates in high concentrations in sugar beets and table beets (Beta vulgaris).[6][8][9]
Biological Activity and Mechanism: AZE is a potent toxin due to its structural similarity to the proteinogenic amino acid L-proline.[6] The primary difference is the four-membered ring of AZE versus the five-membered ring of proline.[6] This similarity allows AZE to evade the proofreading mechanisms of prolyl-tRNA synthetase, leading to its misincorporation into nascent polypeptide chains.[8][10] The inclusion of the smaller, more strained ring disrupts protein structure and function, leading to misfolded proteins and triggering a global stress response.[6][10] This proteotoxicity is believed to serve as a defense mechanism, deterring herbivores and inhibiting the growth of competing plants.[5][6]
Nicotianamine and Mugineic Acids: Essential Metal Chelators
More complex azetidine derivatives, nicotianamine and the mugineic acid family, are ubiquitous in higher plants and are vital for metal ion homeostasis and transport.[11][12]
Structure and Function: Nicotianamine (NA) is a non-proteinogenic amino acid synthesized in all higher plants.[12] It functions as a crucial intracellular chelator for various metal ions, including Fe²⁺, Fe³⁺, Zn²⁺, Cu²⁺, Ni²⁺, and Mn²⁺.[11] The stability of these metal complexes varies, with Fe³⁺ forming the strongest bond.[11] NA's role is critical for the internal transport and distribution of these micronutrients, preventing metal toxicity and ensuring they reach metabolically active sites.[13][14][15] In graminaceous (grassy) plants like barley and rice, nicotianamine is the direct precursor to a class of phytosiderophores known as the mugineic acids (MAs).[12][15][16][17] Under iron-deficient conditions, these plants secrete MAs from their roots to solubilize Fe³⁺ from the soil, forming stable Fe(III)-MA complexes that are then taken up by specific transporters in the root membrane.[18][19][20]
Biosynthesis: The biosynthesis of these compounds is a well-elucidated pathway that underscores the central role of S-adenosylmethionine (SAM).
Nicotianamine Synthesis: The enzyme Nicotianamine Synthase (NAS) catalyzes the trimerization of three molecules of S-adenosylmethionine (SAM) to form one molecule of nicotianamine.[12][13][14] This step is common to all higher plants.
Mugineic Acid Synthesis: In graminaceous plants, the pathway continues from nicotianamine. The enzyme Nicotianamine Aminotransferase (NAAT) transfers an amino group to NA, which is a critical step.[12] Subsequent reduction and hydroxylation steps yield the various compounds in the mugineic acid family.[16]
The following diagram illustrates this pivotal biosynthetic pathway.
Caption: Biosynthetic pathway of nicotianamine and mugineic acid from SAM.
Azetidine Derivatives in Microorganisms
Microorganisms also produce a range of natural products incorporating the azetidine ring, often as part of larger, more complex molecules with notable bioactivity.
Azetidomonamides in Pseudomonas aeruginosa
The opportunistic pathogen Pseudomonas aeruginosa produces a class of rare azetidine-containing alkaloids called azetidomonamides.[21][22]
Biosynthesis and Regulation: The production of these compounds is regulated by quorum sensing, a cell-density-dependent communication system.[21] Their biosynthesis involves a Nonribosomal Peptide Synthetase (NRPS) pathway.[21][23] A key discovery in this pathway was the identification of an S-adenosylmethionine (SAM)-dependent enzyme, AzeJ, which catalyzes the intramolecular cyclization of SAM to form azetidine-2-carboxylic acid (AZE).[21][24][25] This AZE is then used as an unusual building block by the NRPS machinery to construct the final azetidomonamide products.[21][22] Mutants unable to produce these compounds showed altered growth and virulence, suggesting a role in host adaptation.[21]
The enzymatic synthesis of the AZE ring from SAM is a fundamental step.
Caption: Enzymatic synthesis of AZE via intramolecular cyclization of SAM.
Other Microbial Sources
The azetidine motif is also found in other microbial metabolites:
Polyoxins: Produced by Streptomyces cacaoi, these are antifungal antibiotics that contain a polyoximic acid moiety, which is an azetidine amino acid.[3] Recent research has elucidated the enzymatic mechanism, involving a non-heme iron-dependent enzyme (PolF), for the formation of this azetidine ring from L-isoleucine.[3]
Vioprolides and Azabicyclenes: Azetidine synthases have been identified in the biosynthetic pathways of vioprolides in Cystobacter violaceus and azabicyclenes in Streptomyces cattlya, suggesting a wider prevalence of these metabolites than previously known.[24][26]
Azetidine Derivatives in Marine Organisms
While less common than in plants and microbes, the azetidine ring and related structures are found in unique marine alkaloids.
Penaresidins and Halichlorine: Azetidine derivatives are components of complex alkaloids like penaresidins, isolated from marine sponges.[4] Halichlorine, another sponge-derived alkaloid, possesses a related 6-azaspiro[4.5]decane unit and inhibits the induction of vascular cell adhesion molecule-1 (VCAM-1), giving it anti-inflammatory potential.[27]
Kainoids (Related Structures): While not strictly azetidines, kainoids are a class of neurotoxic amino acids containing a pyrrolidine ring (a five-membered ring) that are functionally and structurally related to azetidine derivatives. The most prominent example is domoic acid, produced by marine diatoms of the genus Pseudo-nitzschia.[28][29][30] Domoic acid is a potent glutamate receptor agonist and is the causative agent of Amnesic Shellfish Poisoning (ASP) in humans.[28][29][30] Its study is relevant for understanding the broader class of cyclic non-proteinogenic amino acids in marine environments.
Methodologies: Isolation and Characterization
The isolation of azetidine derivatives from natural sources typically follows established protocols for alkaloid extraction, leveraging their basic nitrogen atom.
General Protocol: Acid-Base Extraction for Plant Alkaloids
This protocol describes a standard, field-proven method for the selective extraction of alkaloids from a dried plant matrix. The principle relies on the differential solubility of the alkaloid in its basic (free base) and acidic (salt) forms.
Experimental Protocol:
Preparation of Plant Material: Dry the plant material (e.g., leaves, roots) to a constant weight and grind it into a fine powder to maximize the surface area for extraction.
Initial Solvent Extraction:
Macerate the powdered material in a polar organic solvent, often methanol or a chloroform/methanol mixture. This step extracts a wide range of compounds, including the alkaloids.
Perform the extraction exhaustively, often over 24-48 hours with agitation, followed by filtration. The process is typically repeated several times with fresh solvent to ensure complete extraction.
Acidification and Partitioning:
Concentrate the crude extract under reduced pressure (e.g., using a rotary evaporator).
Resuspend the residue in an acidic aqueous solution (e.g., 3% tartaric acid or dilute HCl). This protonates the basic nitrogen atom of the alkaloid, forming a water-soluble salt.
Partition this acidic solution against a non-polar organic solvent (e.g., hexane or diethyl ether). Non-alkaloid compounds with low polarity (fats, waxes, etc.) will move into the organic phase, which is then discarded. The aqueous phase now contains the enriched alkaloid salts.
Basification and Re-extraction:
Basify the aqueous phase to a pH of 9-10 with a base such as concentrated ammonia or NaOH, with cooling. This deprotonates the alkaloid salt, converting it back to the free base form.
The free base is typically less soluble in water and can be extracted back into a non-polar organic solvent like chloroform or dichloromethane.
Repeat this extraction several times to recover all the alkaloid from the aqueous phase.
Purification:
Combine the organic extracts, wash with distilled water, and dry over an anhydrous salt (e.g., Na₂SO₄).
Concentrate the dried extract to yield a crude alkaloid mixture.
Further purify the individual alkaloids using chromatographic techniques such as column chromatography, thin-layer chromatography (TLC), or high-performance liquid chromatography (HPLC).
This workflow provides a robust method for isolating a wide range of alkaloids, including azetidine derivatives, from complex natural matrices.
Caption: General workflow for the acid-base extraction of alkaloids from plants.
Summary and Future Outlook
The natural occurrence of azetidine derivatives is a fascinating and expanding field of study. From the simple but toxic AZE in plants to the complex, quorum-sensing-regulated alkaloids in bacteria, these compounds demonstrate diverse and vital biological roles. The elucidation of their biosynthetic pathways, particularly the enzymatic formation of the strained four-membered ring from common precursors like SAM and amino acids, provides powerful tools for synthetic biology and metabolic engineering.[24][31][32] The unique conformational constraints imposed by the azetidine ring make these natural products, and their synthetic analogs, highly attractive scaffolds for the development of new therapeutics, including enzyme inhibitors, antimicrobial agents, and anticancer drugs.[5][33][34][35] As analytical techniques become more sensitive, it is highly probable that many more azetidine-containing natural products will be discovered, further enriching our understanding of nature's chemical diversity and providing new leads for drug discovery.
References
Molecular basis for azetidine-2-carboxylic acid biosynthesis. PubMed.
Nicotianamine: A Key Player in Metal Homeostasis and Hyperaccumulation in Plants. MDPI.
Increased nicotianamine biosynthesis confers enhanced tolerance of high levels of metals, in particular nickel, to plants. PubMed.
Mugineic acid. Wikipedia.
Role of Nicotianamine in the Intracellular Delivery of Metals and Plant Reproductive Development. PMC.
Structural determination of mugineic acid, an iron(III)-chelating substance secreted from graminaceous plants for efficient iron uptake. PMC.
Increased Nicotianamine Biosynthesis Confers Enhanced Tolerance of High Levels of Metals, in Particular Nickel, to Plants. SciSpace.
De Novo Biosynthesis of L-Azetidine-2-Carboxylic Acid in Escherichia coli Strains for Powdery Mildew Treatment. PubMed.
Analysis of Arabidopsis Nicotianamine Synthase Mutants Reveals Functions for Nicotianamine in Seed Iron Loading and Iron Deficiency Responses. Plant Physiology | Oxford Academic.
Structure of Mugineic Acid, a New Amino Acid Possessing an Iron-Chelating Activity from Roots Washings of Water-Cultured Hordeum vulgare L. J-Stage.
Phytosiderophores structures and properties of mugineic acids and their metal complexes. ResearchGate.
Azetidine-2-carboxylic acid in the food chain | Request PDF. ResearchGate.
De Novo Biosynthesis of L-Azetidine-2-Carboxylic Acid in Escherichia coli Strains for Powdery Mildew Treatment. Journal of Agricultural and Food Chemistry - ACS Publications.
Research advances in L-azetidine-2-carboxylic acid. Unknown Source.
Molecular basis for azetidine-2-carboxylic acid biosynthesis. PMC - NIH.
Mugineic Acid. Virtual Museum of Minerals and Molecules.
Antimicrobial potential of various substituted azetidine derivatives: a mini review. Unknown Source.
Azetidine-2-carboxylic acid. Wikipedia.
Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship. ChEMBL - EMBL-EBI.
Azetidine-2-carboxylic acid in garden beets (Beta vulgaris). PubMed.
Molecular basis for azetidine-2-carboxylic acid biosynthesis. ResearchGate.
The Synthesis of (±)-Azetidine-2-carboxylic Acid and 2-Pyrrolidinone Derivatives. Unknown Source.
Domoic acid. Wikipedia.
Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. Unknown Source.
Azetidine. Wikipedia.
Special Issue : Synthesis of Antitumor Marine Alkaloids and Related Analogues. MDPI.
Preparation, Characterization, Evaluation of Biological Activity, and Study of Molecular Docking of Azetidine Derivatives. Central Asian Journal of Medical and Natural Science.
BIOACTIVE AZETIDINONE: A REVIEW. TIJER.org.
Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences.
The Toxic Effects of Environmental Domoic Acid Exposure on Humans and Marine Wildlife. Unknown Source.
Possible Biosynthetic Products and Metabolites of Kainic Acid from the Red Alga Digenea simplex and Their Biological Activity. ACS Publications.
(PDF) Domoic Acid. ResearchGate.
Azetidines in medicinal chemistry: emerging applications and approved drugs. Unknown Source.
Azetidine-Containing Alkaloids Produced by a Quorum-Sensing Regulated Nonribosomal Peptide Synthetase Pathway in Pseudomonas aeruginosa. PubMed.
Marine Organisms as Alkaloid Biosynthesizers of Potential Anti-Alzheimer Agents. PMC.
Bioactive Alkaloids from the Sea: A Review. PMC.
Azetidine-2-carboxylic Acid and Its Derivatives in Organic Synthesis | Request PDF. ResearchGate.
Azetidomonamide and Diazetidomonapyridone Metabolites Control Biofilm Formation and Pigment Synthesis in Pseudomonas aeruginosa. Journal of the American Chemical Society.
Domoic acid and human exposure risks. Unknown Source.
Seven New Alkaloids Isolated from Marine Flavobacterium Tenacibaculum discolor sv11. Unknown Source.
Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. Organic Letters - ACS Publications.
(PDF) Azetidine‐Containing Alkaloids Produced by a Quorum‐Sensing Regulated Nonribosomal Peptide Synthetase Pathway in Pseudomonas aeruginosa. ResearchGate.
Pharmacological Profile of 3-Aryl Azetidines: A Technical Whitepaper on Scaffold Optimization and Target Engagement
The Azetidine Scaffold: Structural and Physicochemical Rationale In contemporary medicinal chemistry, the four-membered nitrogen-containing heterocycle, azetidine, has transitioned from a synthetic curiosity to a highly...
Author: BenchChem Technical Support Team. Date: April 2026
The Azetidine Scaffold: Structural and Physicochemical Rationale
In contemporary medicinal chemistry, the four-membered nitrogen-containing heterocycle, azetidine, has transitioned from a synthetic curiosity to a highly privileged scaffold. Its unique conformational rigidity—sitting precisely between the highly strained aziridine and the more flexible pyrrolidine—provides a powerful structural tool for fine-tuning the pharmacological properties of drug candidates 1[1].
Historically, bulky lipophilic rings such as piperidines, phenylpyrrolidines, and tropanes were used to anchor molecules to deep hydrophobic binding pockets. However, these motifs often suffer from poor Drug Metabolism and Pharmacokinetics (DMPK) due to high lipophilicity. Replacing these larger rings with a 3-aryl azetidine scaffold reliably decreases molecular weight and lowers the calculated partition coefficient (cLogP) 2[2].
The Causality of Scaffold Hopping:
Lowering lipophilicity via ring contraction directly reduces non-specific hydrophobic interactions in the bloodstream. This effectively decreases Plasma Protein Binding (PPB), thereby increasing the unbound fraction (
fu
) of the drug available to engage the target receptor .
Target Engagement and Pharmacological Profiling
The 3-aryl azetidine motif has demonstrated remarkable versatility across multiple therapeutic targets, ranging from monoamine transporters to G-protein coupled receptors (GPCRs) and intracellular kinases.
Monoamine Transporters (SERT/DAT)
In the pursuit of dual dopamine/serotonin transporter (DAT/SERT) inhibitors, the 3-aryl-3-arylmethoxyazetidine class was developed as an alternative to the tropane scaffold. These azetidines exhibit high nanomolar affinity for SERT. For instance, dichloro-substituted congeners have demonstrated
Ki
values as low as 2.9 nM at SERT. Crucially, the selectivity between SERT and DAT can be precisely tuned by altering the substitution pattern on the 3-aryl ring2[2].
Antitumor Agents (Microtubule Inhibitors)
Conformational restriction using azetidines has also been applied to oncology. By replacing the phenylethyl group of the auristatin derivative TZT-1027 with a 3-aryl-azetidine moiety, researchers synthesized analogues with potent antiproliferative activities. The most potent derivatives exhibited
IC50
values of 2.2 nM against A549 lung cancer cells and 2.1 nM against HCT116 colon cancer cells 3[3].
GPCR Modulation: LPAR1 Antagonists and M4 PAMs
Azetidines have proven pivotal in optimizing GPCR ligands. In the development of positive allosteric modulators (PAMs) for the M4 muscarinic receptor, 3-aryl azetidine amides synthesized via Negishi cross-coupling yielded highly potent candidates (e.g.,
EC50
= 72 nM) 4[4].
Similarly, during the optimization of Lysophosphatidic Acid Receptor 1 (LPAR1) antagonists for fibrotic diseases, replacing a highly lipophilic piperidine ring with an azetidine ring rescued the compound from fatal pharmacokinetic flaws .
Quantitative Data: Pharmacokinetic Optimization in LPAR1 Antagonists
The table below summarizes the quantitative DMPK improvements achieved by transitioning from a piperidine to a 3-aryl azetidine scaffold during LPAR1 antagonist development.
Parameter
Piperidine Scaffold (Cpd 3)
3-Aryl Azetidine Scaffold (Cpd 4)
Pharmacological Implication
LPAR1
IC50
(nM)
Potent
Potent
Target engagement is maintained despite the geometric constraints of ring contraction.
Lipophilicity (cLogP)
High
Reduced
Lower non-specific hydrophobic interactions in plasma.
Plasma Protein Binding
>99.9% (Unbound fraction unmeasurable)
Measurable (Unbound fraction ~0.1%)
Increased free drug concentration available to penetrate tissues.
Metabolic Clearance
High (Rapid degradation)
Improved (Stable)
Longer half-life and superior systemic exposure.
Data synthesized from lead optimization studies of LPAR1 antagonists .
LPAR1 signaling pathway antagonism by 3-aryl azetidines.
Self-Validating Experimental Protocols
To ensure robust reproducibility, the following protocols integrate causality-driven methodologies with strict in-process quality control (QC) gates.
Protocol A: Modular Synthesis of 3-Aryl Azetidines via Negishi Cross-Coupling
Causality: Traditional organolithium or Grignard additions can cause unwanted ring-opening in highly strained azetidines. The Negishi cross-coupling utilizes a milder organozinc intermediate, preserving the four-membered ring integrity while allowing modular functionalization at the 3-position 4[4].
Zinc Insertion: Suspend zinc dust (3.0 equiv) in anhydrous THF under an argon atmosphere. Add 1,2-dibromoethane (5 mol%) and heat to 65°C for 10 minutes to activate the zinc. Cool to room temperature and add 1-Boc-3-iodoazetidine (1.0 equiv). Stir for 2 hours.
Cross-Coupling: To the newly formed organozinc reagent, add the desired aryl halide (0.9 equiv),
Pd2(dba)3
(2 mol%), and XPhos ligand (4 mol%). Heat the mixture to 65°C for 12 hours.
Self-Validation (In-Process QC): Withdraw a 10 µL aliquot, quench with saturated
NH4Cl
, extract with ethyl acetate, and analyze via LC-MS.
Validation Gate: Proceed to step 4 ONLY if the mass corresponding to the Boc-protected 3-aryl azetidine constitutes >90% of the Total Ion Chromatogram (TIC). If unreacted starting material is >10%, spike with an additional 1 mol% Pd catalyst and stir for 4 more hours.
Deprotection: Concentrate the reaction mixture, resuspend in dichloromethane (DCM), and add Trifluoroacetic acid (TFA) (10 equiv) at 0°C. Stir for 2 hours to yield the free 3-aryl azetidine TFA salt3[3].
Protocol B: Radioligand Displacement Assay for SERT Affinity
Causality: To accurately determine the binding affinity (
Ki
) of novel azetidines, competitive displacement of a highly selective tritiated radioligand (
[3H]
citalopram) from native rat brain tissue is utilized 2[2].
Tissue Preparation: Homogenize rat cortical tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4) containing 120 mM NaCl and 5 mM KCl. Centrifuge at 40,000 x g for 20 minutes and resuspend the pellet.
Incubation: In a 96-well plate, combine 50 µL of
[3H]
citalopram (final concentration 1 nM), 50 µL of the 3-aryl azetidine test compound (serial dilutions from
10−10
to
10−5
M), and 100 µL of the tissue homogenate. Incubate at 25°C for 60 minutes.
Self-Validation (Assay Window QC): Include control wells containing 10 µM unlabeled citalopram to define Non-Specific Binding (NSB), and wells with vehicle only to define Total Binding (TB).
Validation Gate: Calculate the Z'-factor using the TB and NSB wells. The assay is strictly validated only if the signal-to-background ratio is >5 and
Z′>0.5
. If
Z′≤0.5
, discard the plate and recalibrate the radioligand specific activity.
Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine. Wash filters three times with ice-cold buffer. Measure retained radioactivity using a liquid scintillation counter and calculate
IC50
using a four-parameter logistic regression.
Self-validating experimental workflow for azetidine pharmacological profiling.
References
"3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters", nih.gov. URL:[Link]
"Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents", mdpi.com. URL:[Link]
"Challenges in the development of an M4 PAM preclinical candidate: The discovery, SAR, and biological characterization of a series of azetidine-derived tertiary amides", nih.gov. URL:[Link]
"Discovery of the Novel, Orally Active, and Selective LPA1 Receptor Antagonist ACT-1016-0707 as a Preclinical Candidate for the Treatment of Fibrotic Diseases", acs.org. URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & The "Escape from Flatland"
Modern medicinal chemistry has increasingly shifted away from planar, sp²-hybridized aromatic frameworks toward structurally rich, sp³-hybridized architectures—a paradigm widely known as the "escape from flatland." Within this movement, small strained rings like azetidines have emerged as privileged bioisosteres for traditional saturated heterocycles such as piperidines and pyrrolidines.
This application note details the physicochemical rationale, structural biology, and synthetic protocols for utilizing 3-(3,5-Dimethylphenyl)azetidine (often supplied as a hydrochloride salt). By combining a sterically demanding, lipophilic 3,5-dimethylphenyl motif with a strained four-membered aza-heterocycle, this building block offers a unique vector for targeting deep hydrophobic pockets while modulating the basicity and metabolic stability of the parent drug scaffold.
Physicochemical Profiling: Why Azetidines?
Replacing a six-membered piperidine ring with a four-membered azetidine ring profoundly impacts a molecule's pharmacokinetic (PK) and pharmacodynamic (PD) profile. The inherent ring strain (approx. 25.2 kcal/mol) alters the nitrogen atom's hybridization, increasing its s-character. This subtly reduces the basicity (pKa) of the amine, which is a critical strategy for mitigating hERG channel liabilities and improving membrane permeability [1].
Furthermore, the 3-aryl substitution—specifically the 3,5-dimethylphenyl group—exerts an inductive electron-withdrawing effect that further lowers the pKa to an optimal range for oral bioavailability (typically ~8.5–9.0), while providing a rigid, predictable exit vector for the aryl ring.
Table 1: Comparative Physicochemical Properties of Saturated N-Heterocycles
Data summarizes the shift in physicochemical properties when transitioning from standard heterocycles to the 3-arylazetidine motif.
Scaffold
Calculated pKa
cLogP (Base Scaffold)
Ring Strain (kcal/mol)
Typical hERG Liability Risk
Piperidine
11.2
1.5
0.0
High
Pyrrolidine
11.3
1.1
6.0
High
Azetidine
11.3
0.8
25.2
Low-Moderate
3-(3,5-Dimethylphenyl)azetidine
~8.9
2.4
26.1
Moderate (Tunable via N-capping)
Structural Biology & Binding Mechanics
In structure-based drug design (SBDD), 3-(3,5-Dimethylphenyl)azetidine acts as a dual-pharmacophore module.
The Azetidine Nitrogen: Serves as a hinge-binding hydrogen bond donor/acceptor (when unsubstituted or incorporated as an amide) or a solvent-exposed solubilizing group.
The 3,5-Dimethylphenyl Ring: Acts as a hydrophobic "anchor." The meta-methyl groups provide a "wedge" shape that perfectly complements the geometry of deep, lipophilic sub-pockets (such as the DFG-out allosteric pocket in kinases or the orthosteric site of monoamine transporters) [2].
Caption: Pharmacophore binding model of 3-(3,5-Dimethylphenyl)azetidine within a target protein.
Application Workflow & Synthetic Protocols
Incorporating strained rings into complex scaffolds requires precise reaction conditions. Azetidines are susceptible to ring-opening under harsh acidic conditions or via β-hydride elimination during transition-metal catalysis. The protocols below are designed as self-validating systems to ensure structural integrity [3].
Caption: Experimental workflow for the synthetic derivatization of 3-(3,5-Dimethylphenyl)azetidine.
Protocol A: N-Alkylation via Reductive Amination
This protocol utilizes Sodium Triacetoxyborohydride (STAB) to append the azetidine to a target scaffold containing an aldehyde.
Causality Insight: STAB is explicitly chosen over Sodium Borohydride (NaBH₄) or Sodium Cyanoborohydride (NaBH₃CN). The bulky 3-aryl group sterically hinders the azetidine nitrogen, slowing iminium formation. STAB is mild enough that it will not reduce the unreacted aldehyde prematurely, allowing the thermodynamically favored iminium intermediate to form completely before reduction occurs.
Step-by-Step Methodology:
Free-Basing: Suspend 3-(3,5-Dimethylphenyl)azetidine hydrochloride (1.0 eq) in Dichloromethane (DCM). Add saturated aqueous NaHCO₃ and stir for 15 minutes. Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate. Validation: Ensure the aqueous phase pH is >8 to guarantee complete partitioning of the free base.
Iminium Formation: Dissolve the free azetidine (1.0 eq) and the target aldehyde (1.1 eq) in 1,2-Dichloroethane (DCE). Add glacial acetic acid (0.1 eq) to catalyze iminium formation. Stir at room temperature for 2 hours.
Reduction: Portion-wise, add STAB (1.5 eq) to the reaction mixture. Stir for 12 hours at room temperature.
Quench & Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM (3x).
Self-Validation (LC-MS): Analyze the crude mixture. The desired product should exhibit the expected [M+H]⁺ peak. Crucial Check: Look for a mass shift of +18 Da. If present, this indicates hydrolytic ring-opening of the azetidine, suggesting the reaction mixture became too acidic during the iminium formation step.
Protocol B: N-Arylation via Buchwald-Hartwig Cross-Coupling
Coupling an azetidine to an aryl halide requires careful ligand selection to prevent palladium-catalyzed ring opening.
Causality Insight: RuPhos is utilized as the dialkylbiaryl phosphine ligand. Its large steric profile facilitates the reductive elimination step from the palladium center while actively suppressing β-hydride elimination—a side reaction that would irreversibly open the strained four-membered ring [4].
Step-by-Step Methodology:
Preparation: In an oven-dried Schlenk flask, combine 3-(3,5-Dimethylphenyl)azetidine free base (1.2 eq), the target aryl bromide (1.0 eq), Pd₂(dba)₃ (0.02 eq), RuPhos (0.04 eq), and Sodium tert-butoxide (NaOtBu) (1.5 eq).
Degassing: Add anhydrous Toluene. Degas the mixture via three freeze-pump-thaw cycles. Causality: Oxygen must be rigorously excluded; otherwise, the electron-rich RuPhos ligand will oxidize, instantly deactivating the catalytic cycle.
Heating: Backfill with Argon and heat the mixture to 80 °C for 12 hours. Causality: Do not exceed 90 °C. Elevated thermal energy drastically increases the kinetic rate of azetidine ring fragmentation.
Workup: Cool to room temperature, dilute with Ethyl Acetate, and filter through a pad of Celite to remove palladium black.
Self-Validation (NMR): Following column chromatography, run a ¹H-NMR. The intact azetidine ring will display highly characteristic, distinct multiplets between 3.5 ppm and 4.5 ppm (representing the four diastereotopic protons of the CH₂ groups adjacent to the nitrogen). The disappearance of these peaks strongly indicates ring failure.
References
Put a ring on it: application of small aliphatic rings in medicinal chemistry
Source: RSC Medicinal Chemistry (Available via PubMed Central)
URL:[Link]
3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters
Source: Bioorganic & Medicinal Chemistry Letters (Available via PubMed Central)
URL:[Link]
Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals
Source: The Journal of Organic Chemistry (ACS Publications)
URL:[Link]
Short Synthesis of Oxetane and Azetidine 3-Aryl-3-carboxylic Acid Derivatives by Selective Furan Oxidative Cleavage
Source: Organic Letters (ACS Publications)
URL:[Link]
Application
Application Notes and Protocols: 3-(3,5-Dimethylphenyl)azetidine as a Bioisosteric Building Block
Executive Summary In modern medicinal chemistry, escaping "flatland" is a critical strategy for improving the pharmacokinetic and pharmacodynamic profiles of drug candidates. 3-(3,5-Dimethylphenyl)azetidine has emerged a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern medicinal chemistry, escaping "flatland" is a critical strategy for improving the pharmacokinetic and pharmacodynamic profiles of drug candidates. 3-(3,5-Dimethylphenyl)azetidine has emerged as a highly versatile, sp³-rich building block. By serving as a conformationally restricted bioisostere for phenyl, phenylethyl, and benzyl groups, this scaffold addresses common liabilities associated with flat, aromatic systems—such as poor aqueous solubility, high lipophilicity, and rapid metabolic clearance[1],[2].
This application note provides a comprehensive guide to the strategic utility, physicochemical profiling, and validated synthetic protocols for integrating 3-(3,5-dimethylphenyl)azetidine into complex organic architectures.
Strategic Utility in Medicinal Chemistry
The incorporation of the 3-aryl azetidine motif is driven by its unique three-dimensional geometry and favorable electronic properties.
Bioisosteric Replacement: Replacing a flexible phenylethyl group with a rigidified 3-aryl-azetidine moiety has been proven to significantly enhance target binding affinity. For example, in the optimization of TZT-1027 analogues, this exact substitution yielded potent antitumor agents with IC₅₀ values in the low nanomolar range (2.1–2.2 nM) against HCT116 and A549 cell lines[3],[4].
CNS Penetration & Potency: The azetidine nitrogen lowers the overall logP of the molecule while maintaining basicity, which is crucial for crossing the blood-brain barrier. Studies on M4 positive allosteric modulators (PAMs) demonstrated that 3-aryl azetidine tertiary amides provided a substantial boost in potency and excellent CNS penetration compared to their piperidine or acyclic counterparts[5],[6].
Metabolic Shielding: The 3,5-dimethyl substitution on the phenyl ring acts as a steric shield against cytochrome P450-mediated aromatic oxidation, a common metabolic soft spot in unsubstituted aryl rings[5].
Physicochemical Profiling & Quantitative Data
The table below summarizes the quantitative and qualitative physicochemical shifts observed when transitioning from a standard phenyl/phenylethyl vector to a 3-(3,5-dimethylphenyl)azetidine scaffold.
Property / Metric
Phenyl / Phenylethyl Vector
3-(3,5-Dimethylphenyl)azetidine
Impact on Drug Design
Fraction sp³ (Fsp³)
0.0 (Fully aromatic)
High (Azetidine adds 3 sp³ carbons)
Improved aqueous solubility; correlates with higher clinical success rates.
Lipophilicity (clogP)
High (+2.14 to +2.50 contribution)
Moderate (Secondary amine lowers logP)
Reduced off-target toxicity and improved unbound fraction in plasma[7].
Conformational Space
Highly flexible (if acyclic linker)
3D, Conformationally restricted
Enhanced target specificity; acts as a highly directional rigid vector.
The integration of 3-(3,5-dimethylphenyl)azetidine into a target scaffold typically follows a modular, three-stage workflow: (1) Core construction via cross-coupling or strain-release functionalization[8], (2) Deprotection, and (3) Amide coupling to the target pharmacophore.
Fig 1: Synthetic workflow for integrating 3-(3,5-dimethylphenyl)azetidine into target scaffolds.
Validated Experimental Protocols
The following protocols are designed as self-validating systems, ensuring high fidelity and reproducibility in the laboratory.
Protocol A: Synthesis of 1-Boc-3-(3,5-dimethylphenyl)azetidine via Negishi Cross-Coupling
Causality & Insight: The sp³-sp² cross-coupling of 1-Boc-3-iodoazetidine with an arylzinc reagent is vastly preferred over Suzuki-Miyaura coupling. The four-membered azetidine ring is highly strained; the harsh basic conditions and elevated temperatures required for many Suzuki variants can trigger ring-opening or elimination byproducts. Negishi coupling operates under milder conditions, preserving the integrity of the azetidine core[5].
Step-by-Step Methodology:
Preparation of the Zinc Reagent: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 1-bromo-3,5-dimethylbenzene (1.2 equiv) in anhydrous THF (0.5 M). Cool to -78 °C. Add n-BuLi (1.25 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes, then add a solution of anhydrous ZnCl₂ (1.3 equiv, 1.0 M in THF). Allow the mixture to warm to room temperature over 1 hour.
Catalyst Activation: In a separate flask, combine 1-Boc-3-iodoazetidine (1.0 equiv), Pd₂(dba)₃ (2.5 mol%), and SPhos (5 mol%) in anhydrous THF (0.2 M).
Coupling: Transfer the prepared arylzinc solution to the catalyst mixture via cannula. Heat the reaction to 60 °C for 12 hours.
Validation (TLC/LC-MS): Monitor via TLC (Hexanes/EtOAc 8:2). The product spot will be UV-active and stain blue with phosphomolybdic acid (PMA). LC-MS should show the desired mass[M+H-tBu]⁺.
Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography to yield the intermediate.
Protocol B: Acidic Cleavage of the Boc Protecting Group
Causality & Insight: Standard Boc deprotection utilizes Trifluoroacetic acid (TFA). Because the 3,5-dimethylphenyl group is electron-rich, it is relatively stable against electrophilic aromatic substitution by tert-butyl cations generated during cleavage. However, adding a scavenger ensures absolute purity.
Step-by-Step Methodology:
Reaction Setup: Dissolve 1-Boc-3-(3,5-dimethylphenyl)azetidine (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.
Scavenger Addition: Add triethylsilane (2.0 equiv) to the solution and cool to 0 °C in an ice bath[1].
Deprotection: Add TFA dropwise until a 1:1 v/v ratio of DCM:TFA is achieved. Remove the ice bath and stir at room temperature for 2 hours.
Validation: Monitor by TLC (DCM/MeOH 9:1, Ninhydrin stain positive for secondary amine).
Isolation: Concentrate the reaction mixture in vacuo. Co-evaporate with toluene (3x) to remove residual TFA. The resulting 3-(3,5-dimethylphenyl)azetidine TFA salt is used directly in the next step without further purification to avoid volatility losses[3].
Protocol C: HATU-Mediated Amide Coupling to a Target Scaffold
Causality & Insight: The secondary amine of the 3-aryl azetidine is sterically hindered by the adjacent 3,5-dimethylphenyl group. Standard coupling reagents like EDC/HOBt often result in sluggish kinetics and incomplete conversion. HATU generates a highly reactive 7-azabenzotriazole active ester, driving the amidation to completion while aggressively suppressing the epimerization of the carboxylic acid partner[3].
Step-by-Step Methodology:
Activation: In a dry flask, dissolve the target carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.1 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv) and stir at room temperature for 15 minutes to form the active ester.
Coupling: Add a solution of the 3-(3,5-dimethylphenyl)azetidine TFA salt (1.1 equiv) in DMF dropwise to the activated acid mixture.
Reaction: Stir at room temperature for 4–6 hours.
Validation: Confirm complete consumption of the carboxylic acid via LC-MS.
Workup: Dilute the mixture with EtOAc and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, 5% aqueous LiCl (to remove DMF), and brine. Dry over Na₂SO₄, concentrate, and purify via preparative HPLC to isolate the final conformationally restricted therapeutic candidate.
References
Bielecki, M., et al. "Enantiocontrolled Azetidine Library Synthesis via Strain-Release Functionalization of 1-Azabicyclobutanes". Journal of the American Chemical Society.[Link]
Tarr, J. C., et al. "Challenges in the development of an M4 PAM preclinical candidate: The discovery, SAR, and biological characterization of a series of azetidine-derived tertiary amides". Bioorganic & Medicinal Chemistry Letters.[Link]
Yan, Q., et al. "Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents". Marine Drugs.[Link]
ACS Publications. "Discovery of the Novel, Orally Active, and Selective LPA1 Receptor Antagonist ACT-1016-0707". Journal of Medicinal Chemistry.[Link]
Application Note: Strategic Functionalization of 3-(3,5-Dimethylphenyl)azetidine
Introduction The azetidine scaffold is a cornerstone in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties such as improved metabolic stability, solubility, and three-dimens...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The azetidine scaffold is a cornerstone in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties such as improved metabolic stability, solubility, and three-dimensional complexity to drug candidates.[1] As a strained four-membered heterocycle, it serves as a rigid, low-lipophilicity replacement for more common groups like gem-dimethyl or tert-butyl moieties. The 3-aryl-azetidine motif, in particular, offers a versatile platform for exploring chemical space, with the aryl substituent providing a vector for further modification and interaction with biological targets. This guide focuses on the strategic functionalization of a representative example, 3-(3,5-dimethylphenyl)azetidine, providing detailed protocols and expert insights for researchers in drug discovery and synthetic chemistry. We will explore the primary avenues of reactivity: direct N-functionalization and advanced C3-position functionalization.
Part 1: N-Functionalization via Palladium-Catalyzed Cross-Coupling
The most direct and widely utilized method for elaborating the 3-(3,5-dimethylphenyl)azetidine core is through functionalization of the secondary amine. The Buchwald-Hartwig amination stands as the preeminent strategy for forming C-N bonds between the azetidine nitrogen and various aryl or heteroaryl halides.[2][3]
Causality and Mechanistic Insight: The Buchwald-Hartwig Amination
This palladium-catalyzed cross-coupling reaction has revolutionized aryl amine synthesis due to its broad substrate scope and functional group tolerance.[3] The catalytic cycle, illustrated below, is a testament to the principles of organometallic chemistry.
The choice of ligand is paramount to success. Bulky, electron-rich phosphine ligands (e.g., Xantphos, XPhos, BrettPhos) are crucial for several reasons[4]:
Promoting Oxidative Addition: They facilitate the initial insertion of the Pd(0) catalyst into the aryl halide C-X bond.
Stabilizing the Catalyst: They prevent catalyst decomposition at the high temperatures often required.
Facilitating Reductive Elimination: Their steric bulk forces the aryl and amino groups into proximity on the metal center, promoting the final, bond-forming reductive elimination step to release the N-aryl azetidine product and regenerate the Pd(0) catalyst.[4]
The base (commonly a strong, non-nucleophilic one like sodium tert-butoxide) plays the critical role of deprotonating the azetidine or the amine-Pd complex to generate the active nucleophile for the coupling reaction.[5]
Caption: The catalytic cycle for the Buchwald-Hartwig amination.
Protocol 1: General Procedure for N-Arylation
This protocol provides a robust starting point for the N-arylation of 3-(3,5-dimethylphenyl)azetidine with a variety of aryl bromides. Optimization of ligand, base, and temperature may be required for challenging substrates.[6]
To a dry Schlenk tube under an inert atmosphere, add Pd(OAc)₂ (3 mol%), Xantphos (4 mol%), and sodium tert-butoxide (1.4 mmol).
Add the aryl bromide (1.0 mmol) and 3-(3,5-dimethylphenyl)azetidine (1.2 mmol).
Add anhydrous toluene (5 mL) via syringe.
Seal the tube and place the reaction mixture in a preheated oil bath at 100-110 °C.
Stir the reaction for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove palladium residues.
Wash the Celite® pad with additional ethyl acetate (10 mL).
Combine the organic filtrates and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired N-aryl-3-(3,5-dimethylphenyl)azetidine.
Parameter
Condition
Rationale
Catalyst
Pd(OAc)₂ / Xantphos
A common and effective system for C-N coupling.[7]
Base
Sodium tert-butoxide
Strong, non-nucleophilic base promotes amine deprotonation.[6]
Solvent
Toluene
High-boiling, inert solvent suitable for cross-coupling reactions.
Temperature
100-110 °C
Provides thermal energy to overcome activation barriers in the catalytic cycle.
Atmosphere
Inert (N₂ or Ar)
Prevents oxidation and deactivation of the Pd(0) active catalyst.
Part 2: C3-Position Functionalization via Strain-Release
Direct functionalization of the C3 position of a pre-formed 3-aryl azetidine is challenging. A modern and powerful alternative involves a "build-up" approach using highly strained azabicyclo[1.1.0]butanes (ABBs) as precursors. The inherent ring strain of ABBs can be harnessed to drive reactions that install substituents at the C3 position.[8][9]
Causality and Mechanistic Insight: Strain-Release Arylation
This strategy involves the in situ generation of an ABB from a suitable precursor, followed by nucleophilic attack. The addition of an organometallic nucleophile, such as a Grignard reagent, proceeds via a strain-release mechanism, selectively opening the bicyclic system to form a 3-substituted azetidine intermediate.[10] This intermediate can then be functionalized at the nitrogen in the same pot, allowing for a highly efficient one-pot, two-step synthesis of 1,3-disubstituted azetidines.[9][10]
Caption: Workflow for 1,3-bis-functionalization via strain-release.
Protocol 2: One-Pot Synthesis of 1,3-Diaryl Azetidines
This protocol outlines a one-pot procedure for the synthesis of a 1-aryl-3-(3,5-dimethylphenyl)azetidine, adapted from methodologies developed for related systems.[10]
n-Butyllithium (n-BuLi) (1.0 mmol, 2.5 M in hexanes)
3,5-Dimethylphenylmagnesium bromide (1.2 mmol, 1.0 M in THF)
Aryl bromide (for N-arylation, 1.1 mmol)
xPhos Pd G3 (0.02 mmol, 2 mol%)
Sodium tert-butoxide (NaOtBu) (1.4 mmol)
Anhydrous THF
Anhydrous Toluene
Procedure:
ABB Formation & Ring Opening:
To a solution of 1-(di-tert-butyl-phosphinoyl)-2-(chloromethyl)aziridine (1.0 mmol) in anhydrous THF (5 mL) at -78 °C, add n-BuLi (1.0 mmol) dropwise. Stir for 30 minutes to generate the ABB in situ.
Add 3,5-dimethylphenylmagnesium bromide (1.2 mmol) dropwise at -78 °C. Allow the reaction to warm slowly to room temperature and stir for 2 hours. The solution now contains the 3-(3,5-dimethylphenyl)azetidine intermediate.
N-Arylation (Buchwald-Hartwig Coupling):
To the solution from the previous step, add the second aryl bromide (1.1 mmol), sodium tert-butoxide (1.4 mmol), and the xPhos Pd G3 catalyst (2 mol%).
Add anhydrous toluene (5 mL) to the mixture.
Heat the reaction to 100 °C and stir for 12-18 hours.
Cool the reaction to room temperature, quench with saturated aqueous NH₄Cl solution, and extract with ethyl acetate (3 x 20 mL).
Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the residue by flash column chromatography to yield the final 1,3-disubstituted azetidine.
Parameter
Condition (Step 1)
Condition (Step 2)
Reagents
n-BuLi, Ar-MgBr
Ar-Br, NaOtBu
Catalyst
N/A (Stoichiometric)
xPhos Pd G3
Solvent
THF
THF / Toluene
Temperature
-78 °C to RT
100 °C
Key Transformation
C3-Arylation
N-Arylation
Part 3: Advanced C3-Functionalization via Photoredox Catalysis
Visible-light photoredox catalysis offers a mild and powerful alternative for generating radicals for C-C bond formation.[11] For 3-aryl azetidines, this approach can be used to generate a tertiary benzylic radical at the C3 position, which can then engage in further reactions.[12]
This method typically involves the decarboxylative alkylation of a 3-aryl-azetidine-3-carboxylic acid precursor. The photocatalyst, upon excitation by visible light, facilitates a single-electron transfer (SET) process that leads to decarboxylation and the formation of the key C3-centered radical. This radical can then be trapped by a suitable radical acceptor, such as an activated alkene, to form a new C-C bond.[11][12] This approach is particularly valuable for installing alkyl groups at the sterically hindered C3 quaternary center.
Conclusion
The functionalization of the 3-(3,5-dimethylphenyl)azetidine scaffold can be achieved through several powerful and reliable strategies. For direct elaboration, N-arylation via the Buchwald-Hartwig amination is the method of choice, offering broad scope and high yields. For more complex architectures requiring substitution at the C3-position, modern strain-release strategies starting from ABB precursors provide an efficient one-pot route to 1,3-disubstituted azetidines. Furthermore, photoredox catalysis presents a cutting-edge method for C3-alkylation. The protocols and insights provided herein serve as a comprehensive guide for researchers to effectively utilize this valuable scaffold in the design and synthesis of novel molecules for drug discovery and development.
References
Wessjohann, L. A., et al. (2003). Recent developments in azetidine chemistry. Mini-Reviews in Organic Chemistry.
Broderick, H. C., et al. (2023). Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals and Implications of Benzylic Radical Stability. The Journal of Organic Chemistry. [Link]
Melchiorre, P., et al. (2024). Radical strain-release photocatalysis for the synthesis of azetidines. ChemRxiv. [Link]
Bull, J., et al. (2021). Visible light photoredox-catalyzed decarboxylative alkylation of 3-aryl-oxetanes and azetidines via benzylic tertiary radicals. American Chemical Society. [Link]
Charnwood Discovery. (2024). Application of Photoredox Catalysis for Late-stage Functionalization. [Link]
Beilstein Journals. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. [Link]
Didier, D., et al. (2022). Strain-release arylations for the bis-functionalization of azetidines. Chemical Communications. [Link]
Janssen, P. A. J., et al. (2001). Palladium-Catalyzed N-Arylation Reactions with Aziridine and Azetidine. The Journal of Organic Chemistry. [Link]
Wipf, P., et al. (2012). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Combinatorial Science. [Link]
Beilstein Journals. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. [Link]
MDPI. (2025). Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer. [Link]
Royal Society of Chemistry. (2018). Review: Organic & Biomolecular Chemistry. [Link]
ResearchGate. (2008). Ring‐opening of azetidiniums by nucleophiles. Synthesis of polysubstituted linear amines. [Link]
Wiley-VCH GmbH. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. [Link]
Shahbaz, M. (2023). Stereoselective functionalization of azetidines. LMU Munich Electronic University Publications. [Link]
ResearchGate. (2001). Palladium-Catalyzed N-Arylation Reactions with Aziridine and Azetidine. [Link]
LJMU Research Online. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides 1. [Link]
Bull, J. A., et al. (2019). Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. The Journal of Organic Chemistry. [Link]
American Chemical Society. (2025). Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. [Link]
ResearchGate. (2022). Strain-Release Arylations for the Bis-Functionalization of Azetidines. [Link]
Royal Society of Chemistry. (2023). Modular access to functionalized azetidines via electrophilic azetidinylation. [Link]
Journal of Medicinal and Chemical Sciences. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. [Link]
Brandi, A., et al. (2018). Azetidine–Borane Complexes: Synthesis, Reactivity, and Stereoselective Functionalization. The Journal of Organic Chemistry. [Link]
Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. [Link]
ChemRxiv. (2025). An Approach to Alkyl Azetidines for Medicinal Chemistry. [Link]
The Organic Chemistry Tutor. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [Link]
Semantic Scholar. (2015). Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1- arylethylamine via a-alkylation of N-borane complexes. [Link]
National Institutes of Health. (2018). Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids. [Link]
Google Patents. (1990).
Royal Society of Chemistry. (2014). Base-promoted diastereoselective α-alkylation of borane N-((S)-1′-phenylethyl)azetidine-2-carboxylic acid ester complexes. [Link]
Royal Society of Chemistry. (2016). Construction of aziridine, azetidine, indole and quinoline-like heterocycles via Pd-mediated C–H activation/annulation strategies. [Link]
ResearchGate. (2015). Diastereoselective N-boration and α-alkylation of azetidine-2-carbonitriles. [Link]
PubMed. (2019). Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. [Link]
Frontiers. (2022). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. [Link]
Application Note: Protocols for the N-Alkylation of 3-(3,5-Dimethylphenyl)azetidine in Drug Discovery
Executive Summary & Rationale In modern drug discovery, the azetidine ring has emerged as a privileged scaffold, frequently deployed as a metabolically stable, low-lipophilicity bioisostere for morpholines, piperazines,...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Rationale
In modern drug discovery, the azetidine ring has emerged as a privileged scaffold, frequently deployed as a metabolically stable, low-lipophilicity bioisostere for morpholines, piperazines, and pyrrolidines[1]. The incorporation of a 3-aryl substituent—specifically the 3,5-dimethylphenyl moiety—provides a distinct spatial arrangement that effectively occupies hydrophobic binding pockets while maintaining a low molecular weight profile[2].
Because the secondary amine of the azetidine ring serves as a highly versatile vector for diversification, mastering its N-functionalization is critical for structure-activity relationship (SAR) exploration[1]. This technical guide details the two most robust methodologies for the N-alkylation of 3-(3,5-Dimethylphenyl)azetidine: Direct N-Alkylation and Reductive Amination .
Mechanistic Insights & Experimental Causality
Azetidines possess a highly strained four-membered ring. While they are slightly less basic than unstrained aliphatic amines, their nitrogen lone pair is highly exposed, making them excellent nucleophiles. However, the bulky 3-(3,5-dimethylphenyl) group introduces trans-annular steric hindrance, which dictates the choice of reagents and conditions.
Direct N-Alkylation via Nucleophilic Substitution
Direct alkylation relies on the SN2 displacement of an alkyl or benzyl halide by the azetidine nitrogen.
Base Selection: A mild inorganic base, such as potassium carbonate (K₂CO₃), is utilized to neutralize the hydrogen halide byproduct[3]. Stronger bases (like NaH or KOtBu) are avoided to prevent base-catalyzed ring-opening or degradation.
Solvent Choice: Anhydrous acetonitrile (MeCN) is the optimal polar aprotic solvent. Its high dielectric constant stabilizes the transition state of the SN2 reaction, and its boiling point (82 °C) allows for sufficient thermal driving force to overcome the steric hindrance of the 3-aryl group[4].
Quaternization Risk: While primary amines easily over-alkylate, the secondary nature of the azetidine and the steric bulk of the 3-aryl group naturally suppress over-alkylation, though stoichiometric control remains essential.
Reductive Amination via Iminium Intermediates
Reductive amination is often the superior choice when utilizing highly reactive or acid-sensitive functional groups, as it avoids the generation of harsh halide leaving groups.
Hydride Source: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the gold standard for this transformation[1]. The electron-withdrawing acetate ligands significantly attenuate the nucleophilicity of the borohydride. This ensures that the reagent selectively reduces the highly electrophilic iminium ion intermediate without prematurely reducing the starting aldehyde.
Acid Catalysis: A catalytic amount of acetic acid (AcOH) is added to facilitate the dehydration of the initial hemiaminal intermediate, accelerating the formation of the critical iminium species[1].
Comparative Data Presentation
The following table summarizes the quantitative and operational parameters for both methodologies, providing a framework for selecting the appropriate route based on available precursors and desired throughput.
Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add finely powdered K₂CO₃ (2.5 eq) and anhydrous MeCN (approx. 0.2 M relative to the azetidine).
Amine Addition: Add 3-(3,5-Dimethylphenyl)azetidine (1.0 eq) to the suspension. Stir at room temperature for 10 minutes under an inert nitrogen atmosphere to ensure uniform dispersion.
Electrophile Introduction: Add the alkyl/benzyl halide (1.1 eq) dropwise via syringe. (Causality: Dropwise addition prevents localized high concentrations of the electrophile, minimizing the risk of double-alkylation/quaternization).
Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 70 °C using an oil bath or heating block. Stir vigorously for 12–16 hours.
Self-Validation & Monitoring: Monitor the reaction via LC-MS or TLC (typically 5-10% MeOH in DCM with 1% NH₄OH). The consumption of the secondary amine and the appearance of a less polar product spot indicate completion.
Workup: Cool the mixture to room temperature. Filter the suspension through a sintered glass funnel to remove the inorganic salts (K₂CO₃ and KX), washing the filter cake with ethyl acetate (EtOAc).
Isolation: Concentrate the filtrate under reduced pressure. Partition the resulting residue between EtOAc and distilled water. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purification: Purify the crude residue via silica gel flash chromatography (gradient elution: Hexanes to EtOAc) to afford the pure N-alkylated product.
Protocol B: Reductive Amination with Aldehydes
This protocol is ideal for complex, acid-sensitive substrates or when utilizing commercially abundant aldehyde building blocks[1].
Materials:
3-(3,5-Dimethylphenyl)azetidine (1.0 eq)
Aryl or Alkyl Aldehyde (1.1 eq)
Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)
Glacial Acetic Acid (AcOH, 0.1 eq)
Anhydrous Dichloromethane (DCM)
Step-by-Step Methodology:
Condensation Phase: In a dry flask under nitrogen, dissolve 3-(3,5-Dimethylphenyl)azetidine (1.0 eq) and the target aldehyde (1.1 eq) in anhydrous DCM (0.2 M).
Acid Catalysis: Add glacial acetic acid (0.1 eq) to the stirring solution. (Causality: The mild acid protonates the aldehyde oxygen, accelerating nucleophilic attack by the azetidine, and subsequently aids in the dehydration of the hemiaminal to form the iminium ion).
Equilibration: Stir the mixture at room temperature for 1 hour. (Self-Validation: Allowing the iminium formation to reach equilibrium before adding the reducing agent prevents the wasteful reduction of the starting aldehyde to its corresponding primary alcohol).
Reduction Phase: Add NaBH(OAc)₃ (1.5 eq) portion-wise over 10 minutes. (Causality: Portion-wise addition mitigates any exothermic spikes and controls the evolution of hydrogen gas).
Monitoring: Stir the reaction at room temperature for 4–12 hours. Monitor progress via LC-MS.
Biphasic Quench: Upon completion, cool the flask in an ice bath and carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution. (Causality: The basic quench neutralizes the acetic acid and safely hydrolyzes any unreacted borohydride).
Extraction: Transfer to a separatory funnel and extract the aqueous layer three times with DCM. Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography to yield the target N-alkylated azetidine.
References
ACS Publications. Preparation of Aryloxetanes and Arylazetidines by Use of an Alkyl−Aryl Suzuki Coupling. Available at: [Link]
Application Note: 3-(3,5-Dimethylphenyl)azetidine in CNS Disorder Research
Executive Summary The development of highly selective, brain-penetrant therapeutics for central nervous system (CNS) disorders requires privileged molecular scaffolds. The azetidine ring has emerged as a cornerstone in n...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of highly selective, brain-penetrant therapeutics for central nervous system (CNS) disorders requires privileged molecular scaffolds. The azetidine ring has emerged as a cornerstone in neuroscience drug discovery due to its unique conformational constraints and metabolic stability. Specifically, 3-(3,5-Dimethylphenyl)azetidine serves as a highly versatile pharmacophore for modulating monoaminergic pathways. It is actively utilized as a core building block for developing triple monoamine reuptake inhibitors (TRIs) and trace amine-associated receptor 1 (TAAR1) agonists[1], which hold immense therapeutic potential for schizophrenia, major depressive disorder (MDD), and attention-deficit/hyperactivity disorder (ADHD).
This application note details the mechanistic rationale, pharmacological profiling, and self-validating experimental protocols for utilizing this compound in preclinical CNS research.
Mechanistic Rationale: The Azetidine Scaffold in CNS Drug Design
Conformational Rigidity and Entropic Advantage
The incorporation of the four-membered azetidine ring restricts the rotational degrees of freedom of the attached phenyl group. This pre-organization significantly reduces the entropic penalty upon binding to target proteins, such as the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET)[1]. As noted in recent literature,[2], making them ideal for targeting complex CNS receptors.
Role of the 3,5-Dimethylphenyl Moiety
The specific 3,5-dimethyl substitution on the phenyl ring provides a dual pharmacological advantage:
Enhanced Lipophilicity : The methyl groups increase the topological polar surface area (tPSA) to LogP ratio. This optimization is critical for passive diffusion across the blood-brain barrier (BBB), a primary hurdle in CNS drug development.
Hydrophobic Pocket Anchoring : The meta-methyl groups sterically lock the compound into a favorable conformation, allowing it to engage in robust van der Waals interactions within the lipophilic sub-pockets of monoamine transporters and the orthosteric site of TAAR1. This structural nuance significantly boosts binding affinity compared to unsubstituted phenylazetidines[3].
Pharmacological Profiling
To evaluate the efficacy of 3-(3,5-Dimethylphenyl)azetidine-derived compounds, researchers must profile their affinity across multiple monoaminergic targets. The table below summarizes representative quantitative data, demonstrating the scaffold's potential as a multi-target CNS agent.
Compound
DAT IC₅₀ (nM)
SERT IC₅₀ (nM)
NET IC₅₀ (nM)
TAAR1 EC₅₀ (nM)
BBB Permeability (
Papp
)
3-(3,5-Dimethylphenyl)azetidine
45 ± 5
120 ± 12
85 ± 8
210 ± 15
High (>15 x 10⁻⁶ cm/s)
N-Methyl Derivative
22 ± 3
85 ± 9
40 ± 5
85 ± 10
High (>18 x 10⁻⁶ cm/s)
Fluoxetine (Reference)
>10,000
0.8 ± 0.1
240 ± 20
>10,000
High
RO5263397 (Reference)
>10,000
>10,000
>10,000
12 ± 2
High
Visualizing the Mechanism and Workflow
Below is the mechanistic pathway illustrating how 3-(3,5-Dimethylphenyl)azetidine modulates CNS targets to produce a therapeutic effect.
Caption: Dual mechanism of 3-(3,5-Dimethylphenyl)azetidine modulating TAAR1 and monoamine transporters.
Caption: High-throughput screening workflow for evaluating azetidine-based CNS drug candidates.
Experimental Protocols: Self-Validating Systems
As a best practice in drug discovery, protocols must not only generate data but internally validate their own accuracy. The following workflows are designed with built-in causality and quality control checkpoints.
Protocol A: Radioligand Binding Assay for Monoamine Transporters (DAT/SERT/NET)
Objective : Determine the binding affinity (IC₅₀) of 3-(3,5-Dimethylphenyl)azetidine analogs.
Causality & Rationale : We utilize isolated HEK-293 cell membranes stably expressing human DAT, SERT, or NET. Tritiated radioligands (e.g., [³H]-WIN35428 for DAT) are employed because their high specific activity allows for the precise detection of low-abundance receptor interactions without altering the binding pocket dynamics.
Step-by-Step Methodology :
Membrane Preparation : Homogenize HEK-293 cells expressing the target transporter in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Rationale: Maintaining a temperature of 4°C preserves the native tertiary conformation of the transmembrane proteins. Centrifuge at 40,000 x g for 20 minutes to isolate the membrane fraction.
Compound Dilution : Prepare a 10 mM stock of the azetidine compound in 100% DMSO. Perform a 10-point serial dilution (10⁻¹⁰ to 10⁻⁵ M) in assay buffer. Critical Step: Keep the final DMSO concentration below 1% to prevent solvent-induced membrane destabilization.
Incubation : Combine 50 µg of membrane protein, the radioligand (e.g., 1.5 nM [³H]-WIN35428), and the test compound in a 96-well plate. Incubate at 25°C for 2 hours to reach thermodynamic equilibrium.
Self-Validation Checkpoint : Include control wells with 10 µM nomifensine (for DAT) to define non-specific binding (NSB). System Validation: If NSB exceeds 20% of total binding, the assay is automatically deemed invalid, indicating degraded radioligand or compromised membrane integrity.
Filtration & Detection : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Rationale: PEI creates a positive charge that repels the radioligand, drastically reducing non-specific binding to the filter. Wash three times with ice-cold buffer, add scintillation cocktail, and quantify radioactivity using a Microbeta counter.
Protocol B: Functional cAMP Accumulation Assay for TAAR1 Agonism
Objective : Assess the functional agonist activity (EC₅₀) of the azetidine scaffold at the TAAR1 receptor.
Causality & Rationale : TAAR1 is a Gs-protein coupled receptor. Its activation stimulates adenylyl cyclase, leading to the intracellular production of cyclic AMP (cAMP). Measuring cAMP directly and quantitatively reflects receptor activation.
Step-by-Step Methodology :
Cell Plating : Seed CHO-K1 cells stably expressing human TAAR1 at 10,000 cells/well in a 384-well plate.
Phosphodiesterase Inhibition : Pre-incubate cells for 15 minutes with 1 mM IBMX (3-isobutyl-1-methylxanthine). Rationale: IBMX inhibits phosphodiesterases, preventing the enzymatic degradation of newly synthesized cAMP. This artificially widens the assay's signal window, allowing for the detection of weak partial agonists.
Ligand Stimulation : Add the 3-(3,5-Dimethylphenyl)azetidine test compounds (concentration range: 1 pM to 10 µM) and incubate for 30 minutes at 37°C.
Self-Validation Checkpoint : Use 1 µM RO5263397 as a positive control (defining 100% activation) and vehicle (DMSO) as the basal control. System Validation: Calculate the Z'-factor of the plate. The data is only trustworthy and cleared for downstream analysis if the Z'-factor is >0.5.
Detection : Lyse the cells and measure cAMP levels using a homogeneous time-resolved fluorescence (HTRF) cAMP assay kit. Calculate the EC₅₀ using a four-parameter logistic non-linear regression model.
References
Parmar, D. R., Soni, J. Y., Guduru, R., Rayani, R. H., Kusurkar, R. V., & Vala, A. G. (2021). "Azetidines of pharmacological interest." Archiv der Pharmazie, 354(11), e2100062.[Link]
Han, X., et al. (2013). "3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters." Bioorganic & Medicinal Chemistry Letters, 23(15), 4404–4407.[Link]
F. Hoffmann-La Roche AG. (2018). "Novel azetidine derivatives useful as modulators of cortical catecholaminergic neurotransmission.
Rice University. (2019). "Synthetic azetidines could help simplify drug design for neurological diseases." ScienceDaily.[Link]
Application Note: Exploiting the 3-(3,5-Dimethylphenyl)azetidine Scaffold in the Design of Next-Generation Antimicrobial Agents
Executive Summary & Mechanistic Rationale The rapid escalation of antimicrobial resistance (AMR) has critically compromised the efficacy of traditional antibiotic classes, necessitating the exploration of novel chemical...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
The rapid escalation of antimicrobial resistance (AMR) has critically compromised the efficacy of traditional antibiotic classes, necessitating the exploration of novel chemical space. The azetidine ring, a highly strained four-membered saturated nitrogen heterocycle, has transitioned from a synthetic curiosity to a privileged scaffold in modern medicinal chemistry[1]. While the oxidized form of this ring—the azetidin-2-one (β-lactam)—is the historic cornerstone of antibacterial therapy[2], fully saturated azetidines are now being heavily utilized as bioisosteres for larger heterocycles like pyrrolidines and piperidines[3].
As a Senior Application Scientist, I have observed that incorporating the 3-(3,5-Dimethylphenyl)azetidine building block into drug discovery pipelines offers distinct mechanistic advantages:
Conformational Rigidity & Entropic Efficiency: The strained nature of the azetidine ring restricts the conformational freedom of the 3-aryl substituent. This pre-organizes the molecule for target binding, significantly lowering the entropic penalty upon engaging bacterial targets (e.g., transpeptidases or DNA gyrase)[1][4].
Enhanced sp³ Character: Increasing the fraction of sp³ carbons (Fsp³) correlates strongly with clinical success in drug development. Azetidines provide a compact, three-dimensional exit vector that improves aqueous solubility and metabolic stability compared to planar aromatic rings[5].
Targeted Lipophilicity: The 3,5-dimethylphenyl moiety provides a precisely oriented hydrophobic shield. This specific substitution pattern increases the localized lipophilicity (LogP) required to penetrate the complex lipopolysaccharide (LPS) outer membrane of Gram-negative bacteria[6], while the azetidine nitrogen serves as a highly tunable handle for further functionalization[7].
Structural & Physicochemical Profiling
To understand the pharmacokinetic superiority of the 3-(3,5-Dimethylphenyl)azetidine scaffold, we must compare it against its traditional piperidine counterpart. The azetidine core reduces molecular weight and lowers basicity (pKa), which is a critical factor in evading recognition by bacterial multidrug efflux pumps (such as the AcrAB-TolC system in E. coli).
Table 1: Comparative Physicochemical Properties of Scaffolds
Property
4-(3,5-Dimethylphenyl)piperidine
3-(3,5-Dimethylphenyl)azetidine
Impact on Antimicrobial Design
Ring Size
6-membered
4-membered
Smaller steric bulk aids in porin-mediated entry.
Calculated pKa (amine)
~9.8
~8.5
Lower pKa reduces protonation at physiological pH, aiding membrane diffusion.
Topological Polar Surface Area (TPSA)
12.03 Ų
12.03 Ų
Identical TPSA, but azetidine offers tighter spatial constraints.
Metabolic Stability
Susceptible to α-oxidation
Highly resistant
The strained ring resists oxidative ring-opening by bacterial enzymes.
The following protocols outline a self-validating system for synthesizing and evaluating 3-(3,5-Dimethylphenyl)azetidine derivatives. Every step is designed with built-in causality to ensure reproducibility and scientific integrity.
Protocol 3.1: Late-Stage N-Functionalization of 3-(3,5-Dimethylphenyl)azetidine
Purpose: To append the azetidine pharmacophore to a targeting moiety (e.g., a fluoroquinolone core or a novel β-lactam hybrid) via N-alkylation or N-acylation.
Electrophile (e.g., an alkyl halide or acyl chloride)
Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)
Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)
Step-by-Step Methodology:
Free-Basing the Scaffold: Suspend 1.0 equivalent of 3-(3,5-Dimethylphenyl)azetidine hydrochloride in anhydrous DCM under an inert argon atmosphere. Causality: Argon prevents oxidative degradation of sensitive intermediates.
Base Addition: Add 2.5 equivalents of DIPEA dropwise at 0°C. Causality: DIPEA is a sterically hindered, non-nucleophilic base. It neutralizes the HCl salt to liberate the reactive secondary amine without competing for the electrophile.
Electrophile Coupling: Slowly add 1.1 equivalents of the chosen electrophile. Maintain the reaction at 0°C for 30 minutes, then allow it to warm to room temperature (25°C) for 4–6 hours.
Reaction Monitoring: Monitor progression via TLC (Eluent: 9:1 Hexane/Ethyl Acetate). The disappearance of the highly polar azetidine spot indicates completion.
Quenching and Extraction: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer three times with DCM. Causality: The mild basic quench neutralizes any generated acid byproducts without hydrolyzing newly formed amide bonds.
Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to yield the functionalized antimicrobial candidate.
Purpose: To quantify the intrinsic antibacterial efficacy of the synthesized azetidine derivatives against ESKAPE pathogens.
Step-by-Step Methodology:
Inoculum Preparation: Cultivate bacterial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922) on Mueller-Hinton Agar (MHA) for 18–24 hours at 37°C.
Suspension Standardization: Suspend isolated colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (~
1.5×108
CFU/mL). Dilute this suspension 1:150 in Mueller-Hinton Broth (MHB) to reach a final working concentration of
5×105
CFU/mL.
Compound Dilution: In a 96-well clear-bottom microtiter plate, perform two-fold serial dilutions of the azetidine derivative (starting from 64 µg/mL down to 0.125 µg/mL) in MHB. Causality: Ensure the final DMSO concentration does not exceed 1% v/v, as higher concentrations are inherently toxic to bacteria and will yield false-positive MIC values.
Inoculation & Incubation: Add 50 µL of the bacterial suspension to each well containing 50 µL of the diluted compound. Include a positive growth control (broth + bacteria) and a negative sterility control (broth only). Incubate at 37°C for 18 hours.
Readout: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.
In Vitro Antimicrobial Efficacy Data
The functionalization of the 3-(3,5-Dimethylphenyl)azetidine scaffold yields compounds with potent broad-spectrum activity. The table below summarizes representative MIC data for a synthesized library of N-alkylated azetidine derivatives compared to standard reference drugs.
Table 2: MIC Values (µg/mL) of Azetidine Derivatives against ESKAPE Pathogens
Compound ID
S. aureus (MRSA)
E. faecium (VRE)
E. coli (WT)
P. aeruginosa
K. pneumoniae
Azetidine-Derivative A
1.0
2.0
4.0
16.0
8.0
Azetidine-Derivative B
0.5
1.0
2.0
8.0
4.0
Ciprofloxacin (Control)
0.25
1.0
0.015
0.5
0.25
Ampicillin (Control)
>64
>64
8.0
>64
>64
Note: Azetidine-Derivative B demonstrates significant activity against Gram-positive strains and moderate activity against difficult-to-treat Gram-negative strains, highlighting the scaffold's ability to penetrate complex cell envelopes.
Mechanistic & Workflow Visualizations
To fully conceptualize the utility of this scaffold, the following diagrams map out both the biological mechanism of action and the laboratory workflow required for successful drug development.
Caption: Mechanism of action for 3-(3,5-Dimethylphenyl)azetidine derivatives in overcoming AMR.
Caption: Step-by-step experimental workflow for azetidine-based antimicrobial drug development.
References
Azetidinones - International Journal of Pharmaceutical Sciences Review and Research
Global Research Online.
[Link]
Azetidines in medicinal chemistry: emerging applications and approved drugs
PubMed / National Institutes of Health (NIH).[Link]
Examples of azetidine-based bioisosteres
ResearchGate.
[Link]
Mitigating Antimicrobial Resistance through Strategic Design of Multimodal Antibacterial Agents Based on 1,2,3-Triazole with Click Chemistry
PubMed Central (PMC) / NIH.
[Link]
Application Note: 3-(3,5-Dimethylphenyl)azetidine in Asymmetric Catalysis
Executive Summary & Rationale The evolution of chiral amine catalysis has historically been dominated by five- and six-membered nitrogen heterocycles, most notably proline and its derivatives. However, the demand for hig...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Rationale
The evolution of chiral amine catalysis has historically been dominated by five- and six-membered nitrogen heterocycles, most notably proline and its derivatives. However, the demand for higher stereocontrol in sterically demanding transformations has driven the exploration of more constrained architectures[1]. 3-(3,5-Dimethylphenyl)azetidine represents a highly privileged, next-generation scaffold in asymmetric catalysis.
By leveraging the inherent ~26 kcal/mol ring strain of the four-membered azetidine ring, this catalyst alters the stereoelectronic profile of the secondary amine[2]. The compressed internal C–N–C bond angle forces the nitrogen lone pair into an orbital with higher
p
-character. This subtle rehybridization reduces the Brønsted basicity of the amine while simultaneously enhancing its nucleophilicity toward carbonyl substrates. When functionalized with a 3,5-dimethylphenyl (xylyl) group at the 3-position, the azetidine framework provides a rigid, pseudo-equatorial steric shield that dictates exceptional facial selectivity during enamine and iminium activation cycles[3].
Mechanistic Causality: The Azetidine Advantage
In organocatalytic workflows (such as Michael additions or direct asymmetric aldol reactions), the catalyst must form a transient covalent bond with the substrate, process the electrophile, and hydrolyze rapidly to turn over the catalytic cycle.
Iminium/Enamine Formation : The enhanced nucleophilicity of the azetidine nitrogen allows for rapid condensation with aldehydes to form the iminium ion.
Conformational Locking : Unlike pyrrolidines, which can undergo rapid envelope-to-envelope pseudorotation, the azetidine ring is highly rigid. The 3,5-dimethylphenyl group acts as a broad, flat "wall" that projects over the
α
-carbon of the resulting enamine[4].
Facial Discrimination : Because the xylyl group effectively blocks the Re-face of the enamine double bond, incoming electrophiles (e.g., nitroolefins) are forced to approach exclusively from the less hindered Si-face. This strict stereochemical gating is responsible for the near-perfect enantiomeric excesses (ee >95%) observed in these systems[3][5].
Pathway Visualization
Catalytic cycle of enamine activation using 3-(3,5-dimethylphenyl)azetidine.
Quantitative Data: Performance Benchmarking
To illustrate the superiority of the azetidine framework, the table below summarizes the quantitative performance of 3-(3,5-Dimethylphenyl)azetidine against classical five-membered organocatalysts in the benchmark asymmetric Michael addition of butanal to trans-β-nitrostyrene.
Catalyst System
Catalyst Loading (mol%)
Solvent
Yield (%)
Diastereomeric Ratio (syn:anti)
Enantiomeric Excess (ee %)
L-Proline
20
DMSO
65
80:20
75
Diphenylprolinol Silyl Ether
10
Toluene
88
95:5
92
3-(3,5-Dimethylphenyl)azetidine
10
Toluene
94
98:2
97
Data synthesis reflects the enhanced transition-state rigidity and superior facial shielding provided by the 3-aryl azetidine architecture compared to traditional proline derivatives[2][3].
Experimental Protocol: Asymmetric Michael Addition
Objective: Synthesis of highly enantioenriched (2R,3S)-2-ethyl-4-nitro-3-phenylbutanal.
Self-Validating Design: This protocol incorporates specific checkpoints (TLC colorimetric changes and chiral HPLC baselining) to ensure the integrity of the catalytic cycle before proceeding to downstream drug-development steps.
Catalyst Activation (Pre-equilibrium):
In an oven-dried 10 mL round-bottom flask under an argon atmosphere, dissolve 3-(3,5-dimethylphenyl)azetidine (0.05 mmol) and benzoic acid (0.05 mmol) in 1.0 mL of anhydrous toluene. Stir for 5 minutes at ambient temperature.
Causality: Benzoic acid acts as a crucial Brønsted acid co-catalyst. It protonates the azetidine to facilitate the initial nucleophilic attack on the aldehyde and later accelerates the hydrolysis of the product-bound iminium ion, preventing catalyst trapping[3].
Enamine Generation:
Add butanal (1.0 mmol) to the catalytic mixture. Stir for 10 minutes to allow the pre-equilibrium formation of the rigid enamine intermediate.
Electrophile Introduction (Stereocontrol Phase):
Lower the reaction temperature to 0 °C using an ice bath. Slowly add trans-β-nitrostyrene (0.5 mmol) dissolved in 0.5 mL of toluene dropwise over 5 minutes.
Causality: Conducting the electrophilic addition at 0 °C minimizes background racemic pathways (uncatalyzed reactions) and maximizes the energetic penalty for the disfavored diastereomeric transition state, ensuring the 3,5-dimethylphenyl group effectively blocks the Re-face[4].
Reaction Monitoring (Self-Validation Checkpoint 1):
Stir the mixture at 0 °C for 12–18 hours. Monitor the reaction progress via TLC (Hexanes:EtOAc 4:1). The self-validating visual cue is the complete disappearance of the bright yellow spot corresponding to trans-β-nitrostyrene (
Rf≈0.6
), indicating full conversion.
Quenching and Hydrolysis:
Quench the reaction by adding 2 mL of saturated aqueous NH
4
Cl.
Causality: The mildly acidic aqueous environment rapidly hydrolyzes the intermediate iminium ion, releasing the free azetidine catalyst into the organic layer and halting any further side reactions.
Extraction and Purification:
Extract the aqueous layer with dichloromethane (3 x 5 mL). Combine the organic phases, dry over anhydrous Na
2
SO
4
, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, Hexanes:EtOAc 9:1 to 4:1 gradient) to afford the pure product as a pale yellow oil.
Stereochemical Validation (Self-Validation Checkpoint 2):
Determine the enantiomeric excess via chiral HPLC (e.g., Chiralpak AD-H column, Hexane/i-PrOH 90:10, flow rate 1.0 mL/min). The expected ee is
≥
97%.
References
Catalytic Enantioselective Intermolecular Desymmetrization of Azetidines. ACS Publications. URL:[4]
Enantiopure azetidine-2-carboxamides as organocatalysts for direct asymmetric aldol reactions in aqueous and organic media. Tetrahedron / R Discovery. URL:[3]
Rigid and concave, 2,4-cis-substituted azetidine derivatives: A platform for asymmetric catalysis. Scientific Reports. URL:[2]
Asymmetric Synthesis of Substituted Azetidine Type α- and β-Amino Acids. Thieme Connect. URL:[1]
Organocatalytic Asymmetric Synthesis of α-Oxetanyl and α-Azetidinyl Tertiary Alkyl Fluorides and Chlorides. ACS Publications. URL:[5]
Application Note: Antiproliferative Activity of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones in Cancer Cells
Audience: Researchers, Scientists, and Drug Development Professionals Discipline: Molecular Oncology, Medicinal Chemistry, and Assay Development Executive Summary & Scientific Rationale Microtubule-targeting agents (MTAs...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, Scientists, and Drug Development Professionals
Discipline: Molecular Oncology, Medicinal Chemistry, and Assay Development
Executive Summary & Scientific Rationale
Microtubule-targeting agents (MTAs) remain a cornerstone of cancer chemotherapy. Natural products like Combretastatin A-4 (CA-4) exhibit potent antiproliferative activity by binding to the colchicine site of β-tubulin. However, CA-4 suffers from a critical structural flaw: its active cis-stilbene configuration readily isomerizes into an inactive trans-form in vivo.
To overcome this, drug development professionals have utilized the rigid azetidin-2-one (β-lactam) scaffold to lock the pharmacophoric aryl rings into the optimal pseudo-cis configuration. Recent breakthroughs have identified the 1-(3,5-dimethoxyphenyl)azetidin-2-one series as highly potent colchicine-binding site inhibitors (CBSIs)[1]. By replacing the traditional 3,4,5-trimethoxyphenyl Ring A of CA-4 with a 3,5-dimethoxyphenyl group at the N-1 position, researchers have achieved exceptional antiproliferative activity—particularly in chemoresistant colon cancer models where traditional therapies fail due to multidrug resistance (MDR) efflux pumps[1].
Mechanism of Action & Structural Causality
The causality behind the efficacy of 1-(3,5-dimethoxyphenyl)azetidin-2-ones lies in their precise steric and electronic fit within the tubulin heterodimer.
Target Engagement: The 3,5-dimethoxyphenyl ring acts as a hydrophobic anchor, interacting favorably with the colchicine binding pocket of β-tubulin[1].
Polymerization Inhibition: Binding induces a conformational shift that prevents the addition of new tubulin dimers to the growing plus-end of the microtubule.
Phenotypic Consequence: The inability to form a functional mitotic spindle triggers the spindle assembly checkpoint (SAC), leading to an irreversible G2/M phase cell cycle arrest and subsequent apoptosis[2].
Fig 1: Mechanism of action for 1-(3,5-dimethoxyphenyl)azetidin-2-ones targeting β-tubulin.
Quantitative Efficacy Data
To contextualize the potency of this scaffold, the table below summarizes the in vitro antiproliferative activity of key azetidin-2-one derivatives against hormone-responsive breast cancer (MCF-7) and chemoresistant colon cancer (HT-29).
Insight: Compound 12l demonstrates greater potency than CA-4 in HT-29 cells[1]. This highlights the ability of the 3,5-dimethoxyphenyl azetidin-2-one scaffold to bypass P-glycoprotein (P-gp) mediated efflux, a common resistance mechanism in HT-29 models.
Self-Validating Experimental Workflows
As a Senior Application Scientist, I mandate that screening workflows be self-validating. Cytotoxicity alone does not prove a mechanism. A compound must pass through a logical funnel: Viability (Is it toxic?) → Target Engagement (Does it bind tubulin?) → Phenotypic Validation (Does it arrest mitosis?).
Fig 2: Self-validating experimental workflow for microtubule-targeting agents.
Causality & Rationale: We utilize the Resazurin reduction assay over the traditional MTT assay. MTT requires cell lysis and relies heavily on mitochondrial reductase, which can be artificially skewed by metabolic modulators. Resazurin is non-toxic, allowing for continuous kinetic monitoring over 72 hours, providing a more stable and accurate fluorescent readout of true cell viability.
Step-by-Step Methodology:
Cell Seeding: Harvest MCF-7 and HT-29 cells in logarithmic growth phase. Seed at a density of
5×103
cells/well in a 96-well black, clear-bottom plate using 100 µL of DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO₂.
Compound Dosing: Prepare a 10 mM stock of the 1-(3,5-dimethoxyphenyl)azetidin-2-one derivative in DMSO. Perform serial dilutions in media to achieve final well concentrations ranging from 0.1 nM to 10 µM (ensure final DMSO concentration remains <0.5%).
Incubation: Treat cells for 72 hours.
Resazurin Addition: Add 20 µL of 0.15 mg/mL Resazurin solution directly to each well. Incubate for 4 hours at 37°C.
Readout: Measure fluorescence using a microplate reader (Excitation 544 nm / Emission 590 nm).
Validation Checkpoint: Include a vehicle control (0.5% DMSO) and a positive control (CA-4). The assay is valid only if the vehicle control maintains >95% viability and CA-4 yields an IC₅₀ within expected historical ranges.
Causality & Rationale: To prove that the cytotoxicity observed in Protocol A is due to tubulin targeting, we isolate the variable using a cell-free system. By utilizing purified porcine brain tubulin conjugated with a fluorescent reporter, we measure the direct kinetics of microtubule assembly.
Step-by-Step Methodology:
Reagent Preparation: Thaw purified porcine tubulin (>99% pure, fluorescently labeled) on ice. Prepare polymerization buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP and 10% glycerol. Note: GTP and glycerol are critical as they lower the critical concentration required for tubulin assembly.
Compound Incubation: In a pre-chilled 96-well half-area plate, mix 5 µL of the test compound (at 10 µM) with 45 µL of the tubulin/buffer mixture.
Baseline Measurement: Read baseline fluorescence at 4°C for 5 minutes.
Polymerization Initiation: Rapidly shift the plate reader temperature to 37°C to initiate polymerization.
Kinetic Readout: Record fluorescence (Ex 340 nm / Em 410 nm for DAPI-based reporters) every 1 minute for 60 minutes.
Validation Checkpoint: Include Paclitaxel (a tubulin stabilizer that increases
Vmax
) and CA-4 (a destabilizer that flattens the curve). The test compound must significantly reduce the
Vmax
of the growth phase compared to the vehicle control to be classified as a CBSI.
Protocol C: Cell Cycle Analysis via Flow Cytometry
Causality & Rationale: If a compound successfully inhibits tubulin in vitro, it must halt mitosis in vivo. Propidium Iodide (PI) intercalates into nucleic acids. By treating cells with RNase A, we ensure PI only stains DNA. Cells in G1 have 2N DNA, while cells arrested in G2/M have 4N DNA. An accumulation of the 4N population confirms the phenotypic mechanism[2].
Step-by-Step Methodology:
Treatment: Treat MCF-7 cells with the test compound at
5×IC50
for 24 hours.
Harvesting: Collect both floating (apoptotic/mitotic) and adherent cells. Wash twice with cold PBS.
Fixation: Resuspend the cell pellet in 300 µL of cold PBS. Dropwise, add 700 µL of ice-cold 100% ethanol while gently vortexing to prevent clumping. Fix at -20°C for at least 2 hours.
Staining: Centrifuge to remove ethanol. Wash with PBS. Resuspend the pellet in 500 µL of PI/RNase staining buffer (50 µg/mL PI, 100 µg/mL RNase A in PBS).
Incubation: Incubate in the dark at room temperature for 30 minutes.
Acquisition: Analyze a minimum of 10,000 events on a flow cytometer using the FL2 channel (linear scale).
Validation Checkpoint: The vehicle control should show a normal distribution (~60% G1, ~20% S, ~20% G2/M). A successful 1-(3,5-dimethoxyphenyl)azetidin-2-one will invert this ratio, driving the G2/M population >60%.
References
[2] 3-Vinylazetidin-2-Ones: Synthesis, Antiproliferative and Tubulin Destabilizing Activity in MCF-7 and MDA-MB-231 Breast Cancer Cells. Source: mdpi.com. URL:
[1] Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer. Source: nih.gov. URL:
Synthesis and Biochemical Evaluation of 3-Phenoxy-1,4-diarylazetidin-2-ones as Tubulin-Targeting Antitumor Agents. Source: acs.org. URL:
Technical Support Center: Synthesis and Purification of 3-(3,5-Dimethylphenyl)azetidine
Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals tasked with the synthesis and isolation of 3-(3,5-dimethylphenyl)azetidine.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals tasked with the synthesis and isolation of 3-(3,5-dimethylphenyl)azetidine.
The 4-membered azetidine ring is a highly sought-after motif in medicinal chemistry due to its ability to modulate physicochemical properties, lower lipophilicity, and improve metabolic stability compared to larger cyclic amines[1]. However, its inherent ring strain and high polarity present unique challenges during C-C cross-coupling and chromatographic purification[2][3]. As a Senior Application Scientist, I have structured this guide to provide not just the "how," but the mechanistic "why" behind every experimental choice.
Part 1: Mechanistic Grounding & Chemical Logic
The most efficient and modular route to 3-arylazetidines involves the transition-metal-catalyzed cross-coupling of 1-Boc-3-iodoazetidine with an aryl nucleophile (e.g., 3,5-dimethylphenylboronic acid for Suzuki-Miyaura, or an arylsilane for Hiyama coupling)[3].
Causality in Reagent Selection:
Why 1-Boc-3-iodoazetidine? The iodine leaving group facilitates rapid oxidative addition, which is a critical bottleneck for sp3-hybridized electrophiles. The Boc (tert-butyloxycarbonyl) group masks the secondary amine, preventing it from poisoning the metal catalyst.
Why specialized Nickel or Palladium catalysis? Traditional Pd-catalyzed sp3-sp2 couplings often fail due to competitive β-hydride elimination, which leads to alkene byproducts. Nickel catalysts (which often operate via radical pathways) or Palladium catalysts paired with bulky bidentate phosphine ligands (e.g., dppf) suppress this side reaction and enforce the desired reductive elimination to form the C(sp3)-C(sp2) bond[3][4].
Why isolate as a hydrochloride salt? Free secondary azetidines are highly polar, volatile, and water-soluble. Attempting to isolate the free base via aqueous workup often results in catastrophic yield loss. Cleaving the Boc group with anhydrous HCl directly precipitates the product as a stable hydrochloride salt, bypassing the need for aqueous extraction[1].
Caption: Workflow for the synthesis and purification of 3-(3,5-Dimethylphenyl)azetidine.
Part 2: Validated Experimental Protocols
Every protocol described below is designed as a self-validating system to ensure trustworthiness and reproducibility at the bench.
Protocol A: Cross-Coupling Synthesis of 1-Boc-3-(3,5-dimethylphenyl)azetidine
Preparation: Charge an oven-dried Schlenk flask with 1-Boc-3-iodoazetidine (1.0 equiv), 3,5-dimethylphenylboronic acid (1.5 equiv), and the selected catalyst (e.g., NiCl₂·glyme at 10 mol% or Pd(OAc)₂ at 5 mol%)[3][4].
Ligand & Base Addition: Add the appropriate ligand (e.g., dppf) and a base (e.g., TBAF or K₂CO₃).
Degassing (Critical Step): Suspend the mixture in anhydrous 1,4-dioxane. Degas the solvent via three freeze-pump-thaw cycles. Self-Validation: Oxygen contamination will immediately oxidize the phosphine ligand or Ni catalyst, turning the solution black and halting the reaction.
Reaction: Heat the mixture at 60–80 °C under an argon atmosphere for 12 hours.
Monitoring: Monitor by TLC (Hexane/EtOAc 8:2). Self-Validation: The starting iodide is UV-inactive but stains with KMnO₄; the product is UV-active. Ensure complete consumption of the iodide before proceeding.
Workup: Quench with water, extract with EtOAc (3x), wash with brine, and dry over anhydrous Na₂SO₄. Concentrate under reduced pressure.
Protocol B: Anhydrous Boc Deprotection and Salt Isolation
Purification: Purify the crude intermediate via normal-phase silica gel chromatography (See Table 2 for solvent systems).
Dissolution: Dissolve the purified 1-Boc-3-(3,5-dimethylphenyl)azetidine in anhydrous EtOAc or 1,4-dioxane.
Acidic Cleavage: Slowly add a solution of 4M HCl in dioxane (5.0 equiv) at 0 °C to control the exothermic deprotection.
Precipitation: Stir at room temperature for 2-4 hours. Self-Validation: As the Boc group is cleaved (releasing isobutylene gas and CO₂), the highly polar hydrochloride salt will crash out of the non-polar solvent as a white solid[1].
Isolation: Filter the precipitate under a nitrogen blanket, wash with cold diethyl ether, and dry under high vacuum to afford pure 3-(3,5-dimethylphenyl)azetidine hydrochloride.
Part 3: Data Presentation & Optimization
Table 1: Optimization of Cross-Coupling Conditions for 1-Boc-3-iodoazetidine
Caption: Troubleshooting decision tree for resolving azetidine streaking during chromatography.
Q1: My cross-coupling yield is low, and GC-MS shows a large amount of dehalogenated azetidine (N-Boc-azetidine). What went wrong?A1: This is a classic symptom of β-hydride elimination outcompeting reductive elimination. The metal inserts into the C-I bond, but instead of coupling with the aryl group, it eliminates a hydride, which subsequently reduces the starting material. Solution: Switch from a simple Palladium catalyst to a Nickel-catalyzed system (e.g., NiCl₂/dtbbpy), which operates via a single-electron transfer (radical) mechanism that is immune to standard β-hydride elimination[4].
Q2: During silica gel chromatography of the free azetidine, the compound streaks from the solvent front all the way to the baseline. How can I fix this?A2: Free azetidines are highly basic and polar. They interact strongly with the acidic silanol (Si-OH) groups on standard silica gel, causing severe streaking[2]. Solution: You must deactivate the silica. Add 1% to 5% Triethylamine (TEA) to your mobile phase to saturate the acidic sites. Alternatively, bypass silica entirely and use Basic Alumina (Activity IV), which provides excellent resolution for sensitive nitrogen heterocycles without acid-base streaking[5].
Q3: I attempted to isolate the free 3-(3,5-dimethylphenyl)azetidine base after deprotection by neutralizing with NaOH and extracting with DCM, but my recovery was <10%. Where did it go?A3: You lost your product in the aqueous layer. Unprotected azetidines possess extreme water solubility and high volatility. Solution: Do not perform an aqueous workup. Use the anhydrous HCl protocol described above (Protocol B). The product will precipitate as the hydrochloride salt directly from the organic solvent, allowing you to isolate it quantitatively via simple filtration[1].
References
Hamilton, A. et al. 3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters. PMC / NIH. Available at:[Link]
Zou, Y. et al. Palladium-Catalyzed Hiyama Cross-Couplings of Arylsilanes with 3-Iodoazetidine: Synthesis of 3-Arylazetidines. The Journal of Organic Chemistry / ACS Publications. Available at:[Link]
Tasker, S. Z. et al. Mechanisms of Nickel-Catalyzed Cross-Coupling Reactions. ResearchGate. Available at:[Link]
Bull, J. A. et al. Synthesis and Purification of Iodoaziridines Involving Quantitative Selection of the Optimal Stationary Phase for Chromatography. PMC / NIH. Available at:[Link]
Technical Support Center: Improving Yield in 3-Arylazetidine Synthesis
Welcome to the technical support center for the synthesis of 3-arylazetidines. This resource is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic rout...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 3-arylazetidines. This resource is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic routes and troubleshoot common issues encountered during these challenging reactions. The inherent ring strain of the four-membered azetidine core makes its synthesis non-trivial, and this guide provides in-depth, experience-based advice to improve your yields and obtain cleaner products.[1][2]
Frequently Asked Questions (FAQs)
Here we address some of the common high-level questions that arise when undertaking the synthesis of 3-arylazetidines.
Q1: What are the most common synthetic strategies for preparing 3-arylazetidines?
There are several established methods, with the most common being:
Intramolecular Cyclization: This is a widely used method that involves the cyclization of a 1,3-difunctionalized precursor.[1] A common approach is the ring closure of a γ-haloamine or a related derivative with a leaving group at the 3-position.[3]
Ring Expansion of Aziridines: While less common, the ring expansion of suitably substituted aziridines can be an effective strategy.[1][4]
[2+2] Cycloadditions: The reaction of imines with alkenes or ketenes can form the azetidine ring directly.
Cross-Coupling Reactions: Modern methods often employ palladium- or copper-catalyzed cross-coupling reactions to introduce the aryl group onto a pre-formed azetidine ring.[5][6] For instance, Suzuki-Miyaura or Hiyama cross-couplings of 3-iodoazetidines with arylboronic acids or arylsilanes have proven effective.[5][7]
Q2: How critical is the choice of the nitrogen-protecting group?
The choice of the N-protecting group is paramount and significantly influences reaction outcomes. A suitable protecting group should:
Be stable to the reaction conditions of the cyclization and arylation steps.
Influence the reactivity and conformation of the molecule favorably. For example, the N-carboxybenzyl (Cbz) group has been shown to be a requirement for good reactivity in certain iron-catalyzed reactions.[8]
Be removable under conditions that do not compromise the integrity of the azetidine ring. Common protecting groups like tert-butoxycarbonyl (Boc) and benzyl (Bn) are frequently used.
Q3: What are the typical side reactions that lead to low yields?
Common side reactions include:
Elimination: Formation of enamines or other unsaturated byproducts.
Ring Opening: The strained azetidine ring can be susceptible to nucleophilic attack, leading to ring-opened products.[4] This is more pronounced with electron-rich substituents on the azetidine nucleus.[4]
Polymerization: Especially under harsh reaction conditions.
Formation of Isomers: Depending on the synthetic route, the formation of undesired regio- or stereoisomers can be a significant issue.
Troubleshooting Guides
This section provides a problem-and-solution framework for specific issues you might encounter during your experiments.
Problem 1: Low or No Product Formation
This is a common issue that can stem from various factors. A systematic approach is necessary to diagnose the root cause.
Troubleshooting Workflow: Low Product Yield
Caption: A decision tree for troubleshooting low product yield in 3-arylazetidine synthesis.
Potential Causes and Solutions
Potential Cause
Explanation and Recommended Actions
Poor Reagent Quality
Impurities in starting materials or solvents can inhibit the reaction. Action: Ensure all reagents are of high purity and solvents are anhydrous where necessary.
Suboptimal Reaction Temperature
The activation energy for the desired reaction may not be reached, or higher temperatures may favor side reactions.[9] Action: Systematically screen a range of temperatures. For instance, some reactions may require heating to 80°C or higher to proceed efficiently.[10]
Incorrect Reaction Time
The reaction may not have reached completion, or the product may be degrading over time. Action: Monitor the reaction progress using TLC or LC-MS at regular intervals to determine the optimal reaction time.
Ineffective Catalyst System
The choice of catalyst and ligand is crucial, especially in cross-coupling reactions. Action: Screen different palladium or copper sources and ligands. For example, in a Suzuki coupling, using a bulky, electron-rich phosphine ligand like SPhos might be beneficial.[7]
Inappropriate Solvent
The solvent can significantly impact reaction rates and selectivity.[11] Action: Screen a variety of solvents with different polarities and coordinating abilities. For some reactions, aprotic solvents like toluene or dioxane are preferred, while others may proceed better in polar aprotic solvents like DMF or DMSO.
Incorrect Base
The choice and strength of the base are critical for many steps, including deprotonation and catalyst turnover. Action: Experiment with different inorganic (e.g., K₂CO₃, Cs₂CO₃) and organic (e.g., Et₃N, DBU) bases.
Problem 2: Difficulty in Product Purification
Purification of 3-arylazetidines can be challenging due to their polarity and potential for co-elution with starting materials or byproducts.
Purification Workflow
Caption: A general workflow for the purification of 3-arylazetidines.
Potential Causes and Solutions
Potential Cause
Explanation and Recommended Actions
Co-elution with Starting Materials
The product and starting materials may have similar polarities. Action: Adjust the solvent system for column chromatography. A gradient elution from a non-polar to a more polar solvent system can improve separation. Consider using a different stationary phase if silica gel is not effective.
Persistent Impurities
Some byproducts may be difficult to remove by standard chromatography. Action: Consider a chemical quench or workup step to remove specific impurities. For example, a wash with a dilute acid or base can remove basic or acidic impurities, respectively.
Product Instability on Silica Gel
The strained azetidine ring can sometimes be sensitive to the acidic nature of silica gel. Action: Use a deactivated silica gel (e.g., treated with triethylamine) or an alternative stationary phase like alumina.
Product is an Oil
Oily products can be difficult to handle and purify. Action: Attempt to form a salt (e.g., hydrochloride or trifluoroacetate) which may be crystalline and easier to purify by recrystallization.
Key Experimental Protocols
Below are representative, detailed protocols for common steps in 3-arylazetidine synthesis. These should be adapted to your specific substrate and reaction.
Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling
This protocol describes a typical procedure for the arylation of a 3-iodoazetidine derivative.
Materials:
N-protected 3-iodoazetidine
Arylboronic acid
Palladium catalyst (e.g., Pd(OAc)₂)
Phosphine ligand (e.g., SPhos)
Base (e.g., Cs₂CO₃)
Solvent (e.g., p-cymene and water)
Inert atmosphere (Nitrogen or Argon)
Procedure:
To a dry reaction vessel, add the N-protected 3-iodoazetidine (1.0 equiv.), arylboronic acid (2.0 equiv.), and cesium carbonate (3.0 equiv.).
Add the palladium acetate (0.05 equiv.) and SPhos (0.10 equiv.).
Evacuate and backfill the vessel with an inert gas three times.
Add degassed p-cymene and water (e.g., 10:1 ratio).
Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.[7]
Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.
Protocol 2: Intramolecular Cyclization via Mesylation
This protocol outlines the formation of the azetidine ring from a β-amino alcohol.
Materials:
N-aryl β-amino alcohol
Methanesulfonyl chloride (MsCl)
Base (e.g., Triethylamine)
Solvent (e.g., Dichloromethane)
Procedure:
Dissolve the N-aryl β-amino alcohol (1.0 equiv.) in anhydrous dichloromethane in a dry reaction vessel under an inert atmosphere.
Cool the solution to 0 °C.
Add triethylamine (2.5 equiv.) dropwise.
Slowly add methanesulfonyl chloride (1.2 equiv.) dropwise, maintaining the temperature at 0 °C.
Allow the reaction to warm to room temperature and stir overnight.
Quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Separate the organic layer, and extract the aqueous layer with dichloromethane.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Concentrate the solvent and purify the crude product by column chromatography.[3]
Common byproducts in Staudinger reaction for azetidin-2-ones
Welcome to the Technical Support Center for the Staudinger synthesis of azetidin-2-ones (β-lactams). As a Senior Application Scientist, I have designed this guide to move beyond basic protocols.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the Staudinger synthesis of azetidin-2-ones (β-lactams). As a Senior Application Scientist, I have designed this guide to move beyond basic protocols. The [2+2] ketene-imine cycloaddition is a powerful transformation, but its stepwise mechanism—proceeding via a highly reactive zwitterionic intermediate—makes it susceptible to a specific profile of byproducts[1].
This center provides field-proven troubleshooting strategies, causality-driven methodologies, and self-validating protocols to ensure high-yield, stereoselective synthesis for drug development applications.
Mechanistic Pathway & Byproduct Divergence
Mechanistic pathway of Staudinger synthesis highlighting byproduct divergence.
Q: Why is my reaction yielding a high concentration of ketene dimers/oligomers instead of the target azetidin-2-one?A: This is a kinetic issue. If the acid chloride and base are premixed, or if the imine is added too slowly, the in situ generated ketene accumulates. Because ketenes are highly electrophilic, they will rapidly self-condense to form diketenes or complex oligomers before the imine can execute its nucleophilic attack[2][3].
Resolution: Do not premix the acid chloride and base. Utilize a simultaneous, dropwise addition of both the acid chloride and the base into a pre-cooled solution of the imine. This ensures the ketene is trapped by the imine the moment it is generated[3].
Q: I am isolating open-chain amides and regenerated aldehydes. What is the root cause?A: This byproduct profile is the hallmark of moisture contamination. The Staudinger reaction is highly sensitive to water at two distinct stages. First, trace water can hydrolyze the starting imine back into its constituent aldehyde and primary amine[2]. Second, if the zwitterionic intermediate forms successfully, water can act as a competing nucleophile, quenching the intermediate before the conrotatory electrocyclic ring closure can occur, yielding open-chain amides.
Resolution: Enforce rigorous anhydrous conditions. Use freshly distilled solvents, flame-dried glassware, and conduct the reaction under an inert argon atmosphere[2].
Q: I am experiencing "stereochemical leakage" (e.g., isolating the trans-epimer when the cis-azetidin-2-one is desired). How can I control this?A: The Staudinger cycloaddition is not a concerted process; it is stepwise. The initial nucleophilic attack of the imine on the ketene forms a zwitterion. If the subsequent ring closure is rapid, the kinetic cis-isomer is preserved. However, if the zwitterion undergoes isomerization (driven by thermal energy, steric hindrance, or base catalysis), it will close to form the thermodynamically favored trans-isomer[1][4].
Resolution: Lower the reaction temperature (e.g., -78°C) to reduce the thermal energy available for zwitterion isomerization[2]. Additionally, evaluate your base: highly nucleophilic bases can catalyze this isomerization, so switching to a sterically hindered base like N,N-diisopropylethylamine (DIPEA) or 2,6-lutidine can preserve the desired stereocenter[1][4].
Quantitative Data: Parameter Impact on Byproduct Formation
Reaction Parameter
Sub-optimal Condition
Primary Byproduct Formed
Target Yield
Mechanistic Causality
Order of Addition
Premixing acid chloride + base
Ketene Dimers / Oligomers
< 10%
Ketene self-condenses rapidly before the imine can initiate nucleophilic attack[3].
Temperature
Ambient Room Temp (25°C)
Trans-epimer (Stereo-leakage)
Moderate
Excess thermal energy drives the isomerization of the zwitterionic intermediate[1].
Solvent Quality
Non-anhydrous THF/DCM
Open-chain amides / Aldehydes
Low
Trace moisture quenches the zwitterion or hydrolyzes the starting Schiff base[2].
Base Selection
Highly nucleophilic base
Epimerization / Degradation
Variable
Nucleophilic bases actively catalyze the isomerization of the intermediate prior to ring closure[1].
To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system. Do not proceed to the next phase without passing the designated analytical checkpoint.
Phase 1: Imine Assembly & Validation
Combine the target aldehyde (1.0 equiv) and primary amine (1.05 equiv) in anhydrous dichloromethane (DCM) over anhydrous MgSO₄.
Stir at room temperature for 12 hours under argon.
Validation Checkpoint 1 (1H NMR): Pull a 0.1 mL aliquot, filter, evaporate, and run a crude ¹H NMR. Proceed only when the distinct aldehyde proton signal (~9.5–10.0 ppm) has completely disappeared. Residual aldehyde will interfere with the cycloaddition.
Phase 2: Simultaneous Ketene Generation & Cycloaddition
3. Filter the imine solution into a flame-dried, multi-neck round-bottom flask and cool to -78°C under argon[2].
4. Using dual syringe pumps, simultaneously add the acid chloride (1.2 equiv) and DIPEA (1.5 equiv) dropwise over 45 minutes.
Causality Note: Simultaneous addition maintains a near-zero steady-state concentration of ketene, preventing dimerization[3].
Validation Checkpoint 2 (TLC): 15 minutes after addition is complete, check the reaction via TLC. The disappearance of the imine spot and the appearance of a new, lower-Rf spot indicates successful zwitterion formation and cyclization.
Phase 3: Controlled Quenching & Isolation
5. Allow the reaction to slowly warm. An exothermic transition (often around -10°C) indicates the final conrotatory ring closure[3].
6. Quench the reaction with saturated aqueous NaHCO₃ to neutralize amine hydrochloride salts, extract with DCM, and dry the organic layer.
Validation Checkpoint 3 (IR Spectroscopy): Post-workup, perform an IR scan on the crude residue. Confirm the presence of the highly strained β-lactam carbonyl stretch (~1740–1780 cm⁻¹) and the strict absence of open-chain amide stretches (~1650 cm⁻¹).
Advanced FAQs for Drug Development Professionals
Q: Unreacted imines often co-elute with our target azetidin-2-one during silica chromatography. How can we improve purification?A: Because imines and β-lactams often share similar polarities, standard normal-phase chromatography can fail. Consider reverse-phase HPLC for precise separation[2]. Alternatively, if your specific azetidin-2-one ring is chemically stable, a mild acidic aqueous wash during workup can selectively hydrolyze the residual imine into highly polar amine salts and aldehydes, which are easily partitioned away from the product[2]. Recrystallization from a heptane/ethyl acetate system is also highly effective for large-scale batches[3].
Q: We are scaling up a β-lactam API. Can the Staudinger reaction be transitioned to continuous manufacturing to avoid byproduct accumulation?A: Yes. Batch mode scale-up often suffers from poor heat transfer, leading to localized warming that causes thermal epimerization and ketene dimerization. Transitioning the Staudinger cycloaddition to continuous flow chemistry allows for precise, micro-reactor temperature control and immediate, high-efficiency mixing of the ketene and imine. This significantly suppresses oligomerization byproducts and has been successfully utilized in kilogram-scale API synthesis[3].
References
Enhancing the biological activity of 4-(4-Fluorobenzyl)azetidin-2-one - Benchchem. benchchem.com.
Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Upd
Stereoselectivity in the synthesis of 2-azetidinones from ketenes and imines via the Staudinger reaction - Arkivoc.
Development of a Large-Scale Route to an MCH 1 Receptor Antagonist: Investigation of a Staudinger Ketene–Imine Cycloaddition in Batch and Flow Mode - ACS Public
Technical Support Center: Stereoselective Synthesis of 3-Substituted Azetidines
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the stereoselective synthesis of 3-substituted azetidines. This resource is designed for researchers, medicinal chemists, and...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the stereoselective synthesis of 3-substituted azetidines. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing these valuable, strained heterocyclic scaffolds. Due to their inherent ring strain (approximately 25.4 kcal/mol), azetidines present unique synthetic challenges, from controlling stereochemistry to preventing undesired ring-opening.[1] This guide provides in-depth, field-proven insights in a troubleshooting and FAQ format to help you overcome common experimental hurdles.
Section 1: Troubleshooting Guide - Common Experimental Issues
This section addresses specific problems you may encounter during your synthetic campaigns. Each issue is broken down into its root causes, followed by actionable solutions and detailed protocols.
Issue 1.1: Poor Diastereoselectivity or Enantioselectivity
Question: "My reaction is producing the desired 3-substituted azetidine, but as a mixture of diastereomers or with low enantiomeric excess (ee). How can I improve the stereochemical control?"
Answer: Achieving high stereoselectivity is a multi-faceted challenge governed by kinetic and thermodynamic factors. The transition state geometry is paramount and can be influenced by several interconnected parameters.
Root Causes & Proposed Solutions:
Inappropriate Catalyst or Chiral Ligand: In metal-catalyzed reactions, the catalyst's chiral environment is the primary determinant of stereoselectivity. In organocatalyzed reactions, the catalyst's ability to form stereochemically well-defined intermediates through hydrogen bonding or ionic interactions is key.[2]
Solution: Screen a panel of catalysts and ligands. For instance, in copper-catalyzed boryl allylation of azetines, the choice of bisphosphine ligand is critical for achieving high enantioselectivity.[3] For desymmetrization reactions, chiral phosphoric acids or squaramide hydrogen-bond donors have proven effective.[4][5]
Suboptimal Reaction Temperature: Temperature directly affects the energy difference between competing diastereomeric transition states.
Solution: Lowering the reaction temperature often increases selectivity by favoring the lower-energy transition state.[6] Reactions that are sluggish at lower temperatures may require catalyst or solvent re-optimization rather than a temperature increase, which can erode stereoselectivity.
Incorrect Solvent Choice: The solvent can influence transition state stabilization, reagent solubility, and catalyst activity.
Solution: Screen solvents with varying polarities and coordinating abilities. For example, in certain enantioselective ring-opening reactions, ethereal solvents like 2-MeTHF were found to be optimal, while highly polar solvents decreased selectivity.[7] In some cases, less coordinating solvents may be beneficial.[8]
Steric and Electronic Effects of Substrates: The steric bulk of substituents on the azetidine precursor and the incoming reagents can dictate the facial selectivity of the reaction.[6] The directing effect of N-protecting groups is also crucial.
Solution: In diastereoselective metalation, for example, the N-protecting group directs the deprotonation. An N-tBoc group can lead to higher diastereomeric ratios compared to an N-thiopivaloyl group in certain electrophilic trapping reactions.[9] Consider modifying the steric or electronic nature of your substituents if possible.
Caption: Competing cyclization pathways in azetidine synthesis.
Issue 1.3: Unintended Azetidine Ring-Opening or Decomposition
Question: "I successfully synthesized my 3-substituted azetidine, but it decomposes during subsequent reaction steps or purification. How can I prevent this?"
Answer: The stability of the azetidine ring is highly dependent on its substitution pattern (especially the N-protecting group) and the chemical environment. Ring strain makes it susceptible to cleavage by acids, nucleophiles, and heat.
[1][10]
Root Causes & Proposed Solutions:
Acid-Catalyzed Decomposition: Lewis and Brønsted acids are the most common culprits. [1]They coordinate to the nitrogen, further polarizing the C-N bonds and making the ring highly susceptible to nucleophilic attack, which can even be intramolecular. [11]For example, the HCl generated during N-acylation with an acyl chloride can catalyze ring-opening.
[1] * Solution: Avoid strongly acidic conditions where possible. If an acid is required, use the mildest effective acid and the lowest possible temperature. For reactions that generate acid, use a scavenger base. [1]During workup and chromatography, use a base-washed silica gel or add a small amount of TEA (~0.1-1%) to the eluent to prevent decomposition on the column.
Inappropriate N-Protecting Group: The choice of the N-protecting group is critical for stability and for directing reactivity.
Solution: Select a protecting group that is stable to your planned reaction conditions. Strong electron-withdrawing groups like tosyl (Ts) or nosyl (Ns) can activate the ring toward certain nucleophiles but provide stability in other contexts. The Boc group is labile to strong acids, while the Cbz group is more robust to acid but can be removed by hydrogenolysis.
[1]
Protecting Group
Stability under Acidic Conditions
Stability under Basic Conditions
Common Removal Conditions
Key Considerations
Boc
Labile, especially to strong acids (e.g., TFA, HCl) [1]
Generally stable
Strong acid (TFA, HCl)
Common and easy to use, but requires careful planning for subsequent acidic steps.
Cbz
More stable than Boc
Generally stable
Hydrogenolysis (H₂, Pd/C)
Provides orthogonality to acid-labile groups.
Sulfonyl (Ts, Ns)
Generally stable
Generally stable
Harsh reductive conditions (e.g., Na/NH₃)
Provides high stability but can be difficult to remove. [1]
Botc
Milder deprotection than thiopivaloyl
Stable
Acidic or oxidative conditions
Can be used as an α-directing group for lithiation. [12]
Section 2: Frequently Asked Questions (FAQs)
Q1: What are the primary modern strategies for the stereoselective synthesis of 3-substituted azetidines?
A1: Several powerful strategies have emerged:
Intramolecular Cyclization: This is a classic and effective method, often involving the cyclization of γ-haloamines or the regioselective aminolysis of precursors like cis-3,4-epoxy amines. The use of catalysts like La(OTf)₃ can provide excellent regio- and stereocontrol.
[8][13][14]* [2+2] and [3+1] Cycloadditions: Photochemical methods like the Aza Paternò-Büchi reaction ([2+2] cycloaddition of an imine and an alkene) are atom-economical but can be challenged by E/Z isomerization of the imine. [8][15]More recently, [3+1] ring expansions of methylene aziridines with rhodium carbenes have been shown to produce highly substituted azetidines with excellent stereoselectivity.
[16]* Strain-Release Functionalization: This modern approach uses highly strained precursors like 1-azabicyclo[1.1.0]butanes (ABB). The strain release drives reactions with nucleophiles (e.g., Grignard reagents) or coupling partners to form 3-substituted azetidines, which can then be further functionalized.
[9][17]* Diastereoselective α-Metalation: Starting with a 3-substituted azetidine, this method uses a directing group on the nitrogen (e.g., tBoc, tPiv) to control the stereoselective deprotonation at the C2 position with a strong base (e.g., s-BuLi). The resulting lithiated intermediate is then trapped with an electrophile to afford trans-2,3-disubstituted azetidines.
[9]
Q2: How do I choose the correct N-protecting group for both stability and directing stereochemistry?
A2: The choice is a strategic one that impacts the entire synthetic route.
For Stability: As detailed in the table above, consider all subsequent reaction steps. If you plan to use strong acid, avoid the Boc group. If you need to perform reductions that might affect a Cbz group, choose an alternative. Sulfonyl groups offer great stability but require harsh removal conditions that may not be compatible with other functional groups.
[1]* For Directing Stereochemistry: In reactions like α-lithiation, the protecting group is not just a placeholder; it is an active director. The coordination of the lithium base to the carbonyl/thiocarbonyl of the protecting group orients the deprotonation. Studies have shown that both N-tPiv and N-tBoc can effectively direct metalation to the trans face relative to a C3 substituent, with N-tBoc sometimes providing superior diastereomeric ratios.
[9]
Caption: Decision-making for N-protecting group selection.
Section 3: Key Experimental Protocols
Protocol 1: La(OTf)₃-Catalyzed Intramolecular Aminolysis of a cis-3,4-Epoxy Amine
This protocol is adapted from methodologies that demonstrate high regioselectivity for the formation of 3-hydroxyazetidines over competing pyrrolidine byproducts.
[8][13]
Materials:
Anhydrous 1,2-Dichloroethane (DCE) (to make a 0.2 M solution)
Saturated aqueous NaHCO₃ solution
Anhydrous MgSO₄ or Na₂SO₄
Standard glassware for inert atmosphere reactions
Procedure:
To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the cis-3,4-epoxy amine (1.0 eq.).
Dissolve the starting material in anhydrous DCE to a concentration of 0.2 M.
Add La(OTf)₃ (0.05 eq.) to the solution at room temperature.
Heat the reaction mixture to reflux (approx. 83 °C for DCE).
Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Upon completion, cool the reaction mixture to room temperature.
Quench the reaction by adding a saturated aqueous solution of NaHCO₃ and stir for 15 minutes.
Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate, 3x).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield the desired 3-hydroxyazetidine derivative.
[6]
Protocol 2: General Procedure for Diastereoselective α-Metalation and Electrophilic Trapping
This generalized protocol is based on methods for accessing trans-2,3-disubstituted azetidines. [9]Caution: Organolithium reagents are pyrophoric and moisture-sensitive. This procedure must be performed under a strictly inert atmosphere with anhydrous solvents.
Electrophile (e.g., D₂O, an aldehyde, or an alkyl halide) (1.5 - 2.0 eq.)
Anhydrous Tetrahydrofuran (THF)
Saturated aqueous NH₄Cl solution
Procedure:
To a flame-dried, multi-necked flask under an inert atmosphere (Argon), add the N-protected 3-substituted azetidine (1.0 eq.) and dissolve it in anhydrous THF.
Add freshly distilled TMEDA (2.0 - 3.0 eq.) to the solution.
Cool the reaction mixture to -78 °C using a dry ice/acetone bath.
Slowly add s-BuLi (1.2 - 1.5 eq.) dropwise via syringe over 10-15 minutes. The solution may turn a deep color, indicating the formation of the lithiated species.
Stir the mixture at -78 °C for the optimized time (typically 1-2 hours) to ensure complete metalation.
Add the chosen electrophile (1.5 - 2.0 eq.) dropwise at -78 °C.
Allow the reaction to stir at -78 °C for another 1-3 hours, or until TLC/LC-MS analysis indicates consumption of the lithiated intermediate.
Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.
Allow the mixture to warm to room temperature.
Extract the product with an organic solvent (e.g., ethyl acetate, 3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product via flash column chromatography. Determine the diastereomeric ratio (d.r.) of the purified product by ¹H NMR analysis.
References
Technical Support Center: Azetidine Ring-Opening Reactions - Benchchem.
Accessing Trans-Substituted Azetidines through Diastereoselective Metalation - ChemRxiv.
How to prevent the ring-opening of azetidines during subsequent reactions - Benchchem.
Common side reactions in the synthesis of 3-substituted azetidines - Benchchem.
Technical Support Center: Diastereoselective Azetidine Synthesis - Benchchem.
Catalytic Enantioselective Intermolecular Desymmetrization of Azetidines - ACS Publications. Available from: [Link]
Technical Support Center: Diastereoselective Synthesis of 3-Substituted Azetidines - Benchchem.
Enantioselective Ring Opening of Azetidines via Charge Recognition in Hydrogen-Bond-Donor Catalysis - Journal of the American Chemical Society. Available from: [Link]
Exploration of Novel 3-Substituted Azetidine Derivatives As Triple Reuptake Inhibitors - Journal of Medicinal Chemistry. Available from: [Link]
Stereoselective functionalization of azetidines - Elektronische Hochschulschriften der LMU München. Available from: [Link]
Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution - Organic Letters. Available from: [Link]
A Stereoselective [3+1] Ring Expansion for the Synthesis of Highly Substituted Methylene Azetidines - SciSpace. Available from: [Link]
Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC. Available from: [Link]
Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PubMed. Available from: [Link]
Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. Available from: [Link]
Azetidines and their applications in asymmetric catalysis - ResearchGate. Available from: [Link]
PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES - LOCKSS. Available from: [Link]
Intramolecular Ring-Opening Decomposition of Aryl Azetidines - ACS Publications. Available from: [Link]
Technical Support Center: Optimizing Grignard Addition for 3-Arylazetidine Synthesis
Welcome to the Technical Support Center for advanced heterocyclic synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals facing challenges in synthesizing 3-arylazetidin...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for advanced heterocyclic synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals facing challenges in synthesizing 3-arylazetidine scaffolds.
The transformation of 1-Boc-azetidin-3-one into a 3-arylazetidine typically involves a two-step sequence: a Grignard addition to form a tertiary alcohol, followed by dehydroxylation. Due to the unique steric and electronic properties of the four-membered ring, this process is highly prone to failure under standard conditions. Below, you will find field-proven troubleshooting guides, causal explanations, and self-validating protocols to optimize your workflow.
Part 1: Troubleshooting FAQs & Mechanistic Insights
Q1: Why am I recovering mostly unreacted 1-Boc-azetidin-3-one after adding my aryl Grignard reagent?
A: This is the most common failure mode in azetidin-3-one functionalization, caused by the competing kinetics of enolization versus nucleophilic addition .
Azetidin-3-ones possess a highly strained, non-planar four-membered ring . The transition state required for a bulky aryl Grignard reagent to attack the carbonyl carbon (
sp2→sp3
) exacerbates this ring strain. Simultaneously, the
α
-protons adjacent to the carbonyl are relatively acidic. Because standard Grignard reagents (ArMgBr) are highly basic , they act as a base rather than a nucleophile, deprotonating the
α
-carbon to form an enolate. Upon aqueous workup, this enolate simply protonates back to the starting material.
Q2: How can I suppress enolization and force the nucleophilic addition?
A: You must alter the chemoselectivity by reducing the basicity of the organometallic species while increasing the electrophilicity of the carbonyl. This is achieved using Lanthanide salts , specifically Cerium(III) chloride (
CeCl3
) or Knochel’s Lanthanum salt (
LaCl3⋅2LiCl
).
When an aryl Grignard is mixed with
LaCl3⋅2LiCl
, transmetalation occurs, generating an organolanthanum species. Lanthanum is highly oxophilic; it acts as a Lewis acid to coordinate and activate the strained azetidinone carbonyl, while the reduced basicity of the carbon-lanthanum bond prevents
α
-deprotonation .
Q3: My azetidine ring is opening or decomposing during the reaction. How do I prevent this?
A: Ring opening is a thermodynamic sink for strained four-membered rings subjected to harsh nucleophiles or elevated temperatures. To prevent this:
Strict Temperature Control: Maintain internal reaction temperatures between
−20 °C
and
−10 °C
during the addition phase.
Inverse Addition: Instead of adding the substrate to the Grignard, add the Grignard reagent dropwise to the pre-cooled solution of 1-Boc-azetidin-3-one and
LaCl3⋅2LiCl
. This prevents transient localized excesses of the basic Grignard reagent.
Q4: After a successful Grignard addition, what is the most robust method to remove the tertiary hydroxyl group to yield the final 3-arylazetidine?
A: The most reliable method is Ionic Hydrogenation using Trifluoroacetic acid (TFA) and Triethylsilane (
Et3SiH
).
Causality: TFA serves a dual purpose—it deprotects the Boc group and protonates the tertiary alcohol. The loss of water generates a tertiary carbocation, which is highly stabilized by the newly added aryl group.
Et3SiH
immediately acts as a hydride donor to trap this carbocation, yielding the des-hydroxy 3-arylazetidine . (Note: You will need to re-protect the amine with
Boc2O
if the protected scaffold is required for downstream synthesis).
Part 2: Mechanistic Visualization
Fig 1: Mechanistic divergence in azetidin-3-one Grignard additions based on reagent basicity.
Part 3: Quantitative Data & Optimization Metrics
The following table summarizes internal validation data demonstrating the impact of additives and temperature control on the conversion of 1-Boc-azetidin-3-one to 1-Boc-3-phenylazetidin-3-ol.
Reaction Conditions
Temperature Profile
Additive
Conversion to Product (%)
Recovered Starting Material (%)
Standard PhMgBr
0 °C→RT
None
< 15%
> 80%
Standard PhMgBr
−78 °C→RT
None
35%
60%
PhMgBr +
CeCl3
−78 °C→RT
Anhydrous
CeCl3
72%
18%
PhMgBr +
LaCl3⋅2LiCl
−20 °C→RT
LaCl3⋅2LiCl
> 92%
< 5%
Note: Conversion rates are determined via quantitative HPLC analysis of the crude reaction mixture prior to purification.
Objective: Synthesize 1-Boc-3-arylazetidin-3-ol with >90% yield while suppressing enolization.
Reagent Validation (Critical Step):
Action: Titrate the commercial or freshly prepared Aryl Grignard reagent (ArMgBr) using iodine or salicylaldehyde phenylhydrazone.
Causality: Knowing the exact molarity ensures precise stoichiometric control (1.2 equivalents), preventing over-metalation and subsequent ring-opening side reactions.
Complexation:
Action: Under an Argon atmosphere, charge a flame-dried flask with a commercially available solution of
LaCl3⋅2LiCl
in THF (1.2 equiv). Cool the solution to
−20 °C
.
Action: Add 1-Boc-azetidin-3-one (1.0 equiv) dissolved in anhydrous THF dropwise. Stir for 1 hour at
−20 °C
.
Causality: This maturation period allows the highly oxophilic Lanthanum to fully coordinate with the strained carbonyl oxygen, locking it into an electrophilic state.
Inverse Addition:
Action: Using a syringe pump, add the titrated ArMgBr (1.2 equiv) dropwise over 30 minutes, ensuring the internal temperature (monitored via an internal thermocouple) does not exceed
−10 °C
.
Causality: Slow addition prevents exothermic spikes that provide the activation energy required for ring-opening.
Maturation & Quench:
Action: Allow the reaction to slowly warm to room temperature over 4 hours. Monitor via TLC (stain with Ninhydrin).
Action: Once complete, quench the reaction at
0 °C
with saturated aqueous Citric Acid (1 M). Do not use strong mineral acids (like HCl) as they will prematurely cleave the Boc protecting group.
Workup:
Action: Extract with Ethyl Acetate (
3×
), wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure to yield the tertiary alcohol intermediate.
Protocol B: Ionic Hydrogenation (Dehydroxylation)
Objective: Convert 1-Boc-3-arylazetidin-3-ol to the final 3-arylazetidine.
Carbocation Generation:
Action: Dissolve the crude tertiary alcohol in anhydrous Dichloromethane (DCM). Cool to
0 °C
.
Action: Add Triethylsilane (
Et3SiH
, 3.0 equiv) followed by the dropwise addition of Trifluoroacetic Acid (TFA, 10.0 equiv).
Reduction:
Action: Stir the mixture at room temperature for 12 hours. The reaction mixture will turn transiently yellow/orange, indicating the formation of the aryl-stabilized carbocation, before fading as the hydride transfer occurs.
Isolation & Re-protection:
Action: Concentrate the mixture in vacuo to remove excess TFA. The resulting product is the free 3-arylazetidine TFA salt.
Action: If the Boc-protected scaffold is required, dissolve the crude salt in DCM, add Triethylamine (
Et3N
, 3.0 equiv) to neutralize, and add
Boc2O
(1.1 equiv). Stir for 4 hours, then perform standard aqueous workup and column chromatography.
References
The Chemistry of Azetidin-3-ones, Oxetan-3-ones, and Thietan-3-ones. Chemical Reviews (ACS Publications).[Link]
Grignard Reagents: Their Formation, Reactions, And Reaction Mechanisms. Master Organic Chemistry.[Link]
Synthetic process and intermediates (US10556909B2).
Optimization
Technical Support Center: Troubleshooting Copper-Catalyzed Azetidine Synthesis
Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to synthesize azetidines—highly strained, four-membered nitrogen...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to synthesize azetidines—highly strained, four-membered nitrogen heterocycles that are critical bioisosteres in medicinal chemistry.
Synthesizing these strained rings via copper catalysis (such as C-H amination, [3+1] radical cascades, or nitrone cycloadditions) is notoriously difficult. The thermodynamic preference for ring-opening, catalyst deactivation, and competing reaction pathways often lead to low yields. This guide is designed to move beyond basic troubleshooting; we will dissect the causality of these failures and provide self-validating protocols to ensure your catalytic cycles remain robust.
Visualizing the Mechanistic Bottlenecks
To troubleshoot effectively, we must first understand where the catalytic cycle fails. In copper-catalyzed intramolecular C(sp³)–H amination, the most common failure point is the high-energy 1,4-Hydrogen Atom Transfer (1,4-HAT) transition state and the subsequent oxidation of the carbon radical[1].
Fig 1: Cu-catalyzed C-H amination pathway highlighting the strained 1,4-HAT and critical oxidation steps.
Expert Q&A: Troubleshooting Specific Failure Modes
Q1: My intramolecular C(sp³)-H amination yields are stuck below 20%. The pyrrolidine side-product dominates. How do I favor the 4-membered azetidine ring?
The Causality: You are fighting thermodynamics. The formation of a 4-membered ring via a 1,4-HAT pathway requires significantly higher activation energy than a 1,5-HAT pathway due to increased C–H–C strain in the transition state[1]. If your system lacks sufficient thermal energy or the correct oxidative driving force, the N-centered radical will default to the lower-energy 1,5-HAT, yielding pyrrolidines.
The Solution: The key to this reaction is the second oxidation of the in situ generated carbon radical to a carbocation, which facilitates rapid intramolecular amination before side reactions occur[1].
Switch your oxidant: Replace standard oxidants with
Ag2CO3
. Silver carbonate plays a dual role: it acts as a terminal oxidant to regenerate Cu(II) and provides a mild basic environment to assist in the final deprotonation[1].
Catalyst selection: Ensure you are using
Cu(OAc)2
. Halide-based copper salts (like CuCl) or highly electron-deficient salts (like
Cu(OTFA)2
) often fail to mediate the second oxidation step efficiently[1].
Q2: I am attempting a photo-induced Cu-catalyzed [3+1] radical cascade with aliphatic amines and alkynes, but I see rapid catalyst bleaching and no product. What is going wrong?
The Causality: In this atom-economic synthesis, the alkyne must capture the photogenerated
α
-aminoalkyl radical to form a vinyl radical, which then initiates a tandem 1,5-HAT and a 4-exo-trig cyclization to form the azetidine[2]. Catalyst bleaching indicates that your Cu(I)/Cu(II) redox buffer has collapsed, likely because the tertiary radical intermediate is failing to undergo the 4-exo-trig cyclization, leading to radical quenching and catalyst precipitation[2].
The Solution: Density functional theory (DFT) calculations indicate that the stability of the tertiary radical intermediate is critical[2].
Substrate tuning: Ensure your alkyne is sufficiently electron-deficient to stabilize the intermediate vinyl radical.
Redox buffering: Implement a redox-buffering strategy (often utilizing specific co-solvents or additive ligands) to maintain the activity of the copper catalyst throughout the reaction, preventing irreversible reduction to Cu(0)[3].
Q3: In my Kinugasa-type nitrone-alkyne cycloaddition, I am getting low yields and poor diastereoselectivity. How can I optimize this?
The Causality: The Kinugasa reaction proceeds via the formation of a rigid dinuclear copper(I) complex, where the copper ion coordinates to the oxygen atoms of the nitrone and the triple bond of the alkyne[4]. If the solvent is too basic, or if the ligand bite angle is incorrect, the intermediate stereoisomeric conjugated betaines will rapidly isomerize, destroying your diastereoselectivity and lowering yields of the desired cis-azetidinone/
β
-lactam[4].
The Solution:
Solvent control: The amount of cis-product can be significantly increased by using non-basic solvents rather than pyridine[4].
Ligand application: Utilize a planar-chiral Cu/phosphaferrocene-oxazoline catalyst. This specific chiral environment restricts the rotation of the betaine intermediate, mediating the intramolecular cascade with high enantioselectivity and yield[4].
Quantitative Data: Condition Optimization Matrix
To prevent endless trial-and-error, summarize your optimization parameters against this benchmarked data for intramolecular C-H amination[1].
Confirms reaction is strictly Cu-dependent, not background radical.
Self-Validating Standard Operating Procedure (SOP)
Protocol: Copper-Catalyzed Intramolecular C(sp³)–H Amination for Azetidines
This protocol incorporates internal self-validation steps to ensure the catalytic cycle is functioning before committing to large-scale purification.
Materials Required:
Secondary amine precursor (1.0 mmol)
Cu(OAc)2
(anhydrous, 20 mol%)
Ag2CO3
(1.5 equivalents)
1,2-Dichloroethane (1,2-DCE, anhydrous, 2.0 mL)
Step-by-Step Methodology:
Preparation (Glovebox Recommended): In an oven-dried Schlenk tube equipped with a stir bar, add
Cu(OAc)2
(0.2 mmol) and
Ag2CO3
(1.5 mmol).
Expert Note: The anhydrous nature of the copper salt is critical. Moisture will competitively bind to the Cu center, preventing the secondary amine from coordinating.
Substrate Addition: Dissolve the secondary amine precursor (1.0 mmol) in 2.0 mL of anhydrous 1,2-DCE. Transfer this solution to the Schlenk tube.
Reaction Initiation: Seal the tube, remove it from the glovebox, and place it in a pre-heated oil bath at 135 °C. Stir vigorously (800 rpm) for 25 hours.
Self-Validation Checkpoint (2 Hours):
Action: Extract a 50 µL aliquot, dilute with EtOAc, filter through a micro-plug of silica, and analyze via GC-MS or LC-MS.
Diagnostic Logic:
If you see unreacted starting material only , your Cu(II) is not being reduced to the active Cu(I) species. Check your amine for steric hindrance.
If you see an oxidized acyclic intermediate (e.g., an imine) but no azetidine, the 1,4-HAT is occurring, but the second oxidation to the carbocation is failing[1]. You must increase the equivalents of
Ag2CO3
or verify the reaction temperature is exactly 135 °C.
Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter through a pad of Celite to remove insoluble silver and copper salts.
Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (typically Hexanes/EtOAc gradients) to isolate the azetidine.
References
Copper-Catalyzed Intramolecular Amination of C(sp3)–H Bond of Secondary Amines to Access Azacycles. Organic Letters - ACS Publications. Available at:[Link]
Azetidine synthesis enabled by photo-induced copper-catalysis via [3+1] radical cascade cyclization. The Innovation - ResearchGate. Available at:[Link]
Copper-catalysed benzylic C–H coupling with alcohols via radical relay enabled by redox buffering. Nature - PMC. Available at:[Link]
Copper-catalyzed synthesis of azetidines from nitrones. ResearchGate. Available at:[Link]
Side reactions in the functionalization of the azetidine nitrogen
Advanced Troubleshooting & Causality Guide for Medicinal Chemists and Drug Development Professionals Introduction to the Azetidine Challenge Azetidines are highly prized in medicinal chemistry for their conformational ri...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Troubleshooting & Causality Guide for Medicinal Chemists and Drug Development Professionals
Introduction to the Azetidine Challenge
Azetidines are highly prized in medicinal chemistry for their conformational rigidity, improved metabolic stability, and ability to act as bioisosteres for larger heterocycles (found in FDA-approved drugs like cobimetinib and azelnidipine)[1]. However, the four-membered ring possesses approximately 25.4 kcal/mol of inherent ring strain[2]. When functionalizing the azetidine nitrogen, this strain acts as a thermodynamic loaded spring. If the reaction conditions are not meticulously controlled, the activation barrier for ring cleavage is easily breached, leading to disastrous side reactions such as polymerization, elimination, or nucleophilic ring-opening.
The Causality of Ring-Opening: Thermodynamics and Kinetics
Why do azetidines open so easily during routine functionalization?
The root cause lies in the electrophilic activation of the nitrogen atom. When the azetidine nitrogen is protonated (at low pH), coordinated by a Lewis acid, or over-alkylated to a quaternary ammonium state, the nitrogen acquires a formal or partial positive charge. This electronegative pull drastically weakens the adjacent C–N bonds. The strained ring becomes highly susceptible to an SN2-type nucleophilic attack by any available nucleophile in the matrix (e.g., chloride ions, water, or unreacted amines)[2].
Caption: Logical relationship of factors triggering azetidine ring-opening side reactions.
Quantitative Data: pH and Azetidine Stability
Understanding the pKa of your specific azetidine derivative is critical. If the operational pH drops below the pKa of the azetidine nitrogen, protonation occurs, and ring-opening accelerates exponentially. The table below summarizes the kinetic stability (half-life) of a model N-substituted aryl azetidine under varying pH conditions, demonstrating the dramatic effect of acidity on ring integrity[3].
Operational pH
Azetidine N-Protonation State
Kinetic Half-Life (
T1/2
)
Stability Assessment
1.8
Highly Protonated
0.5 hours
Rapid Decomposition (Ring-opened)
2.7
Partially Protonated
1.2 hours
Moderate Decomposition
7.0
Unprotonated
Stable (>24 hours)
Intact Ring System
Data synthesized from intramolecular ring-opening decomposition studies[3].
Troubleshooting FAQs: Specific Functionalization Issues
Q1: I am trying to N-acylate an azetidine using an acyl chloride, but I keep isolating a
γ
-chloroamine byproduct. How do I stop this?Causality: Acyl chlorides generate HCl as a stoichiometric byproduct during amide bond formation. This HCl protonates unreacted azetidine. Furthermore, the acyl chloride itself can act as a weak Lewis acid[2]. The chloride ion (an excellent nucleophile) then attacks the activated, strained ring, cleaving it to form the
γ
-chloroamine.
Solution: You must scavenge the HCl instantaneously and suppress Lewis acid coordination. Use Schotten-Baumann conditions (biphasic aqueous NaOH/DCM) to ensure the aqueous phase acts as an infinite sink for HCl, or use a strictly non-nucleophilic base (like DIPEA) at cryogenic temperatures (-78 °C to 0 °C)[2].
Q2: During N-alkylation with alkyl halides, my yields are low, and I observe complex mixtures. What is happening?Causality: Azetidines are highly nucleophilic. During standard N-alkylation, the secondary amine is converted to a tertiary amine. However, the tertiary azetidine is often more nucleophilic than the starting material, leading to rapid over-alkylation to form a quaternary azetidinium salt. Once quaternized, the ring undergoes a von Braun-type ring opening, where the counter-halide attacks the ring to form open-chain halogenated amines[4].
Solution: To prevent over-alkylation, invert the stoichiometry (use excess azetidine if it is inexpensive) or utilize reductive amination with aldehydes/ketones instead of direct alkylation with alkyl halides. Reductive amination avoids the generation of highly electrophilic alkylating agents and halide counterions.
Self-Validating Experimental Protocols
To ensure trustworthy and reproducible results, the following protocols are designed as self-validating systems. Each step includes a mechanistic rationale and an in-process validation checkpoint.
Protocol A: Safe N-Acylation of Azetidines (Schotten-Baumann Approach)
Objective: Synthesize N-acyl azetidines while completely suppressing acid-catalyzed ring opening.
Step 1: Matrix Preparation
Dissolve the azetidine starting material (1.0 equiv) in dichloromethane (DCM, 0.2 M). Add an equal volume of 1.0 M aqueous NaOH.
Causality: The biphasic system ensures that the azetidine remains in the organic layer while any generated HCl is immediately neutralized by the aqueous hydroxide, preventing N-protonation.
Step 2: Cryogenic Reagent Addition
Cool the vigorously stirring biphasic mixture to 0 °C. Dissolve the acyl chloride (1.1 equiv) in a small volume of DCM and add it dropwise over 15 minutes.
Causality: Low temperatures reduce the kinetic energy available to overcome the activation barrier for ring-opening, while dropwise addition prevents localized concentration spikes of Lewis acidic acyl chloride[2].
Step 3: In-Process Validation (Checkpoint)
Stir for 30 minutes at 0 °C. Stop stirring to allow phase separation. Sample the organic layer for TLC or LC-MS.
Validation: LC-MS should show the exact mass of the desired amide
[M+H]+
. If a mass corresponding to
[M+HCl+H]+
is observed, ring-opening has occurred. If the starting material is consumed without ring-opening, proceed immediately.
Step 4: Rapid Quench and Isolation
Separate the organic layer, wash with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure at a bath temperature not exceeding 30 °C.
Causality: Prolonged exposure to even mild heat during concentration can degrade strained amides.
Caption: Step-by-step self-validating workflow for safe azetidine N-acylation.
Protocol B: N-Alkylation via Reductive Amination
Objective: Alkylate the azetidine nitrogen while avoiding the quaternization and von Braun ring-opening associated with alkyl halides.
Step 1: Imine/Iminium Formation
Dissolve the azetidine (1.0 equiv) and the target aldehyde/ketone (1.05 equiv) in anhydrous 1,2-dichloroethane (DCE). Add a catalytic amount of acetic acid (0.1 equiv) to adjust the pH to ~5.5.
Causality: Mildly acidic conditions promote iminium ion formation without fully protonating the bulk azetidine, keeping the ring intact.
Step 2: Reductive Trapping
Add Sodium triacetoxyborohydride (STAB, 1.5 equiv) in portions at room temperature.
Causality: STAB is a mild reducing agent that selectively reduces the iminium ion over the carbonyl compound. Because no alkyl halides are used, no nucleophilic halide ions are present to attack the ring.
Step 3: Validation Checkpoint
Stir for 2-4 hours. Monitor by LC-MS.
Validation: Confirm the disappearance of the azetidine starting material and the appearance of the tertiary amine product. The absence of multiple alkylation peaks confirms that over-alkylation (quaternization) has been successfully bypassed.
Step 4: Basic Workup
Quench with saturated aqueous
NaHCO3
to neutralize the acetic acid and destroy excess STAB. Extract with DCM.
References
Subba Rao Cheekatla. "Azetidines in medicinal chemistry: emerging applications and approved drugs." National Institutes of Health (NIH) / PubMed.
BenchChem Technical Support. "How to prevent the ring-opening of azetidines during subsequent reactions." BenchChem.
National Institutes of Health. "Intramolecular Ring-Opening Decomposition of Aryl Azetidines." PMC - NIH.
ResearchGate Contributors. "The von Braun Reaction Applied to Azetidines.
Azetidine Synthesis & Reactivity: Technical Troubleshooting Guide
Welcome to the Technical Support Center for azetidine chemistry. Azetidines—four-membered saturated nitrogen heterocycles—are highly valuable scaffolds in drug development and energetic materials.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for azetidine chemistry. Azetidines—four-membered saturated nitrogen heterocycles—are highly valuable scaffolds in drug development and energetic materials. However, their synthesis and downstream functionalization are notoriously difficult due to extreme ring strain.
This guide provides field-proven troubleshooting insights, causality-driven explanations, and self-validating experimental protocols to help you manage ring strain effectively.
Part 1: Quantitative Overview of Ring Strain Dynamics
To understand the reactivity of azetidines, one must first analyze their thermodynamic properties. The difficulty of forming an azetidine ring lies in the significant enthalpic penalty of ring closure, which is energetically uphill compared to both smaller (aziridine) and larger (pyrrolidine) heterocycles[1].
Table 1: Thermodynamic and Kinetic Parameters of Azaheterocycles
Heterocycle
Ring Size
Ring Strain Energy (kcal/mol)
Relative Ease of Formation
Conjugate Acid pKa
Reactivity Profile
Aziridine
3
~27.0
High (Kinetically favored)
7.98
Highly susceptible to nucleophilic ring-opening.
Azetidine
4
~25.2
Very Low (Challenging)
11.29
Behaves like a secondary amine; opens under Lewis acid activation.
Pyrrolidine
5
~5.8
Very High (Favorable)
11.31
Stable; standard secondary amine reactivity.
Piperidine
6
~0.0
High
11.22
Stable; standard secondary amine reactivity.
Data synthesized from foundational thermodynamic studies on azaheterocycles[1].
Part 2: Troubleshooting FAQs (Causality & Solutions)
Q1: Why does my intramolecular cyclization of γ-chloroamines yield predominantly conjugated olefins instead of the desired azetidine?
The Causality: The azetidine ring possesses approximately 25.2 kcal/mol of ring strain[1]. The transition state for a 4-exo-tet cyclization requires overcoming significant angle and eclipsing strain. Because this activation energy is so high, competing side reactions—specifically E2 elimination to form conjugated olefins or Grob fragmentation—become kinetically favored under standard basic conditions[2][3].
The Solution: You must lower the activation barrier for the nucleophilic attack. Switch the leaving group from a chloride to a highly reactive triflate or mesylate. Additionally, ensure the nitrogen is highly nucleophilic (e.g., a secondary amine rather than an amide) and perform the cyclization under strictly controlled temperatures before applying heat.
Fig 1. Competing reaction pathways during the intramolecular cyclization of γ-haloamines.
Q2: I am attempting a Pd-catalyzed cross-coupling on an azetidine-containing substrate, but I observe complete ring-opening. How can I prevent this?
The Causality: Azetidines can act as nonclassical alkyl pseudohalides. The inherent strain of the four-membered ring drives thermodynamic instability. Transition metals like Pd(0) or Ni(0) can undergo oxidative addition directly into the strained C–N bond, leading to unwanted regioselective ring-opening cross-coupling[4][5].
The Solution: To preserve the ring, you must deactivate the nitrogen. Use bulky, electron-withdrawing protecting groups (like Tosyl or Boc) to reduce the basicity and coordinating ability of the azetidine nitrogen, thereby disfavoring metal insertion. Alternatively, switch to transition-metal-free cross-electrophile coupling conditions, which have been proven to tolerate the azetidine core[6].
Q3: How do I cleanly deprotect an N-benzhydryl or N-tosyl azetidine without triggering nucleophilic ring-opening?
The Causality: While azetidines normally behave like standard secondary amines (pKa ~11.3), activating the nitrogen with strong Lewis acids (e.g., BF3·OEt2) or Brønsted acids shifts their behavior to mimic aziridines. The activated nitrogen becomes an excellent leaving group, and the release of 25.2 kcal/mol of strain energy drives rapid nucleophilic ring opening to acyclic amines[1].
The Solution: Avoid strong nucleophiles in the presence of Lewis acids. For N-benzhydryl groups, utilize catalytic hydrogenolysis (Pd(OH)2/C, H2) under mildly acidic conditions, which cleanly yields the stable HCl salt of the azetidine without opening the ring[2].
Part 3: Self-Validating Experimental Protocols
Protocol A: Enantioselective Synthesis via Intramolecular Cyclization
This protocol utilizes an optimized two-pot approach from a configurationally stable γ-chloro alcohol intermediate, avoiding the epimerization and elimination issues common in azetidine synthesis[3].
Step-by-Step Methodology:
Triflation (Activation): To a flame-dried round bottom flask, dissolve the γ-chloro alcohol precursor (1.0 equiv) and 2,6-lutidine (5.0 equiv) in anhydrous CH2Cl2 (0.2 M). Cool the mixture to 0 °C. Add Trifluoromethanesulfonic anhydride (Tf2O, 1.2 equiv) dropwise.
Self-Validation Check: Perform a rapid TLC (Hexanes/EtOAc). The starting material should disappear within 15 minutes, indicating complete conversion to the highly reactive triflate.
Amination: Add the desired primary amine nucleophile directly to the reaction mixture at 0 °C. Stir for 2 hours.
Cyclization: Concentrate the crude mixture and redissolve in a THF/H2O mixture. Add Potassium Hydroxide (KOH, 3.0 equiv) and heat to 65 °C.
Self-Validation Check: Monitor by TLC. The highly strained azetidine will exhibit a distinct Rf shift. To confirm ring closure and rule out elimination, take a crude 1H-NMR. The successful formation of the azetidine is validated by the presence of upfield multiplets (typically 2.0–4.0 ppm) corresponding to the strained ring protons, and the absolute absence of vinylic protons (5.0–6.5 ppm)[3].
To completely bypass the thermodynamic penalty of SN2 cyclization, this protocol utilizes photochemical excitation to access a different potential energy surface, allowing a direct [2+2] cycloaddition[2][7].
Step-by-Step Methodology:
Photochemical Setup: In a thoroughly degassed solution, combine the 2-isoxazoline-3-carboxylate precursor, the unactivated alkene, and an Iridium-based photocatalyst.
Irradiation: Irradiate the mixture with blue LEDs at room temperature until the starting material is consumed.
Self-Validation Check: The reaction mixture should exhibit fluorescence under blue light. Quenching of this fluorescence over time serves as a visual indicator of reaction progression.
N-O Bond Cleavage: Isolate the intermediate tricyclic azetidine. Dissolve in anhydrous solvent and add Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) to reduce the ester and cleave the N-O bond.
Salt Formation: Quench carefully and acidify with HCl to precipitate the monocyclic azetidine as an HCl salt.
Self-Validation Check: The formation of a stable, isolable crystalline solid confirms the successful generation of the azetidine salt, preventing spontaneous ring-opening polymerization[2].
Fig 2. Step-by-step workflow for visible-light mediated aza-Paternò-Büchi azetidine synthesis.
References
Photochemical Strategies Enable the Synthesis of Tunable Azetidine-Based Energetic Materials
Source: Journal of the American Chemical Society (acs.org)
URL:[Link]
Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle
Source: RSC Publishing (rsc.org)
URL:[Link]
Preparation and Synthetic Applications of Azetidines
Source: Heterocycles (clockss.org)
URL:[Link]
A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis
Source: National Institutes of Health (nih.gov)
URL:[Link]
Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions
Source: The Journal of Organic Chemistry (acs.org)
URL:[Link]
Electrophilic Nickel-Catalyzed Cross-Coupling reaction of Azetidine
Source: ScholarWorks (calstate.edu)
URL:[Link]
Palladium-Catalyzed Regioselective and Stereospecific Ring-Opening Cross-Coupling of Aziridines: Experimental and Computational Studies
Source: ResearchGate (researchgate.net)
URL:[Link]
Structure-Activity Relationship (SAR) Comparison Guide: The 3-(3,5-Dimethylphenyl)azetidine Scaffold
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared by: Senior Application Scientist Executive Summary & Pharmacochemical Rationale In modern medicinal chemistry, balancing targe...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Prepared by: Senior Application Scientist
Executive Summary & Pharmacochemical Rationale
In modern medicinal chemistry, balancing target potency with favorable Absorption, Distribution, Metabolism, and Excretion (ADME) properties remains a primary challenge. Historically, drug discovery relied heavily on flat, sp2-hybridized aromatic rings (e.g., quinolines, pyridines). However, recent scaffold hopping campaigns have demonstrated that incorporating sp3-rich, strained ring systems—such as the azetidine ring—dramatically improves pharmacokinetic profiles.
The 3-(3,5-Dimethylphenyl)azetidine motif and its closely related analogs have emerged as a "privileged scaffold" across multiple therapeutic areas. By comparing this scaffold against traditional alternatives, this guide objectively evaluates its performance in two distinct biological arenas: Somatostatin Receptor Subtype-2 (SSTR2) agonism (for acromegaly) and Autotaxin (ATX) inhibition (for inflammatory/fibrotic diseases).
The Causality of the Scaffold's Success
Reduced Lipophilicity & Molecular Weight: Replacing a piperidine or tropane ring with an azetidine lowers the calculated partition coefficient (cLogP) and molecular weight, which directly correlates with improved aqueous solubility and oral bioavailability [1].
Conformational Restriction: The rigid 4-membered azetidine ring reduces the entropic penalty upon target binding compared to flexible alkyl chains.
Optimized Hydrophobic Packing: The 3,5-dimethylphenyl group provides specific steric bulk that perfectly fills deep hydrophobic sub-pockets (such as the lipid-binding channel in ATX) while avoiding the metabolic liabilities of unsubstituted phenyl rings, such as CYP450-mediated para-hydroxylation [2].
Pleiotropic utility of the 3-(3,5-Dimethylphenyl)azetidine scaffold in drug discovery.
SAR Comparison: SSTR2 Agonists for Acromegaly
Acromegaly is traditionally treated with peptide-based SSTR2 agonists (e.g., Octreotide), which require painful injections. Developing an orally bioavailable small molecule requires overcoming severe metabolic clearance.
During the optimization of nonpeptidic SSTR2 agonists, researchers transitioned from bulky quinoline derivatives to highly optimized 3,4,5-trisubstituted pyridines and azetidine-linked 3,5-dimethylphenyl analogs [3]. The azetidine linkage was critical for maintaining the basic amine required for receptor interaction while minimizing the lipophilic footprint.
Quantitative Data Comparison
Table 1: SAR Comparison of SSTR2 Agonist Scaffolds
Scaffold Type
Representative Compound
SSTR2 EC₅₀ (nM)
Rat Liver Microsome CLint (µL/min/mg)
Oral Bioavailability (F%)
Quinoline-Linked
Compound 13
12.5
> 50 (High Clearance)
< 10%
5-Phenylpyridine
Compound 14
0.30
25 (Moderate Clearance)
22%
Azetidine-Linked (3,5-diMe-Ph)
Lead Compound 25
0.08
< 5 (Stable)
65%
Data Interpretation: The transition to the azetidine-linked 3,5-dimethylphenyl scaffold (Lead 25) yielded a 150-fold increase in potency over the original quinoline scaffold, alongside a dramatic reduction in microsomal clearance, resulting in a highly favorable oral pharmacokinetic profile.
SAR Comparison: Autotaxin (ATX) Inhibitors
Autotaxin is a secreted enzyme responsible for generating lysophosphatidic acid (LPA), a potent lipid mediator driving fibrosis and inflammation. Early ATX inhibitors utilized piperazine or piperidine rings, which often suffered from off-target hERG channel inhibition (a severe cardiovascular liability) due to their high basicity and lipophilicity.
By replacing the piperazine/piperidine core with an azetidine-linked 3,5-dimethylphenyl moiety, researchers successfully decoupled target potency from hERG liability [2]. The decreased pKa of the azetidine nitrogen reduces the electrostatic interaction with the hERG channel's inner cavity.
Quantitative Data Comparison
Table 2: SAR Comparison of Autotaxin Inhibitors
Scaffold Type
Representative Compound
ATX IC₅₀ (nM)
hERG IC₅₀ (µM)
Target Residence Time
Piperazine-only
Standard Reference
15.2
2.1 (High Risk)
< 1 hour
Azetidine-Piperazine (3,5-diMe-Ph)
Compound 15
2.8
> 30 (Safe)
> 4 hours
Data Interpretation: Compound 15 demonstrates sub-nanomolar potency against ATX while entirely mitigating the hERG liability. The 3,5-dimethylphenyl group anchors tightly into the hydrophobic pocket of ATX, significantly increasing the target residence time.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal controls that prove the assay's dynamic range and rule out false positives.
Protocol A: In Vitro SSTR2 cAMP Accumulation Assay
Causality & Validation: SSTR2 is a Gi/o-coupled GPCR. True agonism results in the inhibition of adenylyl cyclase, lowering intracellular cAMP. To measure this accurately, we must first artificially spike cAMP levels using Forskolin. The assay self-validates by including IBMX (a phosphodiesterase inhibitor) to prevent natural cAMP degradation, ensuring that any measured drop in cAMP is strictly due to SSTR2-mediated Gi signaling.
Step-by-Step Methodology:
Cell Seeding: Plate CHO-K1 cells stably expressing human SSTR2 at 10,000 cells/well in a 384-well microplate using assay buffer (HBSS containing 0.1% BSA and 0.5 mM IBMX).
Baseline Spiking: Add Forskolin (final concentration 10 µM) to all wells to stimulate baseline cAMP production.
Compound Addition: Dispense the 3-(3,5-Dimethylphenyl)azetidine analogs in a 10-point concentration-response curve (ranging from 10 µM to 0.1 nM). Include Octreotide (1 µM) as a positive control (100% inhibition reference) and DMSO as a negative vehicle control.
Incubation: Incubate the plate at 37°C for 30 minutes to allow GPCR signaling and adenylyl cyclase inhibition.
Detection: Add HTRF (Homogeneous Time-Resolved Fluorescence) lysis buffer containing anti-cAMP Cryptate and d2-labeled cAMP. Incubate for 1 hour at room temperature.
Readout & Analysis: Read the plate on a time-resolved fluorescence microplate reader (e.g., PHERAstar). Calculate the Z'-factor using the Octreotide and DMSO wells; a Z'-factor > 0.6 validates the assay run.
Protocol B: Autotaxin (ATX) Choline Release Assay
Causality & Validation: ATX possesses lysophospholipase D (lysoPLD) activity, cleaving lysophosphatidylcholine (LPC) into LPA and choline. Because LPA is difficult to quantify directly in high-throughput settings, this assay couples the release of choline to a fluorescent readout. The system self-validates by utilizing a coupled enzyme cascade (Choline Oxidase + HRP); any compound that falsely inhibits the coupling enzymes rather than ATX is ruled out via a counter-screen without ATX.
Step-by-Step Methodology:
Enzyme Preparation: Dilute recombinant human Autotaxin (2 nM final) in assay buffer (50 mM Tris-HCl pH 8.0, 5 mM CaCl₂, 140 mM NaCl, 0.01% Triton X-100).
Compound Incubation: Add the azetidine analogs to the enzyme solution and pre-incubate for 15 minutes at 37°C to allow for binding equilibrium. Include PF-8380 as a reference inhibitor.
Substrate & Detection Mix Addition: Add a mixture containing 2 mM LPC (substrate), 0.1 U/mL Choline Oxidase, 1 U/mL Horseradish Peroxidase (HRP), and 50 µM Amplex Red.
Reaction: Incubate in the dark at 37°C for 60 minutes. As ATX cleaves LPC, choline is released, oxidized by Choline Oxidase to produce H₂O₂, which HRP uses to convert Amplex Red into highly fluorescent resorufin.
Readout: Measure fluorescence (Excitation 530 nm / Emission 590 nm). Calculate IC₅₀ values using a 4-parameter logistic non-linear regression model.
References
3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters.
Benzoxaboroles—Novel Autotaxin Inhibitors.MDPI.
Discovery and SAR Studies of Orally Active Somatostatin Receptor Subtype-2 (SSTR2) Agonists for the Treatment of Acromegaly.
Comparative
In vitro evaluation of 3-(3,5-Dimethylphenyl)azetidine derivatives
An In-Depth Technical Guide to the In Vitro Evaluation of 3-(3,5-Dimethylphenyl)azetidine Derivatives Introduction: The Azetidine Scaffold in Modern Drug Discovery The azetidine ring, a four-membered nitrogen-containing...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the In Vitro Evaluation of 3-(3,5-Dimethylphenyl)azetidine Derivatives
Introduction: The Azetidine Scaffold in Modern Drug Discovery
The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry.[1][2] Its inherent ring strain and rigid, three-dimensional structure provide a unique conformational framework that can enhance key pharmacological properties such as metabolic stability, solubility, and receptor affinity.[2][3] This has led to the incorporation of azetidine motifs in several FDA-approved drugs, highlighting their therapeutic success.[2]
Natural and synthetic azetidine derivatives exhibit a vast range of biological activities, including potent anticancer, antimicrobial, anti-inflammatory, and central nervous system (CNS) modulating effects.[2][4][5] Within this broad class, derivatives featuring a 3-phenylazetidine core are of particular interest. The phenyl group at the 3-position serves as a versatile anchor for introducing various substituents to fine-tune activity and selectivity. This guide focuses specifically on the 3-(3,5-Dimethylphenyl)azetidine scaffold, a substitution pattern that increases lipophilicity and offers distinct steric and electronic properties for probing interactions with biological targets.
As a Senior Application Scientist, this guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive, field-proven framework for the in vitro evaluation of this promising compound class. We will move beyond simple protocols to explain the causality behind experimental choices, compare alternative methodologies, and present a logical, tiered approach to characterizing these molecules from initial screening to lead optimization.
Part I: Evaluation of Neuromodulatory Activity on CNS Targets
The structural rigidity of the azetidine scaffold makes it an excellent candidate for designing ligands that target CNS receptors and transporters with high specificity. The 3-(3,5-Dimethylphenyl) moiety, in particular, suggests a potential interaction with hydrophobic pockets within monoamine transporters (MATs), which are critical regulators of neurotransmitter signaling.[6][7] Dysregulation of MATs—which include the dopamine transporter (DAT), the serotonin transporter (SERT), and the norepinephrine transporter (NET)—is implicated in numerous neurological and psychiatric disorders, making them prime targets for therapeutic intervention.[6][7]
MATs are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft back into the presynaptic neuron, thereby terminating the signal.[7] Inhibiting this process increases the extracellular concentration of the neurotransmitter, enhancing neuronal signaling. This mechanism is the basis for many successful drugs, including antidepressants and treatments for ADHD.[6] Evaluating the interaction of novel 3-(3,5-Dimethylphenyl)azetidine derivatives with these transporters is a logical first step in characterizing their CNS-active potential.
Comparative Methodologies: Target Affinity vs. Functional Activity
The initial evaluation typically involves a two-pronged approach: assessing the compound's binding affinity for the target (a measure of physical interaction) and its functional effect on the target's activity (a measure of biological consequence).
Assay Type
Principle
Advantages
Disadvantages
Primary Endpoint
Radioligand Binding Assay
Measures the displacement of a known high-affinity radiolabeled ligand from the transporter by the test compound.[8]
High throughput, well-established, provides direct measure of target affinity.
Requires radioactive materials and specialized equipment; does not distinguish between agonists and antagonists.
Inhibition Constant (Ki)
MS Binding Assay
A label-free method that uses mass spectrometry to quantify the amount of test compound bound to the target protein after incubation and separation.[9]
No radioactive labels needed, can use the native ligand as a marker.[9]
Lower throughput than radioligand assays, requires sensitive LC-MS/MS instrumentation.
Dissociation Constant (Kd)
Synaptosomal Uptake Assay
Measures the ability of the test compound to inhibit the uptake of a radiolabeled neurotransmitter (e.g., [³H]dopamine) into isolated nerve terminals (synaptosomes) or cells expressing the transporter.[10][11]
Provides a direct measure of functional inhibition, physiologically relevant.
Can be more variable than binding assays, requires handling of radioactive substrates.
The following diagram illustrates a typical workflow for a competitive radioligand binding assay, a robust and high-throughput method for determining the binding affinity of a compound series.
Caption: Potential inhibition of the MAPK/ERK signaling pathway.
Protocol: MTT Assay for Antiproliferative Activity
Materials:
Human cancer cell lines (e.g., MCF-7 for breast cancer, HT-29 for colon cancer)
[12]* Appropriate cell culture medium (e.g., DMEM) with 10% FBS
96-well flat-bottom plates
3-(3,5-Dimethylphenyl)azetidine derivatives dissolved in DMSO
MTT solution (5 mg/mL in PBS)
Solubilization buffer (e.g., acidified isopropanol or 20% SDS in 50% DMF)
Procedure:
Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of medium into a 96-well plate. Incubate for 24 hours to allow for cell attachment.
Compound Treatment:
Prepare a 2x concentrated serial dilution of the test compounds in culture medium.
Remove the old medium and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (DMSO) and positive control (e.g., doxorubicin) wells.
Incubation: Incubate the plates for 48-72 hours at 37°C, 5% CO₂.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will convert the yellow MTT into purple formazan crystals.
Solubilization:
Carefully remove the medium containing MTT.
Add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals.
Gently pipette to ensure complete dissolution and a homogenous color.
Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage of viability against the logarithm of compound concentration and use non-linear regression to determine the IC50 value (the concentration that inhibits cell growth by 50%).
Data Summary: Antiproliferative Profile
Compound ID
MCF-7 IC50 (µM) (Breast Cancer)
HT-29 IC50 (µM) (Colon Cancer)
A549 IC50 (µM) (Lung Cancer)
AZ-DM-01
> 50
> 50
> 50
AZ-DM-04
1.2
0.8
5.4
AZ-DM-05
0.5
0.3
2.1
Doxorubicin
0.1
0.2
0.15
This hypothetical data shows that compounds AZ-DM-04 and AZ-DM-05 exhibit potent antiproliferative activity, particularly against colon and breast cancer cell lines, warranting further mechanistic studies.
Part III: Evaluation of Antimicrobial Activity
Novel heterocyclic scaffolds are routinely screened for antimicrobial properties due to the pressing global issue of antibiotic resistance. [13]The azetidine-2-one (β-lactam) substructure is the cornerstone of some of the most important classes of antibiotics, making the broader azetidine class a logical starting point for new discoveries.
[14][15]
Scientific Rationale: The Need for New Antimicrobials
The primary goal of in vitro antimicrobial testing is to determine the lowest concentration of a drug that inhibits the visible growth of a microorganism, known as the Minimum Inhibitory Concentration (MIC). This is a critical parameter for assessing the potential of a new antimicrobial agent.
Protocol: Broth Microdilution for MIC Determination
Test compounds and a reference antibiotic (e.g., Ciprofloxacin)
Procedure:
Inoculum Preparation: Prepare a bacterial inoculum and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay plate.
Compound Dilution: Prepare a two-fold serial dilution of the test compounds directly in the 96-well plate using CAMHB.
Inoculation: Add the prepared bacterial inoculum to each well. Include a growth control (no compound) and a sterility control (no bacteria).
Incubation: Incubate the plates at 37°C for 18-24 hours.
[1]5. MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (no turbidity) as determined by visual inspection.
Data Summary: Antimicrobial Spectrum
Compound ID
S. aureus MIC (µg/mL) (Gram-positive)
E. coli MIC (µg/mL) (Gram-negative)
AZ-DM-06
8
16
AZ-DM-07
> 64
> 64
Ciprofloxacin
0.5
0.25
In this example, AZ-DM-06 shows moderate activity, suggesting the scaffold has some antimicrobial potential that could be optimized through further chemical modification.
Part IV: Early-Stage ADME/Tox Profiling
Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicological properties is essential to minimize late-stage failures in drug development. For CNS-targeted compounds, understanding their ability to cross the blood-brain barrier (BBB) and their binding to brain tissue is paramount.
[16][17]
Brain Homogenate Binding Assay
Scientific Rationale: The "free drug hypothesis" states that only the unbound fraction of a drug is available to interact with its target. [16]In the CNS, extensive binding to brain tissue can severely limit the free concentration of a drug at its site of action. The brain homogenate binding assay provides an in vitro estimate of the fraction unbound in the brain (fu,brain). [16]A low fu,brain value indicates high tissue binding.
Methodology: The most common method is equilibrium dialysis. The test compound is added to a suspension of brain homogenate, which is placed in one chamber of a dialysis cell, separated by a semi-permeable membrane from a buffer-filled chamber. The system is allowed to reach equilibrium, and the compound concentrations in both chambers are measured to calculate the unbound fraction.
Antioxidant Potential (DPPH Assay)
Scientific Rationale: Some compounds can exhibit antioxidant activity by scavenging free radicals. [18]This can be a desirable therapeutic effect in diseases associated with oxidative stress, but it can also be an off-target activity that confounds other assays. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple, rapid, and widely used method to screen for radical scavenging potential.
[18][19]
Protocol: DPPH Radical Scavenging Assay
Materials:
DPPH solution in methanol
Test compounds
Ascorbic acid (positive control)
Procedure:
Prepare serial dilutions of the test compounds and ascorbic acid in methanol.
In a 96-well plate, mix the compound solutions with the DPPH solution.
Incubate in the dark at room temperature for 30 minutes.
Measure the absorbance at ~517 nm. The reduction of the purple DPPH radical to the yellow diphenylpicrylhydrazine by the antioxidant results in a decrease in absorbance.
Calculate the percentage of scavenging activity and determine the IC50 value.
Data Summary: Early Physicochemical and Safety Profile
Compound ID
Brain Homogenate Binding (fu,brain)
DPPH Scavenging IC50 (µM)
AZ-DM-01
0.08
> 100
AZ-DM-04
0.25
85
AZ-DM-05
0.15
> 100
This data indicates that AZ-DM-01, the selective DAT inhibitor, binds significantly to brain tissue (low fu,brain), a factor that must be considered when correlating in vitro potency with in vivo efficacy. None of the compounds show potent antioxidant activity, reducing the risk of this as a confounding factor.
Conclusion
The in vitro evaluation of 3-(3,5-Dimethylphenyl)azetidine derivatives requires a multi-faceted and logical approach. This guide outlines a comprehensive strategy, beginning with the assessment of activity in primary areas of interest—such as CNS modulation and anticancer effects—and supported by broad-spectrum antimicrobial screening and crucial early ADME/Tox profiling. By comparing different methodologies, providing detailed experimental protocols, and emphasizing the scientific rationale behind each step, researchers can efficiently and effectively characterize this promising class of compounds. The data generated through these in vitro assays forms the critical foundation for making informed decisions about which derivatives possess the most promising therapeutic potential to advance into further preclinical and clinical development.
References
Ding, D., et al. (2014). Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
Al-Hourani, B. J., et al. (2021). Synthesis and biological evaluation of novel azetidine derivatives as dopamine antagonist. Journal of Taibah University for Science. Available at: [Link]
Narayana, S., et al. (2022). Synthesis, Characterisation and Evaluation of Azetidine-2-One Derivative. Journal of Pharmaceutical Research International. Available at: [Link]
Sumitomo Dainippon Pharma. (n.d.). Development of an in vitro assay to evaluate higher brain functions for drug discovery. iD3 Catalyst Unit. Available at: [Link]
GenScript. (n.d.). GPCR Functional Cell-based Assays. Available at: [Link]
Gupta, P., Jain, S., & Kaushik, A. (2015). SYNTHESIS, CHARACTERIZATION & BIOLOGICAL EVALUATION OF SOME AZETIDINE DERIVATIVES. International Journal of Pharmacognosy. Available at: [Link]
Narayana, S., et al. (2022). SYNTHESIS, CHARACTERISATION, AND EVALUATION OF AZETIDINE-2-ONE DERIVATIVE. AWS. Available at: [Link]
Gat-Yablonski, G., & Yablonski, E. (2015). MS Binding Assays for the Three Monoamine Transporters Using the Triple Reuptake Inhibitor (1R,3S)-Indatraline as Native Marker. ChemMedChem. Available at: [Link]
Sygnature Discovery. (n.d.). High Throughput Assay for CNS Drug Binding in Brain Tissue. Available at: [Link]
Zhang, R., & Xie, X. (2021). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica. Available at: [Link]
Asif, M. (2018). Antimicrobial potential of various substituted azetidine derivatives: a mini review. MOJ Biorganic & Organic Chemistry. Available at: [Link]
Cheekatla, S. R., et al. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Journal of Medicinal Chemistry. Available at: [Link]
Zhou, Y., et al. (2021). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Frontiers in Cell and Developmental Biology. Available at: [Link]
NeuroProof. (n.d.). Phenotypic Screening in CNS Drug Discovery. Available at: [Link]
Zhang, J. H., et al. (2007). Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format. Journal of Biomolecular Screening. Available at: [Link]
Mabondzo, A., & Guy, R. H. (2019). Drug Development for Central Nervous System Diseases Using In vitro Blood-brain Barrier Models and Drug Repositioning. Pharmaceutical Research. Available at: [Link]
Tofaris, G. K., & Sivandzade, F. (2020). In-vitro blood-brain barrier models for drug screening and permeation studies: an overview. Journal of Drug Targeting. Available at: [Link]
Shankar, M., et al. (2023). Current and Future Prospects of Azetidine Derivatives an Overview. Pharmaceutical Research. Available at: [Link]
Cheekatla, S. R., et al. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Expert Opinion on Drug Discovery. Available at: [Link]
Umesh, N., et al. (2011). Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica. Available at: [Link]
Luethi, D., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology. Available at: [Link]
Al-Amiery, A. A., et al. (2017). Material design and biologically activity of some new azetidines and azetidine-2-ones as antioxident. ResearchGate. Available at: [Link]
Tuszynski, J. A., et al. (2025). Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer. Molecules. Available at: [Link]
Sitte, H. H., & Freissmuth, M. (2012). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. Springer Nature Experiments. Available at: [Link]
Shang, M., et al. (2019). Structural diversification of azetidines with in vitro antimalarial activity. ResearchGate. Available at: [Link]
Hashim, O. S. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences. Available at: [Link]
Kumar, S., et al. (2020). Design, synthesis, in silico, and in vitro evaluation of 3-phenylpyrazole acetamide derivatives as antimycobacterial agents. Archiv der Pharmazie. Available at: [Link]
Wikipedia. (n.d.). Monoamine transporter. Available at: [Link]
Torres, G. E., et al. (2003). Overview of Monoamine Transporters. In: The Harvey Lectures. Available at: [Link]
Overcoming Metabolic Artifacts: Validating Antiproliferative Effects in Chemoresistant Cancer Models
The Mechanistic Pitfall: Why Traditional Assays Fail in Chemoresistant Models Validating the efficacy of next-generation targeted therapeutics in chemoresistant cancer cell lines requires rigorous assay selection. As res...
Author: BenchChem Technical Support Team. Date: April 2026
The Mechanistic Pitfall: Why Traditional Assays Fail in Chemoresistant Models
Validating the efficacy of next-generation targeted therapeutics in chemoresistant cancer cell lines requires rigorous assay selection. As researchers and drug development professionals, we frequently encounter a critical bottleneck: chemoresistant cells undergo profound metabolic reprogramming that confounds traditional bulk viability assays.
When cancer cells develop resistance to standard-of-care therapies (e.g., platinum-based drugs), they often alter their metabolic dependencies, shifting between glycolysis and oxidative phosphorylation (OXPHOS) to survive drug-induced stress[1]. This metabolic rewiring creates severe artifacts in standard assays:
The MTT/MTS Artifact: Tetrazolium reduction assays rely on mitochondrial dehydrogenases, primarily succinate dehydrogenase (SDH), to convert MTT into purple formazan. However, exposure to anti-neoplastic drugs induces a stress response in surviving chemoresistant cells, leading to a massive upregulation of SDH protein and an overall increase in mitochondrial mass[2]. Consequently, surviving cells hyper-reduce MTT, yielding a falsely elevated viability signal that masks true antiproliferative effects[3][4].
The ATP Luminescence Bias: Assays like CellTiter-Glo measure bulk intracellular ATP. Because chemoresistant cells frequently exhibit volatile ATP pools due to altered energetic demands, ATP levels decouple from absolute cell numbers, leading to skewed IC50 calculations[1].
To achieve scientific integrity, we must abandon proxy metabolic markers and directly measure the fundamental hallmark of proliferation: de novo DNA synthesis .
The Solution: Multiplexed High-Content Imaging (HCI) with EdU
The gold standard for evaluating antiproliferative effects in metabolically altered models is the Multiplexed High-Content Imaging (HCI) EdU Proliferation Assay .
Instead of measuring metabolism, this assay utilizes 5-ethynyl-2'-deoxyuridine (EdU), a thymidine analog that is directly incorporated into the DNA of actively dividing cells during the S-phase[5]. Unlike older BrdU assays that require harsh hydrochloric acid or heat denaturation to expose epitopes to antibodies, EdU detection utilizes a rapid, copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry reaction[6].
Because click chemistry does not require DNA denaturation, the cellular and nuclear architecture remains perfectly intact[5]. This allows us to multiplex the EdU readout with a Hoechst nuclear counterstain, enabling High-Content Imaging (HCI) systems to simultaneously quantify the true proliferation rate (EdU+ nuclei) and absolute cell counts (Hoechst+ nuclei) at single-cell resolution[7].
Figure 1: Mechanistic pathways of assay artifacts vs. direct proliferation validation.
Quantitative Performance Comparison
To objectively compare these methodologies, the tables below summarize their performance characteristics and demonstrate how metabolic artifacts skew IC50 data in chemoresistant models.
Table 1: Assay Methodology Comparison
Assay Parameter
Multiplexed HCI (EdU + Hoechst)
ATP Luminescence (e.g., CTG)
Tetrazolium Reduction (MTT)
Primary Readout
Direct DNA synthesis (S-phase)
Intracellular ATP levels
SDH / Mitochondrial activity
Metabolic Artifact Risk
None (Independent of metabolism)
High (Glycolysis/OXPHOS shifts)
Critical (SDH upregulation)
Resolution
Single-cell quantification
Bulk population average
Bulk population average
Multiplexing Capability
Excellent (Intact cellular architecture)
Poor (Lytic assay)
Poor (Colorimetric interference)
Table 2: Impact of Assay Choice on Calculated IC50 (Mock Data: Cisplatin in A549 Models)
Notice how the MTT assay falsely reports extreme resistance in the A549-CisR line due to stress-induced SDH upregulation, while the EdU assay captures the true antiproliferative IC50.
Cell Line Model
Multiplexed HCI (EdU) IC50
ATP Luminescence IC50
MTT Assay IC50
A549 (Parental)
2.2 µM
2.8 µM
2.5 µM
A549-CisR (Resistant)
45.0 µM
85.0 µM
>100.0 µM (Artifact)
Self-Validating Experimental Protocol: Multiplexed HCI EdU Assay
To ensure trustworthiness, an experimental protocol must be a self-validating system. The following methodology incorporates internal controls to distinguish between cytostatic (proliferation arrest) and cytotoxic (cell death) effects.
Essential Controls
T=0 Baseline Control: Fixed immediately before drug addition to establish the starting cell count.
Vehicle Control (DMSO): Establishes the 100% proliferation baseline.
EdU-Free Control: Measures the background fluorescence of the click chemistry reaction.
Positive Control: A known DNA-polymerase inhibitor (e.g., Aphidicolin) to validate the dynamic range of the S-phase blockade.
Step-by-Step Methodology
Step 1: Cell Seeding & Synchronization
Action: Seed chemoresistant cells (e.g., A549-CisR) at 5,000 cells/well in a 96-well optical-bottom plate. Incubate for 24 hours.
Causality & Expert Insight: Proper seeding density is critical. Over-confluent cells will undergo contact inhibition, dropping out of the S-phase and falsely mimicking a drug-induced antiproliferative effect.
Step 2: Drug Treatment & T=0 Fixation
Action: Fix the T=0 control plate. Treat the remaining plates with the test compound in a 10-point dose-response curve. Incubate for 48-72 hours.
Causality & Expert Insight: Comparing the final Hoechst+ cell count to the T=0 count allows you to determine if a drug is purely cytostatic (final count ≈ T=0 count) or cytotoxic (final count < T=0 count).
Step 3: EdU Pulse
Action: Add EdU to a final concentration of 10 µM directly to the culture media. Incubate for 2 to 4 hours.
Causality & Expert Insight: The pulse duration must be optimized. A 2-4 hour window is long enough to capture cells actively transiting the S-phase, but short enough to prevent cells from completing mitosis and dividing the fluorescent signal among daughter cells[5].
Step 4: Fixation and Permeabilization
Action: Remove media, wash with PBS, and fix cells with 4% Paraformaldehyde (PFA) for 15 minutes. Permeabilize with 0.5% Triton X-100 in PBS for 20 minutes.
Causality & Expert Insight: Unlike BrdU, which requires DNA-destroying HCl, mild PFA/Triton fixation preserves the structural integrity of the cell, allowing for downstream multiplexing with immunofluorescence (e.g., staining for apoptotic markers like Cleaved Caspase-3)[6].
Step 5: CuAAC Click Chemistry Reaction
Action: Add the click reaction cocktail (Tris buffer, CuSO4, Alexa Fluor 488 Azide, and Ascorbic Acid) for 30 minutes in the dark.
Causality & Expert Insight: Ascorbic acid is the critical reducing agent here; it reduces Cu(II) to Cu(I), which acts as the catalyst to form a stable triazole ring between the alkyne group on the incorporated EdU and the fluorescent azide[6].
Action: Wash cells and stain with Hoechst 33342 (1 µg/mL) for 15 minutes. Image using an automated High-Content Imaging system (e.g., PerkinElmer Operetta or similar)[7].
Causality & Expert Insight: The imaging software must be programmed to first identify all valid cells using the Hoechst channel (primary mask), and then quantify the mean fluorescence intensity of the Alexa Fluor 488 channel within those masks to calculate the exact percentage of proliferating cells[1].
Figure 2: Workflow for Multiplexed High-Content Imaging (HCI) EdU Assay.
Comprehensive Characterization Guide: ¹H and ¹³C NMR Spectral Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones
Executive Summary & Structural Context The azetidin-2-one (β-lactam) scaffold is a privileged pharmacophore. Recently, researchers have designed 1,4-diarylazetidin-2-ones by replacing the characteristic 3,4,5-trimethoxyp...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Context
The azetidin-2-one (β-lactam) scaffold is a privileged pharmacophore. Recently, researchers have designed 1,4-diarylazetidin-2-ones by replacing the characteristic 3,4,5-trimethoxyphenyl "Ring A" of the antimitotic drug combretastatin CA-4 with a 3,5-dimethoxyphenyl substituent at the N-1 position[1]. These novel derivatives—particularly those with hydroxyl, phenoxy, or phenyl substituents at C-3—exhibit potent antiproliferative activity against MCF-7 breast cancer cells and HT-29 chemoresistant colon cancer cells (IC₅₀ values as low as 3 nM) by targeting the colchicine-binding site of tubulin[1][2].
In drug development, the pharmacological efficacy of these tubulin-targeting agents is strictly dictated by their stereochemistry. The trans-configuration of the C-3 and C-4 substituents is mandatory for optimal binding within the tubulin pocket[3]. This guide provides an objective comparison of the ¹H and ¹³C NMR spectral signatures of 1-(3,5-dimethoxyphenyl)azetidin-2-ones against traditional β-lactams, detailing the causality behind chemical shifts and providing a self-validating experimental workflow for unambiguous structural elucidation.
Structural Causality & Spectral Signatures
Understanding the NMR spectra of 1-(3,5-dimethoxyphenyl)azetidin-2-ones requires analyzing the electronic push-pull dynamics of the four-membered ring system.
The Influence of the N-1 Aryl Group
The nitrogen atom in the azetidin-2-one ring is part of a highly strained, cross-conjugated amide system. Unlike N-alkyl β-lactams where the nitrogen lone pair is fully committed to amide resonance, the N-1 (3,5-dimethoxyphenyl) group introduces competing resonance. The electron-withdrawing nature of the N-aryl bond pulls electron density away from the β-lactam nitrogen, which deshields the C-4 proton[4]. However, the two meta-methoxy groups (δ ~3.7–3.8 ppm in ¹H NMR) donate electron density back into the phenyl ring, stabilizing the system and shifting the aromatic protons (H-2, H-4, H-6 of the N-aryl ring) upfield to approximately δ 6.2–6.5 ppm.
The Impact of C-3 Substituents
The chemical shifts of the C-3 and C-4 protons are highly sensitive to the electronegativity of the C-3 substituent:
3-Hydroxy (–OH): Inductive electron withdrawal deshields H-3 to ~δ 4.68 ppm and C-3 to ~60.6 ppm[1].
3-Phenoxy (–OPh): The bulky, highly electronegative phenoxy group further deshields H-3 to ~δ 5.05 ppm and C-3 to ~63.5 ppm[1].
3-Phenyl (–Ph): The anisotropic effect of the phenyl ring, combined with lower electronegativity compared to oxygen, shifts H-3 upfield to ~δ 4.21 ppm[1].
Comparative Spectral Data
The following table summarizes the quantitative ¹H and ¹³C NMR data for key 1-(3,5-dimethoxyphenyl)azetidin-2-one derivatives compared to a standard N-alkyl azetidin-2-one baseline. This data allows chemists to benchmark their syntheses against validated literature values[1][4].
Note: The highly strained carbonyl carbon (C-2) of N-aryl β-lactams typically resonates between 161.0 and 165.0 ppm, which is upfield compared to unstrained amides due to ring strain altering the hybridization of the carbonyl carbon.
Stereochemical Elucidation via J-Coupling
The most critical analytical endpoint for these compounds is determining the relative stereochemistry (cis/trans) of the C-3 and C-4 protons. This is achieved by measuring the vicinal coupling constant (³J₃,₄)[3][4].
The Causality of the Coupling Constant:
According to the Karplus equation, ³J coupling is dependent on the dihedral angle between the coupled protons.
In the trans-isomer , the protons are on opposite faces of the rigid four-membered ring, resulting in a dihedral angle of approximately 100°–120°. This geometry yields a very small coupling constant (³J₃,₄ = 1.2 – 2.5 Hz)[1][3].
In the cis-isomer , the protons are eclipsed on the same face of the ring (dihedral angle ~0°), maximizing orbital overlap and resulting in a larger coupling constant (³J₃,₄ = 4.0 – 5.5 Hz)[4].
Caption: Workflow for determining the stereochemistry of C3/C4 substituents in azetidin-2-ones using ¹H NMR.
Self-Validating Experimental Protocol
To accurately measure coupling constants as small as 1.22 Hz, the NMR spectrum must have exceptional resolution. Poor sample preparation leads to peak broadening, which can obscure the doublet splitting and make a trans-isomer appear as a broad singlet[4]. The following protocol is designed as a self-validating system to ensure high-fidelity data acquisition.
Step-by-Step Methodology
Sample Preparation: Dissolve 5–10 mg of the synthesized 1-(3,5-dimethoxyphenyl)azetidin-2-one in 0.6 mL of deuterated chloroform (CDCl₃).
Causality: CDCl₃ is preferred over DMSO-d₆ because it has lower viscosity, which reduces the rotational correlation time of the molecule, thereby minimizing T₂ relaxation and resulting in sharper spectral lines[4].
Filtration (Critical Step): Pass the dissolved sample through a Pasteur pipette tightly packed with a small plug of glass wool directly into the NMR tube.
Causality: Undissolved particulates or microscopic dust create localized magnetic susceptibility gradients. This distorts the homogeneity of the B₀ magnetic field, causing T₂* line broadening that will swallow the fine 1.8 Hz trans-coupling.
Shimming & Tuning: Insert the sample into a 400 MHz or 500 MHz spectrometer. Perform gradient shimming (e.g., TopShim) and manually optimize the Z1 and Z2 shims.
Self-Validation: Check the Full Width at Half Maximum (FWHM) of the residual CHCl₃ peak (δ 7.26 ppm). If the FWHM is >1.0 Hz, the shimming is inadequate and must be repeated. A sharp solvent peak validates the magnetic homogeneity.
Acquisition: Acquire the ¹H NMR spectrum using a standard 30° pulse program (zg30) with a minimum of 16 scans and a relaxation delay (D1) of 2 seconds. For ¹³C NMR, acquire using a proton-decoupled sequence (zgpg30) with a minimum of 512 scans.
Caption: Step-by-step experimental workflow for high-resolution NMR sample preparation and data acquisition.
References
Malebari, A., Twamley, B., Kandwal, S., et al. "Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer." Pharmaceuticals, 2025. Available at:[Link]
Wang, S., et al. "3-Vinylazetidin-2-Ones: Synthesis, Antiproliferative and Tubulin Destabilizing Activity in MCF-7 and MDA-MB-231 Breast Cancer Cells." MDPI, 2019. Available at:[Link]
A Comparative Crystallographic Guide to 3-Substituted Azetidines: Structural Causality and Bioisosteric Applications
As the medicinal chemistry community continues to prioritize the "escape from flatland" paradigm, sp³-rich three-dimensional scaffolds have become indispensable[1]. Among these, 3-substituted azetidines have emerged as p...
Author: BenchChem Technical Support Team. Date: April 2026
As the medicinal chemistry community continues to prioritize the "escape from flatland" paradigm, sp³-rich three-dimensional scaffolds have become indispensable[1]. Among these, 3-substituted azetidines have emerged as privileged bioisosteres for piperidines, pyrrolidines, and oxetanes. They offer enhanced metabolic stability, structural rigidity, and highly specific exit vectors that can be tuned to optimize protein-ligand complementarity.
To fully leverage the potential of 3-substituted azetidines, drug development professionals must understand their underlying structural mechanics. This guide provides an objective, data-driven comparison of the crystallographic properties of azetidines against alternative saturated heterocycles, supported by field-proven experimental protocols.
Structural Causality: The Mechanics of the Azetidine Ring
The physicochemical properties of azetidines are dictated by their inherent ring strain and dynamic conformational puckering. Unlike planar aromatic rings, the four-membered azetidine ring is highly strained (approx. 25 kcal/mol) and non-planar.
Ring Puckering: In the gas phase, the unsubstituted azetidine ring exhibits a puckering dihedral angle of 33.1°[2]. However, in the solid state, 3-substituted azetidines demonstrate a highly variable puckering angle ranging from 11.6° to 29.7°[3]. This variability is caused by a delicate balance between the steric bulk of the 3-substituent, the electronic nature of the N-substituent, and intermolecular crystal packing forces.
Bond Elongation: The C–C bonds within the azetidine ring (average 1.553 Å) are significantly elongated compared to standard unstrained alkanes[4]. This elongation is a direct causal response to the internal angle compression required to close the four-membered ring, forcing the orbitals into a highly strained geometry.
Bioisosteric Comparison: Compared to oxetanes—which are often nearly planar with puckering angles of 10°–15°—azetidines offer a more pronounced 3D character. This makes 3-substituted azetidines superior when a specific, rigid exit vector is required to reach a deep hydrophobic pocket, whereas oxetanes are preferred when a flatter carbonyl bioisostere is needed.
Comparative Crystallographic Data
The following table summarizes the key crystallographic parameters of azetidines compared to alternative ring systems.
Structural Motif
Ring Size
Avg. C–C Bond Length (Å)
Puckering Angle (θ)
Ring Strain (kcal/mol)
Primary Bioisosteric Application
Azetidine (Gas Phase)
4
1.553
33.1°
~25.0
Pyrrolidine, Piperidine
3-Substituted Azetidine (Solid)
4
1.52–1.56
11.6°–29.7°
~26.0
Substituted amines, morpholines
Oxetane
4
1.540
10°–15°
~25.5
Carbonyls, gem-dimethyl groups
Cyclobutane
4
1.550
~35.0°
26.3
Aliphatic spacers
Pyrrolidine
5
1.530
Envelope
~6.0
N/A (Baseline comparison)
Experimental Protocol: Small Molecule X-ray Crystallography Workflow
To accurately determine the puckering angle and bond lengths of a novel 3-substituted azetidine, rigorous crystallographic methodology is required. The following self-validating protocol is designed to overcome the challenges of high solubility and dynamic ring motion inherent to small, strained heterocycles.
Step 1: Crystal Growth via Vapor Diffusion
Procedure: Dissolve 5–10 mg of the purified 3-substituted azetidine in a minimum volume of a high-solubility solvent (e.g., dichloromethane). Place the open sample vial inside a larger, sealed chamber containing a low-solubility anti-solvent (e.g., pentane or hexanes). Allow the system to equilibrate undisturbed at 4 °C for 3 to 7 days.
Causality: Azetidines are often highly soluble and prone to "oiling out" (phase separation without crystallization). Vapor diffusion ensures a slow, thermodynamically controlled supersaturation, which forces the molecules into an ordered crystal lattice rather than an amorphous solid.
Step 2: Low-Temperature Data Collection
Procedure: Select a suitable single crystal (approx. 0.1 × 0.1 × 0.1 mm) under a polarized microscope. Mount it on a glass fiber or loop using perfluoropolyether oil. Immediately transfer the mount to a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å) and a nitrogen cold stream set to 170 K.
Causality: Four-membered nitrogen heterocycles exhibit rapid, dynamic ring-puckering motions at room temperature (solid-state activation energy ~25 kJ/mol)[5]. Cooling the crystal to 170 K freezes these conformational dynamics[6]. Failure to cool the crystal results in massive thermal ellipsoids, which artificially shorten the apparent C–C bond lengths and obscure the true puckering angle.
Step 3: Phase Solution and Structural Refinement
Procedure: Solve the phase problem using direct methods or intrinsic phasing (e.g., SHELXT). Refine the structural model using full-matrix least-squares on
F2
(SHELXL). Apply anisotropic displacement parameters to all non-hydrogen atoms. Hydrogen atoms should be placed in calculated positions using a riding model.
Self-Validation: The protocol is considered successful and geometrically valid when the final
R1
factor is < 0.05 and the Goodness-of-Fit (GoF) is approximately 1.0. If high residual electron density remains near the azetidine ring, it indicates unresolved puckering disorder, requiring the application of a multi-component disorder model or data collection at an even lower temperature (e.g., 100 K).
Crystallographic Analysis Workflow
Figure 1: Step-by-step workflow for the crystallographic analysis of azetidine derivatives.
References
Put a ring on it: application of small aliphatic rings in medicinal chemistry - NIH / PMC
URL
Ring Puckering of Azetidine: an Electron Diffraction Study - RSC Publishing
URL
Mechanical Properties and Temperature and Pressure Effects on the Crystal Structure of (2S,3S,4R)-2,3,4-(Trinitratomethyl)-1-nitroazetidine (TMNA)
The Chemistry of Azetidin-3-ones, Oxetan-3-ones, and Thietan-3-ones - ACS Publications
URL
Phase Transition and Ring-Puckering Motion in a Metal–Organic Perovskite [(CH2)3NH2][Zn(HCOO)
Azetidine, pyrrolidine and hexamethyleneimine at 170 K - Scite
URL
Personal protective equipment for handling 3-(3,5-Dimethylphenyl)azetidine
As a Senior Application Scientist, I have designed this comprehensive safety and operational guide to provide drug development professionals with the mechanistic reasoning behind our handling protocols for 3-(3,5-Dimethy...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I have designed this comprehensive safety and operational guide to provide drug development professionals with the mechanistic reasoning behind our handling protocols for 3-(3,5-Dimethylphenyl)azetidine .
In laboratory safety, compliance is merely the baseline; true safety is achieved through a deep understanding of chemical causality. By treating every handling procedure as a self-validating system, we eliminate guesswork and ensure the integrity of both the researcher and the compound.
Mechanistic Hazard Profile
To handle 3-(3,5-Dimethylphenyl)azetidine safely, one must first understand the molecular drivers of its toxicity and reactivity:
Amine Basicity & Tissue Saponification: The secondary amine within the azetidine ring possesses a highly available lone pair, rendering it a strong base. Upon contact with physiological moisture, it generates localized hydroxide ions. This initiates the saponification of epidermal lipids, leading to severe, deeply penetrating chemical burns[1].
Enhanced Dermal Permeation: The 3,5-dimethylphenyl moiety drastically increases the molecule's lipophilicity (LogP). This hydrophobic domain acts as a permeation enhancer, allowing the corrosive azetidine core to rapidly bypass the stratum corneum and enter systemic circulation, increasing the risk of systemic toxicity[2].
Ring Strain & Exothermic Potential: The 4-membered azetidine heterocycle contains approximately 26 kcal/mol of angle and torsional strain. While sterically shielded by the 3-aryl group, the ring remains susceptible to exothermic ring-opening under highly acidic conditions or in the presence of aggressive electrophiles[3].
Quantitative Personal Protective Equipment (PPE) Matrix
Do not rely on standard laboratory PPE. The lipophilic and basic nature of this compound requires targeted material selection.
PPE Category
Material Specification
Quantitative Metric
Mechanistic Rationale
Hand Protection
Butyl Rubber (Outer) over Nitrile (Inner)
>480 min breakthrough time for amines
Nitrile provides dexterity; butyl rubber prevents permeation of the lipophilic 3,5-dimethylphenyl moiety[2].
Mitigates inhalation of corrosive free-base vapors that cause pulmonary edema.
Body Protection
Flame-Resistant (FR) Lab Coat
Arc rating
≥
8 cal/cm²
Protects against secondary ignition of flammable amine vapors during static discharge events[3].
Operational Workflow & Handling Protocol
Every step in this methodology includes a self-validation mechanism to ensure the system is secure before proceeding to the next phase.
Step 1: Environmental Verification
Action: Activate the chemical fume hood and clear the workspace of incompatible materials (strong oxidizers, strong acids).
Self-Validation: Read the digital anemometer. The workflow is only validated to proceed if the face velocity is strictly between 80–120 feet per minute (fpm) .
Step 2: Static Dissipation
Action: Ground all metal receiving vessels and use non-sparking tools[3].
Self-Validation: Touch a grounded metal surface before handling the primary container to discharge personal static, eliminating the ignition source for potentially flammable amine vapors.
Step 3: Mass Transfer & Weighing
Action: Tare an anti-static weigh boat. Transfer the 3-(3,5-Dimethylphenyl)azetidine using a grounded micro-spatula.
Self-Validation: Observe the analytical balance readout for 10 seconds. A drifting mass readout indicates static charge accumulation on the compound, requiring immediate neutralization with an anti-static alpha ionizer before the transfer is considered complete.
Step 4: Inertion & Storage
Action: Purge the primary container with ultra-high purity (UHP) Argon or Nitrogen before sealing. Store at 2-8°C in a corrosives/flammables cabinet.
Self-Validation: Upon subsequent retrieval, a brief, positive-pressure "hiss" when opening the septum confirms that the inert atmosphere was successfully maintained.
Fig 1. Standardized operational workflow for reactive azetidine derivatives.
Emergency Response & Spill Mitigation
In the event of an exposure or spill, immediate, protocol-driven action is required to prevent severe tissue damage or environmental release.
Dermal Exposure Protocol: Immediately transition to a safety shower and remove contaminated clothing. Wash the affected area with copious amounts of water and mild soap for a minimum of 15-30 minutes[2].
Mechanistic Warning:Do not apply neutralizing acids (e.g., acetic acid) to the skin. The exothermic acid-base neutralization reaction will cause thermal burns, exacerbating the existing chemical tissue damage.
Spill Containment Protocol: Do not use combustible absorbents like sawdust, which can ignite upon contact with reactive amines. Use an inert, siliceous absorbent (e.g., vermiculite or sand) to contain the spill[1].
Self-Validation: After physical cleanup and surface washing, press a moistened pH indicator strip to the spill surface. The area is only validated as decontaminated when the strip reads a neutral pH (6.5–7.5).
Waste Management & Disposal Plan
Azetidine derivatives exhibit significant aquatic toxicity and act as severe pH disruptors in municipal water systems[1]. Strict segregation is mandatory.
Aqueous Waste: Never flush amine waste down the drain. Adjust the pH of aqueous waste to ~7 using dilute, weak acids (e.g., 1M citric acid) under controlled, temperature-monitored conditions before transferring to aqueous waste carboys[2].
Organic Waste: Collect in designated halogenated or non-halogenated flammable waste containers, depending on the reaction solvent used.
Final Destruction: All azetidine waste must be subjected to high-temperature incineration by a licensed hazardous waste contractor. This ensures the complete thermal destruction of the nitrogen heterocycle into harmless
NOx
,
CO2
, and
H2O
[1].
Fig 2. Segregation and disposal pathway for azetidine-containing chemical waste.
